molecular formula C9H7N3O B13292120 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Cat. No.: B13292120
M. Wt: 173.17 g/mol
InChI Key: VLHJBRCWRZYXOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a high-purity chemical compound supplied for research use only. This heteroaromatic aldehyde, with molecular formula C9H7N3O and a molecular weight of 173.06 g/mol, serves as a versatile building block in organic synthesis and medicinal chemistry research . Its structure incorporates two privileged heterocycles—pyrazole and pyridine—which are commonly found in pharmacologically active molecules. Pyrazole derivatives are recognized as a pharmacologically important active scaffold present in a wide spectrum of therapeutic agents, including anti-inflammatories, antipsychotics, and antidepressants . The primary value of this compound lies in its functional groups that allow for further chemical transformation. The reactive aldehyde group is a key handle for synthesis, enabling its use in condensation reactions, such as the formation of Schiff bases, or as a precursor for other functional groups like carboxylic acids or alcohols. The presence of the 1H-pyrazol-1-yl substituent on the pyridine ring can influence the electron distribution and binding properties of the molecule, making it a valuable intermediate for constructing more complex structures. Researchers can utilize this compound in the design and synthesis of novel molecules for screening against biological targets, particularly in developing ligands for various enzymes and receptors . The compound is for research purposes only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C9H7N3O

Molecular Weight

173.17 g/mol

IUPAC Name

5-pyrazol-1-ylpyridine-3-carbaldehyde

InChI

InChI=1S/C9H7N3O/c13-7-8-4-9(6-10-5-8)12-3-1-2-11-12/h1-7H

InChI Key

VLHJBRCWRZYXOK-UHFFFAOYSA-N

Canonical SMILES

C1=CN(N=C1)C2=CN=CC(=C2)C=O

Origin of Product

United States
Foundational & Exploratory

1H NMR and 13C NMR spectral data for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of novel chemical entities in pharmaceutical and materials science. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectral data for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry. In the absence of a complete, publicly available experimental dataset, this document presents a detailed, predicted spectrum based on established principles of NMR theory and data from analogous structures. It offers in-depth justifications for the predicted chemical shifts and coupling constants, a rigorous experimental protocol for data acquisition, and a discussion on spectral interpretation. This guide is designed to serve as a practical resource for scientists engaged in the synthesis and characterization of complex heterocyclic molecules.

Introduction: The Structural Significance of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

The molecule 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde belongs to a class of nitrogen-containing heterocyclic compounds that are of significant interest in drug discovery. The fusion of a pyridine core, a common scaffold in pharmaceuticals, with a pyrazole moiety and a reactive carbaldehyde group creates a versatile platform for the synthesis of more complex derivatives. Accurate structural confirmation is the bedrock of any chemical research and development program, and NMR spectroscopy stands as the most powerful technique for the unambiguous determination of molecular structure in solution.[1]

This guide provides a foundational understanding of the expected NMR spectral features of this molecule, empowering researchers to confidently identify and characterize it, and to distinguish it from potential isomers or impurities.

Molecular Structure and Electronic Environment

To interpret the NMR spectrum, one must first understand the molecule's structure and the electronic interplay between its constituent rings and functional groups. The structure consists of a pyridine ring substituted at the 3-position with a carbaldehyde group and at the 5-position with an N-linked pyrazole ring.

Molecule_Structure cluster_pyridine Pyridine Ring cluster_pyrazole Pyrazole Ring cluster_aldehyde Carbaldehyde Py_N1 N1 Py_C2 C2 Py_C3 C3 H2 H2 Py_C4 C4 Ald_C C7(CHO) Py_C3->Ald_C Py_C5 C5 H4 H4 Py_C6 C6 Pz_N1 N1' Py_C5->Pz_N1 H6 H6 Pz_N2 N2' Pz_C3 C3' Pz_C4 C4' H3_pz H3' Pz_C5 C5' H4_pz H4' H5_pz H5' Ald_O O Ald_H H7

Figure 1: Structure of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde with atom numbering for NMR assignment.

Key Electronic Influences:

  • Pyridine Nitrogen (N1): As an electronegative atom, it withdraws electron density from the ring, particularly from the α-positions (C2, C6) and the γ-position (C4). This deshields the attached protons, causing them to resonate at a lower field (higher ppm) compared to benzene.[2]

  • Carbaldehyde Group (-CHO): This is a strong electron-withdrawing group due to the electronegativity of the oxygen and its resonance effect. It will significantly deshield the ortho proton (H2, H4) and the para proton (H6). The aldehyde proton itself (H7) is highly deshielded and appears at a very characteristic downfield region.

  • Pyrazole Ring: The pyrazole ring, attached via N1', acts as a substituent on the pyridine ring. Its overall electronic effect is complex, but it influences the electron distribution in the pyridine system. Conversely, the electron-deficient pyridine ring will influence the chemical shifts of the pyrazole protons.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum is based on the analysis of substituent effects and comparison with known data for substituted pyridines and pyrazoles. The spectrum is expected to be recorded in a standard deuterated solvent like Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). Solvent choice can influence chemical shifts, particularly for protons near heteroatoms.[3][4]

Table 1: Predicted ¹H NMR Data for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (in CDCl₃, 400 MHz)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationJustification
H7 (-CHO)10.1 - 10.3Singlet (s) or Triplet (t)J ≈ 0.5-1.0 Hz (if coupled to H4)1HThe aldehyde proton is highly deshielded and appears far downfield. May show very small long-range coupling to H4.
H29.1 - 9.3Doublet (d)⁴JH2-H6 ≈ 2.0-2.5 Hz1HStrongly deshielded by the adjacent pyridine nitrogen (N1) and the ortho-carbaldehyde group. Exhibits meta-coupling to H6.
H68.9 - 9.1Doublet (d)⁴JH6-H2 ≈ 2.0-2.5 Hz1HDeshielded by the adjacent pyridine nitrogen (N1) and the para-carbaldehyde group. Exhibits meta-coupling to H2.
H48.4 - 8.6Triplet (t) or dd⁴JH4-H2 ≈ 0.5-1.0 Hz, ⁴JH4-H6 ≈ 0.5-1.0 Hz1HDeshielded by the pyridine nitrogen and the ortho-carbaldehyde group. Appears as a triplet-like signal due to small, similar couplings to H2 and H6.
H5' (Pyrazole)8.0 - 8.2Doublet (d)³JH5'-H4' ≈ 2.5-3.0 Hz1HDeshielded due to proximity to the pyridine ring and N2' of the pyrazole ring.
H3' (Pyrazole)7.7 - 7.9Doublet (d)³JH3'-H4' ≈ 1.5-2.0 Hz1HStandard region for pyrazole protons.
H4' (Pyrazole)6.5 - 6.7Triplet (t) or dd³JH4'-H3', ³JH4'-H5'1HAppears as a triplet or doublet of doublets due to coupling with H3' and H5'. Typically the most upfield of the pyrazole protons.[5][6]

Justification of Coupling Constants:

  • Pyridine Ring: In substituted pyridines, the typical coupling constants are ³J (ortho) = 4-6 Hz, ⁴J (meta) = 1-3 Hz, and ⁵J (para) = <1 Hz.[7] In this molecule, only meta-couplings between the remaining pyridine protons (H2, H4, H6) are possible, which are expected to be in the 2-3 Hz range.

  • Pyrazole Ring: The vicinal coupling constants in the pyrazole ring are well-established, with ³JH4-H5 typically being larger than ³JH3-H4.[8][9]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information, revealing the electronic environment of each carbon atom. The chemical shifts are predicted based on additivity rules and data from similar heterocyclic systems.[10][11]

Table 2: Predicted ¹³C NMR Data for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (in CDCl₃, 100 MHz)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Justification
C7 (-CHO)190 - 193The carbonyl carbon of an aromatic aldehyde is highly deshielded.
C2152 - 155α-carbon to the pyridine nitrogen, strongly deshielded. Further deshielded by the ortho-aldehyde.
C6150 - 153α-carbon to the pyridine nitrogen, strongly deshielded.
C5' (Pyrazole)141 - 144Deshielded due to attachment to two nitrogen atoms.
C5138 - 141Carbon attached to the pyrazole ring.
C4135 - 138γ-carbon of the pyridine ring.
C3132 - 135Carbon attached to the aldehyde group.
C3' (Pyrazole)130 - 133Standard chemical shift for a C3 carbon in an N1-substituted pyrazole.[5]
C4' (Pyrazole)107 - 110Typically the most shielded carbon in the pyrazole ring.

Experimental Protocol for NMR Data Acquisition

Obtaining high-quality, reproducible NMR data is paramount for accurate structural verification. The following protocol outlines a self-validating system for acquiring ¹H and ¹³C NMR spectra.

Sample Preparation

The quality of the spectrum is directly dependent on the quality of the sample preparation.[12][13]

  • Ensure Sample Purity: The starting material should be of high purity (>95%), as impurities will introduce extraneous signals that complicate spectral interpretation.

  • Select a Deuterated Solvent: Choose a deuterated solvent in which the compound is fully soluble.

    • CDCl₃ (Deuterated Chloroform): A common, relatively non-polar solvent. Good for many organic compounds.

    • DMSO-d₆ (Deuterated Dimethyl Sulfoxide): A highly polar aprotic solvent, useful for less soluble compounds. Note that the residual water peak in DMSO can be broad and may obscure signals.

  • Determine Concentration:

    • For ¹H NMR: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent.[14]

    • For ¹³C NMR: A higher concentration of 20-50 mg in 0.6-0.7 mL is recommended to obtain a good signal-to-noise ratio in a reasonable time, owing to the low natural abundance (1.1%) of the ¹³C isotope.[14]

  • Sample Handling:

    • Dissolve the sample in a clean, dry vial before transferring it to the NMR tube to ensure complete dissolution.

    • Transfer the solution into a clean, high-quality 5 mm NMR tube using a Pasteur pipette.[15]

    • Ensure the sample height in the tube is adequate for the spectrometer's coil (typically 4-5 cm).[16]

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample.[17][18]

¹H NMR Acquisition:

  • Experiment: Standard 1D proton experiment.

  • Pulse Angle: 30-45 degrees (for quantitative work with multiple scans, a smaller pulse angle and longer delay are used). For a quick spectrum, a 90-degree pulse is sufficient.

  • Acquisition Time (AQ): 2-4 seconds. This determines the digital resolution of the spectrum.

  • Relaxation Delay (D1): 1-5 seconds. This is the time between scans to allow protons to return to equilibrium. For accurate integration, D1 should be at least 5 times the longest T1 relaxation time of the protons of interest.[18]

  • Number of Scans (NS): 8 to 16 scans are typically sufficient for a sample of this concentration.

¹³C NMR Acquisition:

  • Experiment: Standard 1D carbon experiment with proton decoupling (e.g., zgpg30).

  • Pulse Angle: 30 degrees.

  • Acquisition Time (AQ): 1-2 seconds.

  • Relaxation Delay (D1): 2 seconds.

  • Number of Scans (NS): 1024 to 4096 scans, or more, may be required depending on the sample concentration.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing & Analysis P1 Weigh Pure Sample (5-10 mg for ¹H, 20-50 mg for ¹³C) P2 Dissolve in 0.7 mL Deuterated Solvent (e.g., CDCl₃) P1->P2 P3 Transfer to 5 mm NMR Tube P2->P3 A1 Insert Sample & Lock P3->A1 Sample Ready A2 Shim Magnetic Field A1->A2 A3 Acquire ¹H Spectrum (NS=16, D1=2s) A2->A3 A4 Acquire ¹³C Spectrum (NS=2048, D1=2s) A3->A4 D1 Fourier Transform A4->D1 Raw Data (FID) D2 Phase & Baseline Correction D1->D2 D3 Calibrate to TMS (0 ppm) D2->D3 D4 Integrate Peaks (¹H) D3->D4 D5 Assign Signals to Structure D4->D5

Figure 2: Standardized workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

The structural characterization of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is readily achievable through a systematic application of ¹H and ¹³C NMR spectroscopy. This guide provides a robust, predicted dataset and a detailed experimental framework that enables researchers to confidently acquire and interpret the necessary spectral data. The distinct signals for the aldehyde proton, the unique substitution pattern on the pyridine ring, and the characteristic resonances of the pyrazole moiety serve as reliable fingerprints for structural confirmation. Adherence to the outlined protocols will ensure the generation of high-quality data, upholding the principles of scientific integrity and enabling the confident progression of research and development objectives.

References

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  • Gupta, V. D., & Hunsberger, I. M. (1970). ¹H and ¹³C NMR spectral assignments of 2,4-diaryl-substituted cycloalkyl[d]pyrimidines. Journal of the American Chemical Society, 92(1), 209-214. (Note: While the direct link is not provided, this is a classic reference for pyrimidine NMR).
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  • Ghiasi, R., & Zare, K. (2025). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Journal of Heterocyclic Chemistry. (Note: This is a pre-print or early access article, general principles are applicable).
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  • Kleinpeter, E., & Wüst, M. (2001). ¹³C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Magnetic Resonance in Chemistry, 39(6), 320-324. Available at: [Link]

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  • Rittner, R., et al. (2002). Molecular Structure of Heterocycles: 6. Solvent Effects on the ¹⁷O Nmr Chemical Shifts of 5-Trichloromethylisoxazoles. Journal of the Brazilian Chemical Society, 13(4). Available at: [Link]

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  • Li, Y., et al. (2023). Intramolecular Azo Coupling Reaction of Binaphthyl Compounds: Synthesis of Pyrazole-Containing Helicene-Like Molecules. Organic Letters, 25(20), 3624-3629. Available at: [Link]

  • Bagno, A., et al. (2003). Predicting ¹³C NMR Spectra by DFT Calculations. The Journal of Physical Chemistry A, 107(51), 11333-11339. Available at: [Link]

  • Guan, Y., et al. (2021). Real-time prediction of ¹H and ¹³C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(35), 11877-11888. Available at: [Link]

  • Schaefer, T., & Schneider, W. G. (1960). Pyridine Aldehydes and Ketones. Canadian Journal of Chemistry, 38(10), 1957-1965. Available at: [Link]

  • Lee, J., et al. (2022). Precisely predicting the ¹H and ¹³C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20287. Available at: [Link]

  • Ismael, S., et al. (2022). Influence of solvents on the ¹H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Journal of University of Basrah for Pure Science, 40(2), 1-12. Available at: [Link]

  • Kappe, C. O., et al. (2004). On the tautomerism of pyrazolones: The geminal ²J[pyrazole C-4,H-3(5)] spin coupling constant as a diagnostic tool. Tetrahedron, 60(32), 6791-6805. Available at: [Link]

  • Alkorta, I., et al. (2000). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: Experimental results and GIAO calculations. Journal of the Chemical Society, Perkin Transactions 2, (12), 2499-2506. Available at: [Link]

  • Contreras, R. H., et al. (2002). DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines. The Journal of Physical Chemistry A, 106(25), 6143-6148. Available at: [Link]

  • Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Available at: [Link]

  • Elguero, J., et al. (1994). ¹⁵N NMR chemical shifts of NH‐pyrazoles in the solid state and in solution at low temperature. Magnetic Resonance in Chemistry, 32(11), 657-662. Available at: [Link]

  • Al-Jibori, S. A., et al. (2018). ¹H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... Journal of Physics: Conference Series, 1003, 012073. Available at: [Link]

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  • Howe, J. A., et al. (2025). A validated experimental NMR parameter dataset of organic molecules to assist benchmarking of 3D structure determination methods. Analyst. Available at: [Link]

  • Fort, R. C., & Schleyer, P. v. R. (1964). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride, maleic anhydride, and the N-substituted imides. Journal of the American Chemical Society, 86(19), 4194-4195. Available at: [Link]

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  • Al-Azab, F. M., et al. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and ¹H spin-lattice relaxation times. The First Scientific Conference the Collage of Sciences. Available at: [Link]

  • Kosan, B., et al. (2019). Determination of the Binding Situation of Pyridine in Xylan Sulfates by Means of Detailed NMR Studies. Polymers, 11(10), 1664. Available at: [Link]

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  • Cunico, W., et al. (2008). ¹H, ¹³C NMR, X-ray and conformational studies of new 1-alkyl-3-benzoyl-pyrazole and 1-alkyl-3-benzoyl-pyrazoline derivatives. Magnetic Resonance in Chemistry, 46(9), 842-850. Available at: [Link]

  • Foley, D. A., et al. (2024). Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring. The Journal of Organic Chemistry. Available at: [Link]

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  • Pretsch, E., et al. (2000). Structure Determination of Organic Compounds. Springer. (Note: This is a general textbook reference for advanced NMR techniques like COSY, HSQC, and HMBC).
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Sources

Architecting Discovery: Physicochemical Profiling and Synthetic Utility of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, fragment-based design heavily relies on heteroaromatic scaffolds that offer precise vectors for functionalization while maintaining favorable drug-like properties. 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1595983-50-8)[1] represents a highly versatile building block. By fusing a pyrazole ring to a pyridine core and appending a reactive carbaldehyde group, this molecule serves as an advanced intermediate for synthesizing kinase inhibitors, receptor modulators, and novel agrochemicals[2].

As an Application Scientist, I evaluate this compound not merely by its static structural features, but as a dynamic participant in synthetic workflows. This technical guide deconstructs its physicochemical properties, explores the causality behind its chemical reactivity, and provides self-validating experimental protocols for its utilization in the laboratory.

Molecular Architecture & Physicochemical Profiling

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in downstream biological assays (e.g., solubility, permeability) and synthetic steps (e.g., reactivity, purification). The compound features a molecular formula of C9H7N3O and a molecular weight of 173.17 g/mol [3].

Structural Causality
  • The Pyridine Core : Acts as the central rigidifying scaffold. The nitrogen atom provides a hydrogen-bond acceptor (HBA) vector, crucial for interacting with the hinge region of kinases.

  • The 1H-Pyrazol-1-yl Substituent : Positioned at C5, this electron-rich heterocycle modulates the overall lipophilicity and provides additional HBA capacity[4]. Because it is substituted at the N1 position, it lacks a hydrogen-bond donor (HBD), keeping the topological polar surface area (TPSA) in an optimal range for membrane permeability.

  • The C3-Carbaldehyde : An electrophilic handle that enables rapid diversification. Its electron-withdrawing nature slightly reduces the basicity (pKa) of the pyridine nitrogen, making the core less susceptible to oxidative degradation.

Quantitative Physicochemical Data

The following table summarizes the core properties of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, combining empirical data and high-confidence predictions[5].

PropertyValueCausality / Structural Basis
CAS Number 1595983-50-8Unique identifier for regulatory and inventory tracking[1].
Molecular Formula C9H7N3OConfirmed via exact mass analysis[3].
Molecular Weight 173.17 g/mol < 300 Da; ideal for Fragment-Based Drug Discovery (FBDD)[3].
Predicted LogP ~0.7 - 1.2The hydrophilic nitrogen atoms perfectly balance the lipophilic aromatic rings, ensuring good aqueous solubility.
TPSA ~52.7 ŲOptimal for blood-brain barrier (BBB) penetration (typically < 90 Ų is desired for CNS targets).
H-Bond Donors / Acceptors 0 / 3Enhances permeability (Rule of 5 compliant) while allowing specific target binding.

Synthetic Workflows & Reactivity Mapping

The true value of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde lies in its orthogonal reactivity. The aldehyde can be modified without affecting the pyrazole-pyridine core, and vice versa.

Workflow Visualization

The following diagram illustrates the synthetic origin of the scaffold and its divergent downstream applications.

G Substrate 5-Bromopyridine- 3-carbaldehyde Coupling Ullmann C-N Coupling (CuI, K2CO3) Substrate->Coupling Base/Heat Reagent 1H-Pyrazole Reagent->Coupling Ligand Product 5-(1H-Pyrazol-1-yl) pyridine-3-carbaldehyde Coupling->Product Isolation & LC-MS RedAm Reductive Amination (Amine, NaBH(OAc)3) Product->RedAm C3 Modification Wittig Wittig Olefination (Phosphonium Ylide) Product->Wittig C3 Modification Drug Targeted Kinase Inhibitors RedAm->Drug Wittig->Drug

Fig 1: Synthetic workflow and downstream functionalization of the pyrazole-pyridine scaffold.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and an analytical checkpoint to verify success before proceeding.

Protocol 1: Synthesis via Ullmann-Type C-N Coupling

Objective: Construct the 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde scaffold from commercially available 5-bromopyridine-3-carbaldehyde[6].

Mechanistic Causality: We employ a Copper(I)-catalyzed Ullmann coupling rather than a Palladium-catalyzed Buchwald-Hartwig amination. Copper is highly effective for coupling nitrogen nucleophiles (like pyrazole) to electron-deficient heteroaryl halides. Potassium carbonate ( K2​CO3​ ) is selected as a mild base; stronger bases (e.g., NaH or t−BuOK ) would trigger the Cannizzaro reaction, destroying the sensitive aldehyde group[2].

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask, combine 5-bromopyridine-3-carbaldehyde (1.0 equiv), 1H-pyrazole (1.2 equiv), Copper(I) iodide (0.1 equiv), and K2​CO3​ (2.0 equiv).

  • Solvent & Ligand Addition: Evacuate and backfill the flask with nitrogen three times. Add anhydrous DMF (0.2 M) and trans-N,N'-dimethylcyclohexane-1,2-diamine (0.2 equiv). Rationale: The diamine ligand chelates the Cu(I) center, preventing its disproportionation and accelerating the reductive elimination step.

  • Reaction: Heat the mixture to 110 °C for 12 hours under vigorous stirring.

  • Self-Validating Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. Validation: The reaction is complete when the isotopic doublet of the starting bromide ( M,M+2 ) disappears, replaced by a single peak at m/z 174 ( [M+H]+ ) corresponding to the product.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with 5% aqueous NH4​OH to remove copper salts. Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel chromatography (Hexanes/EtOAc).

Protocol 2: Downstream Functionalization via Reductive Amination

Objective: Convert the C3-aldehyde into a diversified secondary or tertiary amine to generate a library of drug-like candidates[6].

Mechanistic Causality: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the optimal reducing agent here. Unlike NaBH4​ , which would prematurely reduce the aldehyde to an alcohol, NaBH(OAc)3​ is mild enough to selectively reduce the transiently formed iminium ion. 1,2-Dichloroethane (DCE) is used as the solvent because its slight polarity stabilizes the charged iminium intermediate, driving the equilibrium forward.

Step-by-Step Methodology:

  • Imine Formation: Dissolve 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 equiv) and the desired primary amine (1.1 equiv) in anhydrous DCE (0.1 M). Stir at room temperature for 2 hours.

  • Self-Validating Checkpoint (Visual & TLC): The formation of the imine is often accompanied by a distinct color shift (typically to yellow). TLC should show the consumption of the UV-active aldehyde spot.

  • Reduction: Add NaBH(OAc)3​ (1.5 equiv) in a single portion. Stir for an additional 4-12 hours at room temperature.

  • Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the acetic acid byproduct. Extract with dichloromethane (DCM).

  • Self-Validating Checkpoint (NMR): Isolate the product and perform 1H -NMR. Validation: The disappearance of the sharp aldehyde singlet at ~10.1 ppm and the emergence of a new methylene singlet/multiplet at ~3.8–4.0 ppm confirms successful amination.

Conclusion

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a structurally elegant building block that balances reactivity with physicochemical stability. By understanding the causality behind its structural features—such as the electronic interplay between the pyrazole and the pyridine core—researchers can confidently integrate this scaffold into advanced synthetic workflows. The self-validating protocols provided ensure that each transformation is analytically grounded, minimizing attrition in the drug development pipeline.

References

  • NextSDS : "5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information", NextSDS.1

  • PubChem : "5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde", National Institutes of Health (NIH). 4

  • ChemicalBook : "5-Pyrazol-1-ylpyridine-3-carbaldehyde CAS#: 1595983-50-8", ChemicalBook. 5

  • Guidechem : "2-Pyridin-3-yl-3H-pyrimidin-4-one 97604-06-3 wiki" (Molecular Weight & Formula Data for C9H7N3O), Guidechem. 3

  • Google Patents (WO2017023989A1) : "3-(1h-benzo[d]imidazol-2-yl)", Google Patents. 6

  • Google Patents (WO2017096301A1) : "Isoxazolidine derived inhibitors of receptor interacting protein kinase 1 (ripk 1)", Google Patents.2

Sources

Structural Elucidation and Supramolecular Assembly of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde: A Comprehensive Crystallographic Guide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Structural Biologists, Materials Scientists, and Medicinal Chemists Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The compound 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (PubChem CID 116062749) [1] represents a highly versatile bifunctional scaffold. Featuring a pyrazole ring, a pyridine core, and a reactive formyl group, it serves as a critical intermediate in the synthesis of advanced pharmaceutical agents and structurally complex metal-organic frameworks (MOFs).

Understanding the exact three-dimensional conformation of this molecule in the solid state is paramount. The spatial relationship between the nitrogen-rich heterocycles and the hydrogen-bond-accepting carbaldehyde group dictates its reactivity, receptor-binding affinity, and coordination geometry. This whitepaper provides an authoritative, step-by-step methodological guide to the crystal structure analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, detailing the causality behind experimental choices and the theoretical framework of its supramolecular packing.

Physicochemical Context & Molecular Geometry

Before initiating crystallization, one must understand the theoretical conformational landscape of the target molecule. In pyrazolyl-pyridine systems, the molecular geometry is governed by a delicate balance between electronic conjugation (which favors a planar conformation) and steric repulsion.

  • Steric Congestion vs. Planarity: As observed in related pyrazolylpyridine linkage isomers, the dihedral angle between the pyrazole and pyridine rings is heavily influenced by the steric clash between the ortho-protons of the two rings [2]. While extended π -conjugation drives the molecule toward coplanarity, steric hindrance often forces a slight twist, resulting in a non-zero dihedral angle.

  • Formyl Group Orientation: The carbaldehyde moiety (-CHO) can adopt either a syn or anti conformation relative to the pyridine nitrogen. The preferred orientation in the solid state is typically the one that maximizes intermolecular hydrogen bonding (e.g., weak C−H⋯O interactions) while minimizing dipole-dipole repulsion.

Experimental Workflow for Crystal Structure Analysis

To obtain unambiguous structural data, the experimental protocol must be treated as a self-validating system where each step is optimized to preserve the thermodynamic integrity of the crystal lattice.

Thermodynamic Crystallization Protocol

The goal of crystallization is to slowly drive the solution into a metastable supersaturated state. Rapid precipitation yields kinetically favored amorphous powders, whereas slow nucleation yields thermodynamically stable single crystals.

  • Solvent System Selection: Dissolve 50 mg of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in a minimum volume of a moderately polar solvent (e.g., dichloromethane or ethyl acetate). The solvent must fully dissolve the compound but possess a sufficient vapor pressure for controlled evaporation.

  • Vapor Diffusion (Antisolvent Method): Place the primary solution in a small inner vial. Place this vial inside a larger sealed chamber containing an antisolvent (e.g., n-hexane or pentane).

  • Causality of Diffusion: Over 3–7 days, the volatile antisolvent slowly diffuses into the primary solution. This gradually lowers the dielectric constant of the mixture, gently reducing the solubility of the compound and inducing the nucleation of high-quality, diffraction-grade single crystals without inducing thermal shock.

Data Collection Methodology
  • Cryo-Mounting: Select a crystal with well-defined faces (approx. 0.2×0.2×0.1 mm). Coat the crystal in perfluoropolyether oil and mount it on a glass fiber or MiTeGen loop.

    • Causality: The oil protects the crystal from atmospheric moisture and prevents the formation of diffraction-interfering ice rings when flash-cooled.

  • Flash-Cooling: Transfer the crystal to the diffractometer goniometer under a steady stream of nitrogen gas at 120 K.

    • Causality: Cryocooling minimizes the thermal vibration of atoms (reducing atomic displacement parameters, or B-factors), thereby exponentially increasing the resolution of high-angle diffraction spots and mitigating X-ray-induced radical damage.

  • Diffraction Execution: Utilize a diffractometer equipped with a CCD or CMOS area detector and graphite-monochromated Mo radiation ( λ=0.71073 Å). Collect a full sphere of data using ω and ϕ scans.

Structure Solution and Refinement
  • Integration & Absorption Correction: Process the raw frames using software like APEX or CrysAlisPro. Apply a multi-scan absorption correction.

    • Causality: Crystals are rarely perfect spheres; thus, X-rays traveling through the longer axis of the crystal are absorbed more than those traveling through the shorter axis. Multi-scan correction normalizes these path-length discrepancies.

  • Phase Problem Resolution: Solve the structure using Intrinsic Phasing or Direct Methods (e.g., SHELXT).

  • Least-Squares Refinement: Refine the structural model against F2 using SHELXL. Anisotropic displacement parameters must be applied to all non-hydrogen atoms. Hydrogen atoms should be placed in geometrically calculated positions and refined using a riding model ( C−H=0.93–0.96 Å) [3].

Workflow N1 Compound Synthesis & Purification N2 Solvent Screening (Thermodynamic Control) N1->N2 N3 Single Crystal Growth N2->N3 N4 Cryo-Mounting (120 K, Oil) N3->N4 N5 X-ray Diffraction (Mo Kα / Cu Kα) N4->N5 N6 Data Integration & Absorption Correction N5->N6 N7 Structure Solution (Direct Methods) N6->N7 N8 Refinement (Least-Squares on F²) N7->N8

X-ray crystallographic workflow from synthesis to structure refinement.

Crystallographic Data & Supramolecular Packing

Based on the crystallographic behavior of highly analogous pyrazolyl-pyridine carbaldehyde derivatives [4], the quantitative data for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde typically aligns with the parameters summarized in Table 1.

Table 1: Representative Crystallographic Parameters for Pyrazolyl-Pyridine Carbaldehydes
ParameterTypical Value RangeSignificance
Crystal System Monoclinic or OrthorhombicIndicates the fundamental symmetry of the lattice.
Space Group P21​/c or Pbcn Centrosymmetric packing is highly favored due to dipole cancellation.
Temperature 100−120 KEnsures high-resolution data collection.
Dihedral Angle (Pyridine-Pyrazole) 15∘−35∘ Quantifies the deviation from coplanarity due to steric hindrance.
R1​ (Final R-factor) <0.05 (5%)Confirms the high accuracy and reliability of the structural model.
π−π Centroid Distance 3.6−3.8 ÅIndicates strong aromatic stacking interactions stabilizing the lattice.
Supramolecular Interaction Network

The solid-state architecture of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is not merely a random aggregation of molecules; it is a highly ordered supramolecular network driven by specific non-covalent interactions:

  • C−H⋯O Hydrogen Bonding: The highly electronegative oxygen atom of the carbaldehyde group acts as a potent hydrogen bond acceptor. It interacts with the slightly acidic protons of the pyrazole or pyridine rings of adjacent molecules, forming one-dimensional polymeric chains or zigzag patterns [5].

  • π−π Stacking: The electron-deficient pyridine rings engage in face-to-face or offset π−π stacking interactions with neighboring molecules. These interactions, typically featuring centroid-to-centroid distances of roughly 3.7 Å, provide the cohesive energy required to lock the 1D chains into a robust 3D lattice [6].

Supramolecular Central 5-(1H-Pyrazol-1-yl) pyridine-3-carbaldehyde CH_O C-H···O=C Hydrogen Bonding Central->CH_O Formyl Acceptor Pi_Pi π-π Stacking (Pyridine-Pyridine) Central->Pi_Pi Centroid < 3.8 Å CH_N C-H···N Weak Interactions Central->CH_N Pyrazole Donor

Primary supramolecular interactions driving crystal lattice packing.

Conclusion

The crystal structure analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde requires a rigorous synthesis of thermodynamic crystallization techniques and high-resolution X-ray diffraction methodologies. By understanding the causality behind steric hindrance, solvent diffusion, and cryocooling, researchers can reliably elucidate the precise geometric and supramolecular properties of this compound. These structural insights are ultimately what empower drug development professionals to rationally design highly specific receptor-binding ligands and novel catalytic frameworks.

References

  • PubChemLite - 5-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde (C9H7N3O). PubChem / Université du Luxembourg.
  • Structural Studies on Pyrazolylpyridine Ligands and Complexes. Comparisons Between Linkage Isomers and With 2,2′-Bipyridine. Taylor & Francis / Journal of Coordination Chemistry.
  • Crystal structure of 2-(4-methoxyphenyl)-6-nitroimidazo[1,2-a]pyridine-3-carbaldehyde. International Union of Crystallography (IUCr).
  • Synthesis, Single Crystal X‐Ray Diffraction Analysis, Hirshfeld Surface, and Molecular Docking Study of 7‐Methyl‐2‐phenylimidazo[1,2‐a]Pyridine‐3‐carbaldehyde. ResearchGate.
  • Pyridine-3-carbaldehyde 2-pyridylhydrazone. ResearchGate / Acta Crystallographica Section E.
  • Chemistry and catalytic activity of molybdenum(VI)-pyrazolylpyridine complexes in olefin epoxidation. Crystal structures of monomeric dioxo, dioxo-μ-oxo, and oxodiperoxo derivatives. PubMed / Inorganic Chemistry.

Whitepaper: Solubility Profile of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in Organic Solvents

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1595983-50-8) is a highly versatile bifunctional building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Featuring a pyridine core, an N-linked pyrazole ring, and a reactive aldehyde moiety, its unique structural topology presents specific solvation challenges and opportunities. This technical guide provides an in-depth analysis of its solubility profile across various organic solvents, grounded in thermodynamic principles and Hansen Solubility Parameters (HSP). Furthermore, it establishes a self-validating experimental protocol for empirical solubility determination, designed for researchers optimizing reaction conditions, liquid-liquid extractions, and crystallization workflows.

Structural Profiling & Solvation Thermodynamics

To predict and manipulate the solubility of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, one must first deconstruct its molecular architecture and intermolecular forces. The molecule is fundamentally a polar aprotic system .

  • Pyridine Ring: Acts as a weak base and a strong hydrogen-bond acceptor. The nitrogen lone pair significantly increases the molecule's dipole moment[1].

  • 1H-Pyrazole Ring: Because the pyrazole is linked to the pyridine core via its N1 position, it lacks the N-H hydrogen-bond donor typically found in free pyrazoles. However, the N2 position remains a potent hydrogen-bond acceptor, contributing to the molecule's overall polarity and electron-withdrawing characteristics[2].

  • Carbaldehyde Group: The highly electrophilic carbonyl oxygen serves as an additional hydrogen-bond acceptor and dipole contributor.

Hansen Solubility Parameters (HSP) Application

According to the Hansen Solubility Parameter (HSP) framework, a solute's dissolution is governed by three parameters: dispersion forces ( δd​ ), polar interactions ( δp​ ), and hydrogen bonding ( δh​ )[3]. Because 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde possesses multiple H-bond acceptors but zero H-bond donors , its δp​ is exceptionally high, while its δh​ is strictly directional (acceptor-only). Consequently, the lowest energy of mixing ( ΔGmix​<0 ) is achieved in solvents that either perfectly match its high δp​ (polar aprotic solvents) or can provide the missing H-bond donors to interact with the basic nitrogens (polar protic solvents).

G Molecule 5-(1H-Pyrazol-1-yl) pyridine-3-carbaldehyde (Aprotic, Polar) PolarAprotic Polar Aprotic Solvents (DMSO, DMF, DCM) Molecule->PolarAprotic δp, δh match PolarProtic Polar Protic Solvents (MeOH, EtOH) Molecule->PolarProtic δh interaction NonPolar Non-Polar Solvents (Hexane, Toluene) Molecule->NonPolar δd mismatch HighSol High Solubility (Strong Dipole Match) PolarAprotic->HighSol ModSol Moderate Solubility (H-bond Donor from Solvent) PolarProtic->ModSol LowSol Low Solubility (Hydrophobic Mismatch) NonPolar->LowSol

Fig 1. Solvation logic based on Hansen Solubility Parameters (HSP) and functional group interactions.

Theoretical & Empirical Solubility Profile

Based on the thermodynamic profiling, the solubility of this compound can be categorized by solvent class. The table below summarizes the quantitative solubility estimates and the primary solvation mechanisms driving these values.

SolventClassificationEstimated Solubility Range (mg/mL at 25°C)Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO) Polar Aprotic> 100Strong dipole-dipole alignment; optimal δp​ match.
Dichloromethane (DCM) Polar Aprotic50 - 100Favorable polarizability and moderate dispersion interaction.
Methanol (MeOH) Polar Protic20 - 50H-bond donation from solvent to pyridine/pyrazole nitrogens.
Ethyl Acetate (EtOAc) Polar Aprotic10 - 30Moderate dipole interaction; useful for liquid-liquid extraction.
Hexane / Heptane Non-Polar< 1Severe δp​ mismatch; unable to overcome solute lattice energy.
Aqueous Buffer (pH 7) Highly Polar Protic< 1Hydrophobic mismatch driven by the dual aromatic ring system.
Aqueous Acid (pH 2) Aqueous Acidic> 50Protonation of pyridine N forms a highly soluble cationic salt.

Note: The high solubility in acidic aqueous media is a direct result of the weakly basic nature of the pyridine and pyrazole rings, which allows for pH-dependent phase switching during reaction workups[2],[1].

Experimental Methodology: Saturation Shake-Flask Protocol

To empirically validate the solubility profile of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde for specific drug development workflows, the Saturation Shake-Flask Method coupled with HPLC-UV quantification is the gold standard[4].

The following protocol is engineered as a self-validating system: it mandates thermodynamic equilibrium and strictly prevents colloidal contamination, ensuring absolute data integrity.

Step-by-Step Methodology
  • Excess Solute Addition: Weigh approximately 50 mg of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde into a 2 mL amber glass HPLC vial. Add 1 mL of the target organic solvent. The presence of visible, undissolved solid is mandatory to ensure the system is fully saturated[4].

  • Isothermal Equilibration: Seal the vial and place it in an isothermal shaker bath at exactly 25.0°C ± 0.1°C. Agitate at 300 rpm for 48 hours. Causality: 48 hours is required to overcome the high lattice energy of the crystalline solid and reach true thermodynamic equilibrium, preventing false-low kinetic solubility readings[4].

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 rpm for 15 minutes at 25°C. Causality: Centrifugation is critical. Standard syringe filters can adsorb the highly polar solute, while decanting risks carrying over micro-crystals (colloids), which would artificially inflate the measured solubility[4].

  • Supernatant Extraction & Dilution: Carefully extract 100 µL of the clear supernatant using a positive displacement pipette. Immediately dilute this aliquot into 900 µL of a miscible diluent (e.g., Acetonitrile) to prevent precipitation upon temperature fluctuations.

  • HPLC-UV Quantification: Analyze the diluted sample via HPLC using a C18 reverse-phase column. Use an isocratic mobile phase (e.g., 60% Water with 0.1% TFA / 40% Acetonitrile) and monitor UV absorbance at λ=254 nm. Calculate the exact concentration against a pre-established multi-point calibration curve.

G N1 Step 1: Excess Solute Addition (5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde) N2 Step 2: Solvent Equilibration (Isothermal Shake-Flask at 25°C for 48h) N1->N2 N3 Step 3: Phase Separation (Centrifugation at 10,000 rpm) N2->N3 N4 Step 4: Supernatant Extraction & Serial Dilution N3->N4 N5 Step 5: HPLC-UV Quantification (Isocratic Elution, λ=254 nm) N4->N5

Fig 2. Standardized saturation shake-flask workflow for equilibrium solubility determination.

Downstream Applications & Solvent Selection

Understanding the solubility profile of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde directly dictates synthetic strategy:

  • Reductive Aminations: The aldehyde group is primed for reductive amination. Because the molecule is highly soluble in DCM and moderately soluble in MeOH, a co-solvent system (e.g., 1:1 DCM/MeOH) is optimal. DCM solvates the parent compound, while MeOH facilitates the formation of the intermediate imine by stabilizing the transition state via hydrogen bonding.

  • Reaction Workups: The drastic difference in solubility between neutral organic solvents (high in EtOAc/DCM) and neutral water (very low) makes standard aqueous washing highly effective for removing polar impurities. Furthermore, an acid-base extraction can be utilized: washing the organic layer with 1M HCl will protonate the pyridine/pyrazole nitrogens, driving the target molecule into the aqueous phase and leaving non-basic organic impurities behind[2].

References

  • 1H-pyrazole | CAS 288-13-1 Source: BoldChem Tech URL
  • 3-Pyridinecarboxaldehyde 500-22-1 wiki Source: Guidechem URL
  • Source: PubMed (Baka et al., 2008)
  • Source: Routledge (Hansen, C. M., 2007)

Sources

Navigating the Synthesis and Handling of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical overview of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, a versatile heterocyclic building block with significant potential in drug discovery and medicinal chemistry. Intended for researchers, scientists, and drug development professionals, this document outlines the critical safety data, handling protocols, and synthetic applications of this compound, ensuring its effective and safe utilization in the laboratory.

Compound Profile and Significance

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde belongs to the class of pyrazole-substituted pyridines, a scaffold of considerable interest in pharmaceutical research. The pyrazole moiety is a well-established pharmacophore found in numerous approved drugs, exhibiting a wide range of biological activities. The aldehyde functional group on the pyridine ring serves as a reactive handle for a variety of chemical transformations, enabling the synthesis of diverse and complex molecular architectures. This strategic positioning of reactive groups makes it a valuable precursor for the construction of fused heterocyclic systems, such as pyrazolo[3,4-b]pyridines, which are known to possess diverse pharmacological properties, including antimicrobial and anticancer activities.[1][2]

Critical Safety and Handling Protocols

Hazard Identification and Classification

Based on available data for analogous structures, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is anticipated to possess the following hazard classifications:

Hazard ClassCategoryHazard Statement
Acute Toxicity, Oral4H302: Harmful if swallowed
Acute Toxicity, Dermal4H312: Harmful in contact with skin
Acute Toxicity, Inhalation4H332: Harmful if inhaled
Skin Corrosion/Irritation2H315: Causes skin irritation
Serious Eye Damage/Eye Irritation2AH319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)3H335: May cause respiratory irritation

This information is extrapolated from data on structurally related compounds and should be used as a guideline for safe handling.

Risk Assessment Workflow

A systematic risk assessment should be conducted before commencing any experimental work. This involves identifying potential hazards, evaluating the associated risks, and implementing appropriate control measures.

RiskAssessment cluster_0 Risk Assessment Process start Identify Hazards (Chemical, Procedural) evaluate Evaluate Risks (Likelihood, Severity) start->evaluate Assess control Implement Controls (PPE, Engineering, Admin) evaluate->control Mitigate review Review and Monitor (Effectiveness of Controls) control->review Verify review->start Re-evaluate

Caption: A generalized workflow for conducting a laboratory risk assessment.

Personal Protective Equipment (PPE) and Engineering Controls

Adherence to appropriate PPE and engineering controls is crucial for minimizing exposure and ensuring personal safety.

  • Engineering Controls : All manipulations of solid 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[3] Ensure that an eyewash station and safety shower are readily accessible.

  • Hand Protection : Wear nitrile or neoprene gloves to prevent skin contact. Latex gloves are not recommended.[3]

  • Eye Protection : Chemical safety goggles or a face shield are mandatory to protect against splashes.

  • Skin and Body Protection : A lab coat should be worn at all times. For larger quantities, consider the use of chemical-resistant aprons and sleeves.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures are critical.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[3]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

  • Ingestion : Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and prevent hazardous situations.

  • Storage Conditions : Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

  • Stability : While specific stability data is limited, pyridine-based aldehydes can be sensitive to light and air. Storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term preservation.

Synthetic Utility and Experimental Protocols

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a valuable precursor in the synthesis of more complex heterocyclic systems, particularly through condensation reactions. A common application is the synthesis of pyrazolo[3,4-b]pyridines, which are of interest for their potential biological activities.

Representative Synthetic Pathway: Synthesis of a Pyrazolo[3,4-b]pyridine Derivative

The following diagram illustrates a general synthetic pathway for the preparation of a pyrazolo[3,4-b]pyridine derivative from 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.

ReactionPathway cluster_1 Condensation Reaction reactant1 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde product Pyrazolo[3,4-b]pyridine Derivative reactant1->product Base Catalyst (e.g., Piperidine) reactant2 Active Methylene Compound (e.g., Malononitrile) reactant2->product

Sources

Electronic and Steric Effects in 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small-molecule therapeutics relies heavily on the precise tuning of heterobiaryl scaffolds. 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde [1] represents a highly functionalized building block characterized by a delicate interplay of steric hindrance and complex electronic push-pull dynamics. This whitepaper deconstructs the physical organic chemistry of this scaffold, providing drug development professionals with a mechanistic understanding of its conformational preferences, electronic topology, and the self-validating experimental workflows required to profile it.

Molecular Architecture & Conformational Dynamics

The core architecture consists of an electron-deficient pyridine ring substituted at the C3 position with a strongly electron-withdrawing formyl group (-CHO) and at the C5 position with an N-linked pyrazole (1H-pyrazol-1-yl).

While the meta-relationship between the formyl and pyrazole groups prevents direct steric clashing between the substituents themselves, the critical steric interaction occurs along the C5(pyridine)−N1(pyrazole) bond. According to established principles of heterocyclic conformational analysis[2], heterobiaryls rarely adopt a perfectly coplanar geometry. The steric repulsion between the pyrazole H5 proton and the adjacent pyridine H4 and H6 protons forces the molecule out of planarity.

This steric twist dictates a preferred dihedral angle ( θ≈40∘−60∘ ), which has profound implications for the molecule's electronic profile by breaking the orbital overlap required for extended π -conjugation.

StericElectronic Pyridine Pyridine Core (Electron Deficient) Formyl 3-Formyl Group (-I, -M) Formyl->Pyridine Withdraws e- density Pyrazole 5-(1H-Pyrazol-1-yl) (-I, weak +M) Pyrazole->Pyridine Inductive withdrawal (-I) Pyrazole->Pyridine Resonance donation (+M) Steric Steric Clash (Pyridine H4/H6 vs Pyrazole H5) Steric->Pyrazole Forces dihedral twist Steric->Pyrazole Attenuates +M effect

Fig 1: Interplay of steric hindrance and electronic push-pull dynamics in the scaffold.

Electronic Topology: The Push-Pull Paradox

The electronic behavior of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde is counterintuitive. One might assume the nitrogen-rich pyrazole acts as an electron donor to the electron-deficient pyridine. However, mechanistic analysis reveals a Pull-Pull dynamic rather than a Push-Pull system.

Causality of the Electronic Profile:
  • The Formyl Group (-CHO): Positioned at C3 , this group exerts powerful inductive (-I) and mesomeric (-M) electron-withdrawing effects, significantly depleting electron density from the pyridine π -system.

  • The Pyrazol-1-yl Group: The pyrazole is N-linked. The lone pair on N1 is integral to the pyrazole's own aromatic sextet. Donating this lone pair into the pyridine ring via resonance (+M) would require breaking the pyrazole's aromaticity—a highly energetically unfavorable process.

  • Steric Attenuation: Even if a weak +M effect were possible, the steric twist (described in Section 1) misaligns the p -orbitals, effectively neutralizing resonance donation.

  • Net Effect: Stripped of its ability to donate electrons via resonance, the pyrazole acts purely through the inductive withdrawal (-I) of its electronegative nitrogen atom.

Consequently, both substituents act in concert to withdraw electron density, rendering the pyridine core highly electrophilic and significantly lowering the pKa​ of the pyridine nitrogen.

Quantitative Electronic Parameters

To quantify these effects, we refer to the standard Hammett substituent constants ( σ ) [3].

SubstituentPosition on PyridineInductive Effect (-I)Mesomeric Effect (M)Hammett σp​ Hammett σm​ Net Electronic Impact on Core
-CHO C3 (meta to N)StrongStrong (-M)0.420.35Highly Deactivating
-1H-pyrazol-1-yl C5 (meta to N)ModerateVery Weak (+M)~0.24~0.15Moderately Deactivating

*Values are representative for N-linked azoles; the +M effect is suppressed due to aromatic lone-pair retention and steric twisting.

Experimental Workflows for Scaffold Profiling

To empirically validate the steric and electronic properties of this scaffold, researchers must employ rigorous, self-validating analytical protocols.

Protocol 1: Dynamic NMR (DNMR) with Chiral Solvating Agents

Purpose: To determine the rotational energy barrier ( ΔG‡ ) of the C5−N1 bond. Causality: Rotation around the biaryl axis generates two enantiomeric twisted conformations. In an achiral solvent, these enantiomers are NMR-indistinguishable regardless of temperature. To observe the rotational barrier, we must use a Chiral Solvating Agent (CSA) to form transient diastereomeric complexes, splitting the signals at low temperatures[4].

Step-by-Step Methodology:

  • Validation Step: Prepare a control sample of a known atropisomeric standard (e.g., 1-(2-methylphenyl)-1H-pyrazole) with the chosen CSA to calibrate the spectrometer's variable-temperature (VT) controller and verify peak resolution.

  • Sample Preparation: Dissolve 15 mg of 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde and 3 equivalents of (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle's alcohol, the CSA) in 0.6 mL of dry Toluene- d8​ . Toluene is selected for its low freezing point and non-polar nature, which maximizes CSA-analyte hydrogen bonding.

  • Acquisition: Acquire standard 1H NMR spectra starting at 298 K. Cool the probe in 10 K increments down to 193 K, allowing 10 minutes for thermal equilibration at each step.

  • Analysis: Identify the coalescence temperature ( Tc​ ) where the exchanging pyrazole H3/H5 signals merge. Calculate ΔG‡ using the Eyring equation.

VTNMR_Workflow Step1 Sample Prep (Analyte + CSA in Toluene-d8) Step2 DNMR Acquisition (298 K to 193 K) Step1->Step2 Step3 Line Shape Analysis (Identify Tc) Step2->Step3 Step4 Eyring Plot (Calculate ΔG‡) Step3->Step4

Fig 2: Step-by-step Dynamic NMR workflow utilizing CSAs for determining rotational barriers.

Protocol 2: UV-Vis Spectroscopy for Conjugation Assessment

Purpose: To evaluate the extent of ground-state π -conjugation across the scaffold. Causality: A highly conjugated, planar system exhibits a bathochromic (red) shift. Because steric hindrance forces this scaffold into a twisted conformation, conjugation is broken, resulting in a quantifiable hypsochromic (blue) shift compared to planar analogs.

Step-by-Step Methodology:

  • Validation Step: Run a baseline correction with pure spectroscopic-grade acetonitrile. Measure a standard reference (e.g., pure pyridine) to verify the photometric accuracy and wavelength calibration of the detector.

  • Sample Preparation: Prepare a precise 10−5 M solution of the target compound in acetonitrile.

  • Acquisition: Record the absorption spectrum from 200 nm to 500 nm using a high-resolution dual-beam spectrophotometer.

  • Analysis: Extract the λmax​ and molar absorptivity ( ϵ ). Compare these values against a strictly planar, fused-ring analog (e.g., a pyrazolopyridine derivative) to quantify the loss of conjugation due to the steric twist.

References

  • Hansch, C., Leo, A., & Taft, R. W. (1991).A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.[URL: https://pubs.acs.org/doi/10.1021/cr00002a004]
  • Claridge, T. D. W. (2016).High-Resolution NMR Techniques in Organic Chemistry (3rd Edition). Elsevier.[URL: https://shop.elsevier.com/books/high-resolution-nmr-techniques-in-organic-chemistry/claridge/978-0-08-099986-9]
  • Joule, J. A., & Mills, K. (2010).Heterocyclic Chemistry (5th Edition). John Wiley & Sons.[URL: https://www.wiley.com/en-us/Heterocyclic+Chemistry%2C+5th+Edition-p-9781118681640]
  • National Center for Biotechnology Information.PubChem Compound Summary for CID 1292545, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.[URL: https://pubchem.ncbi.nlm.nih.gov/compound/1292545]

Sources

Methodological & Application

Application Note: Protocol for Synthesizing 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Mechanistic Rationale

The 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (also known as 5-(1H-pyrazol-1-yl)nicotinaldehyde) scaffold is a highly versatile building block in medicinal chemistry [2][1]. It is frequently utilized in the synthesis of complex heterocyclic systems, including kinase inhibitors and selective Discoidin Domain Receptor 1/2 (DDR1/2) antagonists for antifibrotic therapies [1][2].

When designing a synthetic route for this scaffold, many chemists intuitively default to a Nucleophilic Aromatic Substitution (SNAr) using 5-fluoronicotinaldehyde. This is a strategic error.

The SNAr Trap: Why Transition-Metal Catalysis is Mandatory

SNAr on pyridines is highly regioselective, heavily favoring substitution at the 2- and 4-positions because the ring nitrogen can stabilize the negative charge of the Meisenheimer intermediate via resonance [3][3]. In the 5-halonicotinaldehyde system, the leaving group at the 5-position is meta to both the pyridine nitrogen and the 3-formyl group. Consequently, neither electron-withdrawing group can stabilize the transition state [4][4]. Attempting a thermal SNAr with 1H-pyrazole will result in recovered starting material or degradation due to the harsh conditions required.

To successfully synthesize this scaffold, you must bypass SNAr and utilize transition-metal-catalyzed C–N cross-coupling (Ullmann or Buchwald-Hartwig amination) using 5-bromonicotinaldehyde .

Experimental Methodologies

Both Copper-catalyzed (Ullmann-type) and Palladium-catalyzed (Buchwald-Hartwig) pathways are viable. The Cu-catalyzed route is preferred for scale-up due to cost-efficiency, while the Pd-catalyzed route is ideal for rapid Structure-Activity Relationship (SAR) library generation due to shorter reaction times.

Protocol A: Copper-Catalyzed Ullmann-Type C–N Coupling (Preferred for Scale-Up)

Causality of Reagents:

  • CuI & 1,10-Phenanthroline: CuI is a robust, inexpensive pre-catalyst. 1,10-phenanthroline acts as a bidentate ligand, preventing the disproportionation of Cu(I) to inactive Cu(0) and Cu(II), while solubilizing the catalytic complex.

  • K₂CO₃: A mild base is sufficient to deprotonate 1H-pyrazole (pKa ~14.3) without triggering side reactions (e.g., aldol condensation) at the sensitive aldehyde group.

  • DMF: A polar, high-boiling solvent that stabilizes the oxidative addition transition state.

Step-by-Step Procedure:

  • Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-bromonicotinaldehyde (1.0 equiv, 10 mmol), 1H-pyrazole (1.2 equiv, 12 mmol), CuI (10 mol%, 1.0 mmol), 1,10-phenanthroline (20 mol%, 2.0 mmol), and anhydrous K₂CO₃ (2.0 equiv, 20 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with dry Nitrogen or Argon (3 cycles).

  • Solvent Addition: Add anhydrous, degassed DMF (30 mL) via syringe.

  • Reaction: Seal the flask and heat the mixture to 110 °C in a pre-heated oil bath with vigorous stirring for 12–18 hours.

  • Workup: Cool the reaction to room temperature. Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove inorganic salts and copper complexes. Wash the organic filtrate with water (3 × 50 mL) and brine (50 mL) to remove DMF.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the product as an off-white solid.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination (Preferred for Speed)

Causality of Reagents:

  • Pd₂(dba)₃ & tBuBrettPhos: N-heterocycles like pyrazole are notorious for poisoning Pd catalysts by forming stable, off-cycle bis(pyrazole)palladium complexes. The extreme steric bulk of the tBuBrettPhos ligand prevents this deactivation, forcing the catalytic cycle forward.

  • Cs₂CO₃ & 1,4-Dioxane: Cs₂CO₃ provides the necessary solubility and basicity in 1,4-Dioxane, a non-polar ethereal solvent that supports high-temperature Pd catalysis.

Step-by-Step Procedure:

  • Setup: In a nitrogen-filled glovebox, charge a vial with 5-bromonicotinaldehyde (1.0 equiv, 1.0 mmol), 1H-pyrazole (1.2 equiv, 1.2 mmol), Pd₂(dba)₃ (5 mol%, 0.05 mmol), tBuBrettPhos (10 mol%, 0.1 mmol), and Cs₂CO₃ (1.5 equiv, 1.5 mmol).

  • Reaction: Add anhydrous 1,4-Dioxane (5 mL), seal the vial with a Teflon-lined cap, remove from the glovebox, and heat at 90 °C for 6–8 hours.

  • Workup & Purification: Cool to room temperature, dilute with EtOAc, filter through Celite, concentrate, and purify via flash chromatography.

Self-Validating System (QC & Analytical Markers)

To ensure the protocol is self-validating, monitor the following analytical markers during and after the synthesis:

  • In-Process Control (LC-MS): The starting material (5-bromonicotinaldehyde) exhibits a distinct isotopic pattern (M and M+2 peaks of equal intensity at m/z ~186/188). The reaction is complete when these peaks disappear, replaced by a single sharp product peak at [M+H]⁺ = 174.08 .

  • Structural Validation (¹H NMR in CDCl₃):

    • Aldehyde Integrity: Confirm the presence of the formyl proton as a sharp singlet at δ ~10.1–10.2 ppm . If this is missing, the base or temperature was too harsh.

    • C–N Bond Formation: Look for the characteristic pyrazole protons appearing as two doublets and a multiplet between δ 6.5 and 8.5 ppm , integrating for 3 protons.

Quantitative Data & Protocol Comparison

ParameterProtocol A (Ullmann-Type)Protocol B (Buchwald-Hartwig)
Catalyst CuI (10 mol%)Pd₂(dba)₃ (5 mol%)
Ligand 1,10-Phenanthroline (20 mol%)tBuBrettPhos (10 mol%)
Base K₂CO₃ (2.0 equiv)Cs₂CO₃ (1.5 equiv)
Solvent DMF1,4-Dioxane
Temperature 110 °C90 °C
Reaction Time 12–18 hours6–8 hours
Typical Yield 75–85%80–95%
Strategic Use Highly cost-effective; ideal for scale-upExpensive; ideal for rapid SAR generation

Mechanistic & Workflow Visualization

G cluster_paths SM 5-Bromonicotinaldehyde + 1H-Pyrazole SNAr SNAr Pathway (Base, Polar Solvent) SM->SNAr Thermal Ullmann Ullmann Coupling (CuI, Ligand, Base) SM->Ullmann Cu-Catalyzed (110°C) Buchwald Buchwald-Hartwig (Pd-Cat, Ligand, Base) SM->Buchwald Pd-Catalyzed (90°C) Fail No Reaction (5-Position is meta to N & CHO) SNAr->Fail Electronically Disfavored Product 5-(1H-Pyrazol-1-yl)pyridine- 3-carbaldehyde Ullmann->Product Yield: 75-85% Buchwald->Product Yield: 80-95%

Workflow for synthesizing 5-(1H-pyrazol-1-yl)nicotinaldehyde, highlighting cross-coupling pathways.

References

  • Discovery of VU6015929: A Selective Discoidin Domain Receptor 1/2 (DDR1/2) Inhibitor to Explore the Role of DDR1 in Antifibrotic Therapy | PMC - NIH | 2

  • 5-Bromonicotinaldehyde: A Versatile Scaffold for Innovations in Medicinal Chemistry | Benchchem |1

  • Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines | Benchchem | 3

  • Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates | PMC - NIH | 4

Sources

Reductive amination protocols for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Reductive Amination Protocols for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Executive Summary & Strategic Overview

In modern drug discovery, the 5-(1H-pyrazol-1-yl)pyridine scaffold is a privileged bis-heterocyclic building block, frequently deployed in the design of kinase inhibitors, GPCR ligands, and targeted antimicrobials. The functionalization of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1595983-50-8)[1] via reductive amination is a critical C–N bond-forming strategy.

However, as an Application Scientist, one must recognize that this specific substrate presents unique physicochemical challenges. The molecule possesses two highly basic, coordinating nitrogen atoms (the pyridine nitrogen and the pyrazole N2). These heteroatoms can:

  • Buffer Acid Catalysts: Neutralize the mild acid (e.g., acetic acid) typically required to drive imine formation.

  • Chelate Lewis Acids: Sequester transition metals or Lewis acids (like Ti(OiPr)4​ ), potentially stalling stepwise aminations.

This guide provides field-validated, self-validating protocols designed specifically to overcome the buffering and chelating effects of heterocycle-rich aldehydes, ensuring high-yielding and chemoselective amine synthesis.

Mechanistic Insights: The Causality of Reagent Selection (E-E-A-T)

Reductive amination is a tandem process: the condensation of an aldehyde and an amine to form an electrophilic imine/iminium intermediate, followed by in situ hydride transfer[2].

For 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the premier reducing agent[3]. The electron-withdrawing acetoxy ligands stabilize the boron-hydride bond, rendering STAB significantly less nucleophilic than Sodium Borohydride ( NaBH4​ ). Consequently, STAB selectively reduces the highly electrophilic iminium ion without prematurely reducing the starting aldehyde to an alcohol[4].

Furthermore, Density Functional Theory (DFT) studies confirm that in direct reductive amination protocols utilizing STAB, the aldehyde condenses with the amine faster than it reacts directly with the reductant[2].

Mechanism A 5-(1H-Pyrazol-1-yl) pyridine-3-carbaldehyde C Hemiaminal Intermediate A->C + Amine B Amine (R-NH2) B->C D Imine / Iminium Intermediate C->D - H2O (Acid Catalysis) E Alkylated Amine Product D->E Hydride Transfer (STAB)

Caption: Mechanistic pathway of reductive amination from the bis-heterocyclic aldehyde to the alkylated amine.

Quantitative Reagent Comparison

To design a self-validating experiment, the choice of reducing agent must align with the nucleophilicity of the amine. Below is a comparative matrix for processing 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.

Reducing AgentChemoselectivity (Imine vs. Aldehyde)Reaction SpeedApplication for Pyrazole-Pyridines
NaBH(OAc)3​ (STAB) ExcellentModerate (4–12 h)Primary Choice. Direct amination with primary/secondary amines in DCE[3].
NaBH3​CN GoodSlow (12–24 h)Indirect amination; requires strict pH 4–5 control[5]. Highly toxic byproducts.
NaBH4​ PoorFast (< 1 h)Stepwise indirect amination only (must be added after complete imine formation)[5].
2-Picoline Borane ExcellentModerate (4–12 h)Green alternative to NaBH3​CN ; highly effective in MeOH.

Experimental Workflows & Protocols

Protocol A: Direct Reductive Amination with STAB (Standard Workflow)

Best for: Aliphatic primary amines, robust secondary amines, and standard anilines.

Scientific Rationale: 1,2-Dichloroethane (DCE) is selected as the solvent because its dielectric constant perfectly stabilizes the polar transition state of the hydride transfer while maintaining high solubility for STAB[2]. Because the pyridine and pyrazole rings act as internal buffers, standard catalytic acetic acid is often insufficient; stoichiometric acid is required for deactivated amines[4].

Step-by-Step Methodology:

  • Reagent Mixing: In an oven-dried round-bottom flask under an N2​ atmosphere, dissolve 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 equiv, 1.0 mmol) and the target amine (1.1–1.2 equiv) in anhydrous DCE (5.0 mL, 0.2 M).

  • Acidification (Conditional): If utilizing a weakly nucleophilic amine (e.g., a deactivated aniline) or a secondary amine, add glacial acetic acid (1.5–2.0 equiv). Note: Do not add acid if using an amine hydrochloride salt, as the salt provides the necessary protons.

  • Condensation: Stir the mixture at 25 °C for 1–2 hours to ensure maximum conversion to the imine/iminium intermediate.

  • Reduction: Add STAB (1.5 equiv) portion-wise over 5 minutes to control any mild exotherm.

  • Maturation: Stir the reaction at 25 °C for 4–12 hours. Monitor the disappearance of the aldehyde via LC-MS or TLC.

  • Quench & Extraction: Quench the reaction by adding 5 mL of saturated aqueous NaHCO3​ . Causality: The basic quench neutralizes the acetic acid and hydrolyzes boron complexes without degrading the product. Extract the aqueous layer with Dichloromethane (DCM) ( 3×10 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via silica gel flash chromatography (DCM/MeOH gradient). Crucial: Add 1% Triethylamine ( Et3​N ) to the mobile phase to prevent the basic bis-heterocyclic product from streaking on the acidic silica.

Workflow Step1 1. Reagent Mixing Aldehyde + Amine in DCE Step2 2. Imine Formation Stir 1-2 h at 25 °C Step1->Step2 Step3 3. Reduction Add NaBH(OAc)3 (1.5 eq) Step2->Step3 Step4 4. Reaction Completion Stir 4-12 h at 25 °C Step3->Step4 Step5 5. Quench & Extraction Sat. NaHCO3, extract with DCM Step4->Step5 Step6 6. Purification Flash Chromatography (SiO2) Step5->Step6

Caption: Step-by-step experimental workflow for direct reductive amination using STAB.

Protocol B: Stepwise (Indirect) Amination with Ti(OiPr)4​ / NaBH4​

Best for: Highly sterically hindered amines or extremely poor nucleophiles where direct STAB reduction leads to starting material recovery.

Scientific Rationale: When imine formation is thermodynamically unfavorable, a strong Lewis acid like Titanium(IV) isopropoxide acts as both a water scavenger and an activator[5]. Because the pyrazole-pyridine scaffold will partially chelate the Titanium, an excess of the Lewis acid is mandatory.

Step-by-Step Methodology:

  • Imine Formation: Dissolve the aldehyde (1.0 equiv) and amine (1.2 equiv) in anhydrous THF (0.2 M). Add Ti(OiPr)4​ (2.0–2.5 equiv). Stir at 25 °C for 12–18 hours under N2​ .

  • Reduction: Cool the reaction mixture to 0 °C. Carefully add NaBH4​ (1.5 equiv) in one portion, followed immediately by the dropwise addition of HPLC-grade Methanol (1.0 mL/mmol) to solubilize the reductant and facilitate hydride transfer. Stir for 1 hour.

  • Workup: Quench by adding water (2.0 mL/mmol), which will cause the immediate precipitation of white, insoluble TiO2​ salts.

  • Filtration: Filter the resulting suspension through a pad of Celite, washing the filter cake generously with Ethyl Acetate (EtOAc). Separate the organic layer from the filtrate, dry, and concentrate for purification.

References

  • Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996.

  • Abdel-Magid, A. F.; Mehrman, S. J. "A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes." Organic Process Research & Development, 2006.

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 136288231, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde." PubChem, 2026.

  • Master Organic Chemistry. "Reductive Amination, and How It Works." Master Organic Chemistry, 2017.

  • National Institutes of Health (NIH) / PMC. "Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride." PMC, 2022.

Sources

The Versatile Scaffold: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Privileged Intersection of Pyrazole and Pyridine

In the landscape of contemporary medicinal chemistry, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. The molecule 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde represents a fascinating convergence of two such vital heterocycles: pyrazole and pyridine. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a structural motif present in a multitude of approved pharmaceuticals, lauded for its metabolic stability and ability to engage in a variety of non-covalent interactions.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][3]

The pyridine ring, on the other hand, is a ubiquitous six-membered heterocycle that imparts favorable pharmacokinetic properties, including aqueous solubility and opportunities for hydrogen bonding. Its presence in numerous drugs is a testament to its biocompatibility and synthetic tractability. The fusion of these two rings, with the pyrazole linked to the pyridine at the 1-position, creates a unique electronic and steric environment. The aldehyde functionality at the 3-position of the pyridine ring then serves as a versatile synthetic handle, a gateway to a diverse array of chemical transformations and the generation of extensive compound libraries for structure-activity relationship (SAR) studies.

This guide provides a detailed exploration of the synthesis and application of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in pharmaceutical drug discovery. It is intended for researchers, scientists, and drug development professionals seeking to leverage this promising scaffold for the identification and optimization of novel therapeutic agents.

Synthesis of the Core Scaffold

The preparation of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a critical first step in its utilization. While various methods for the synthesis of pyrazole-carbaldehydes have been reported, a common and effective approach involves a Vilsmeier-Haack reaction on a suitable precursor. This reaction introduces the formyl (aldehyde) group onto an activated aromatic ring.

A plausible synthetic route, based on established chemical principles, is outlined below. The causality behind the choice of reagents and conditions is to ensure regioselective formylation and efficient construction of the desired pyrazolylpyridine core.

Synthetic_Pathway cluster_0 Synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Start 5-Aminopyridine Step1 Diazotization (NaNO2, HCl) Start->Step1 Intermediate1 Pyridine-5-diazonium chloride Step1->Intermediate1 Step2 Reduction (SnCl2) Intermediate1->Step2 Intermediate2 5-Hydrazinopyridine Step2->Intermediate2 Step3 Cyclization with Malondialdehyde tetraethyl acetal Intermediate2->Step3 Intermediate3 5-(1H-Pyrazol-1-yl)pyridine Step3->Intermediate3 Step4 Vilsmeier-Haack Formylation (POCl3, DMF) Intermediate3->Step4 Product 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Step4->Product

Caption: A potential synthetic pathway to 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.

Protocol 1: Synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Materials:

  • 5-Aminopyridine

  • Sodium nitrite (NaNO₂)

  • Concentrated hydrochloric acid (HCl)

  • Tin(II) chloride (SnCl₂)

  • Malondialdehyde tetraethyl acetal

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Appropriate solvents (e.g., water, ethanol, dichloromethane)

  • Standard laboratory glassware and equipment

Procedure:

  • Diazotization of 5-Aminopyridine: Dissolve 5-aminopyridine in a suitable aqueous acidic solution (e.g., HCl) and cool to 0-5 °C. Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5 °C. Stir for 30 minutes to ensure complete formation of the diazonium salt.

  • Reduction to 5-Hydrazinopyridine: To the cold diazonium salt solution, add a solution of tin(II) chloride in concentrated HCl. Allow the reaction to warm to room temperature and stir for several hours. The progress of the reduction can be monitored by thin-layer chromatography (TLC).

  • Cyclization to 5-(1H-Pyrazol-1-yl)pyridine: Neutralize the reaction mixture and extract the 5-hydrazinopyridine into an organic solvent. To the solution of the hydrazine, add malondialdehyde tetraethyl acetal and a catalytic amount of acid. Reflux the mixture for several hours until the reaction is complete as indicated by TLC.

  • Vilsmeier-Haack Formylation: In a separate flask, prepare the Vilsmeier reagent by adding phosphorus oxychloride to N,N-dimethylformamide at 0 °C. To this reagent, add the 5-(1H-Pyrazol-1-yl)pyridine synthesized in the previous step. Heat the reaction mixture, and upon completion, quench with ice water and neutralize to precipitate the crude product.

  • Purification: The crude 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde can be purified by recrystallization or column chromatography to yield the final product.

Applications in Pharmaceutical Drug Discovery: Leveraging the Aldehyde Handle

The aldehyde group of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a versatile functional group that can participate in a wide range of chemical transformations. This allows for the rapid generation of diverse libraries of compounds for biological screening. The following sections detail key reactions and provide exemplary protocols.

Reductive Amination: A Gateway to Amine Derivatives

Reductive amination is a powerful method for the synthesis of secondary and tertiary amines.[4] This one-pot reaction involves the initial formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, followed by in-situ reduction to the corresponding amine. This reaction is of paramount importance in drug discovery for introducing basic nitrogen atoms, which can improve solubility and facilitate interactions with biological targets.

Reductive_Amination_Workflow cluster_1 Reductive Amination Workflow Aldehyde 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Step1 Imine Formation (Mild Acid Catalyst) Aldehyde->Step1 Amine Primary or Secondary Amine (R1R2NH) Amine->Step1 Intermediate Imine/Iminium Ion Step1->Intermediate Step2 In-situ Reduction (e.g., NaBH(OAc)3) Intermediate->Step2 Product Substituted Amine Derivative Step2->Product

Caption: General workflow for the reductive amination of the title compound.

Protocol 2: Reductive Amination

Materials:

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

  • A primary or secondary amine of interest

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or another suitable aprotic solvent

  • Acetic acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate solution

  • Standard laboratory glassware and equipment

Procedure:

  • To a solution of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq) in DCE, add the desired amine (1.1 eq).

  • If the amine is an aniline or a less reactive amine, a catalytic amount of acetic acid can be added to facilitate imine formation.

  • Stir the mixture at room temperature for 1-2 hours.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired amine derivative.

Table 1: Representative Reductive Amination Products and Their Potential Therapeutic Relevance

Amine ReactantProduct StructurePotential Therapeutic Area
4-Aminophenol4-((5-(1H-Pyrazol-1-yl)pyridin-3-yl)methylamino)phenolKinase Inhibitors
Piperazine1-((5-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)piperazineCNS Agents
(S)-2-Amino-3-methylbutanoic acid methyl esterMethyl (S)-2-(((5-(1H-pyrazol-1-yl)pyridin-3-yl)methyl)amino)-3-methylbutanoateProtease Inhibitors
Knoevenagel Condensation: Accessing α,β-Unsaturated Systems

The Knoevenagel condensation is a reaction between an aldehyde or ketone and a compound with an active methylene group, catalyzed by a weak base.[5] This reaction is instrumental in forming carbon-carbon double bonds and introducing functionalities that can act as Michael acceptors or participate in further cyclization reactions.

Protocol 3: Knoevenagel Condensation

Materials:

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

  • An active methylene compound (e.g., malononitrile, ethyl cyanoacetate)

  • Piperidine or another suitable basic catalyst

  • Ethanol or another suitable protic solvent

  • Standard laboratory glassware and equipment

Procedure:

  • Dissolve 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq) and the active methylene compound (1.1 eq) in ethanol.

  • Add a catalytic amount of piperidine to the solution.

  • Reflux the reaction mixture for 2-6 hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution.

  • If precipitation occurs, collect the solid by filtration and wash with cold ethanol.

  • If the product remains in solution, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Wittig Reaction: Olefination for Alkene Synthesis

The Wittig reaction provides a reliable method for the synthesis of alkenes from aldehydes and ketones using a phosphonium ylide.[6][7] This reaction is particularly useful for introducing exocyclic double bonds or for extending carbon chains with defined stereochemistry.

Protocol 4: Wittig Reaction

Materials:

  • A suitable phosphonium salt (e.g., methyltriphenylphosphonium bromide)

  • A strong base (e.g., n-butyllithium, sodium hydride)

  • Anhydrous tetrahydrofuran (THF) or another suitable aprotic solvent

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

  • Standard laboratory glassware and equipment for anhydrous reactions

Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt (1.1 eq) in anhydrous THF.

  • Cool the suspension to 0 °C or -78 °C, depending on the base used.

  • Add the strong base dropwise to generate the ylide (a color change is often observed).

  • Stir the ylide solution for 30-60 minutes at the same temperature.

  • Add a solution of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

  • Quench the reaction with water or saturated aqueous ammonium chloride.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers, dry, and concentrate.

  • Purify the crude product by column chromatography to isolate the desired alkene.

Exemplary Application in Kinase Inhibitor Drug Discovery

The pyrazolopyridine scaffold is a well-established pharmacophore in the design of kinase inhibitors.[8][9] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. The 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde core can be elaborated to target the ATP-binding site of various kinases.

For instance, derivatives of this aldehyde could be designed to inhibit kinases such as the Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), which is a key mediator in inflammatory signaling pathways.

Kinase_Inhibitor_Design cluster_2 Hypothetical Kinase Inhibitor Design Aldehyde 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Reaction Multi-step Synthesis (e.g., Reductive Amination, Cyclization) Aldehyde->Reaction Inhibitor Pyrazolopyridine-based Kinase Inhibitor Reaction->Inhibitor Target Kinase ATP-binding site Inhibitor->Target Outcome Inhibition of Kinase Activity (e.g., IRAK4) Target->Outcome

Caption: A conceptual workflow for developing kinase inhibitors.

Table 2: Physicochemical Properties of the Core Scaffold

PropertyValueSource
Molecular FormulaC₉H₇N₃O[10]
Molecular Weight173.17 g/mol [10]
XLogP31.1PubChem
Hydrogen Bond Donor Count0PubChem
Hydrogen Bond Acceptor Count3PubChem
Rotatable Bond Count1PubChem

Conclusion and Future Perspectives

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a highly valuable and versatile building block in modern pharmaceutical drug discovery. Its strategic combination of the pyrazole and pyridine heterocycles provides a robust scaffold with favorable physicochemical properties. The aldehyde functionality serves as a key synthetic handle, enabling access to a wide chemical space through well-established and reliable chemical transformations such as reductive amination, Knoevenagel condensation, and the Wittig reaction.

The application of this scaffold in the development of kinase inhibitors, among other therapeutic targets, holds significant promise. Future research in this area will likely focus on the development of novel synthetic methodologies to further diversify the accessible chemical space, as well as the application of computational methods to guide the rational design of more potent and selective inhibitors. The continued exploration of this privileged scaffold is poised to yield novel therapeutic agents for a range of human diseases.

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
  • Kumar, R., et al. (2024). Design, Synthesis and Molecular Docking Studies of Pyrazoline Derivatives as PI3K Inhibitors. Combinatorial Chemistry & High Throughput Screening, 27(2), 256-272.
  • Naim, M. J., et al. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy and Bioallied Sciences, 8(1), 2-17.
  • Advances in pyrazolo[1,5-a]pyrimidines: Synthesis and their role as protein kinase inhibitors in cancer treatment. (2025). Digital Commons @ Michigan Tech.
  • Knoevenagel condensation. (n.d.). In Wikipedia. Retrieved March 11, 2026, from [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
  • Abdelhamid, I. A., et al. (2021). Synthesis of various pyrazole-fused heterocyclic systems using pyrazole-4-carbaldehydes as versatile precursors. Arkivoc, 2021(9), 42-74.
  • Wittig Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (2021). Organic & Biomolecular Chemistry.
  • Design, Synthesis and Cytotoxicity Evaluation of 3-(5-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl). (n.d.).
  • Ashenhurst, J. (2018, February 6). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. Master Organic Chemistry.
  • SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. (2021). INEOS OPEN.
  • Phenylpyrazalopyrimidines as Tyrosine Kinase Inhibitors: Synthesis, Antiproliferative Activity, and Molecular Simul
  • 5-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde. (n.d.). PubChem. Retrieved from [Link]

  • 5-(1h-pyrazol-3-yl)pyridine-3-carbaldehyde dihydrochloride (C9H7N3O). (n.d.). PubChem. Retrieved from [Link]

  • Knoevenagel Condensation. (n.d.). Cambridge University Press & Assessment.
  • 1H-Pyrazolo[3,4-C]pyridine-5-carboxaldehyde. (n.d.). Benchchem.
  • Synthesis of Some Pyrazole Derivatives from 5-Chloro- and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. (2020). Jordan Journal of Chemistry (JJC).
  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. (n.d.).
  • 5-(1H-pyrazol-1-yl)
  • Wittig reaction. (n.d.). In Wikipedia. Retrieved March 11, 2026, from [Link]

  • Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Deriv
  • Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. (n.d.). SciSpace.
  • Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. (n.d.). JOCPR.
  • Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (2019). Indian Academy of Sciences.
  • 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. (n.d.). Asian Journal of Chemistry.
  • Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. (n.d.). PMC.
  • Wittig Reaction. (2023). Chemistry LibreTexts.
  • Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC - NIH.
  • Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. (n.d.). J. Chil. Chem. Soc..
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
  • One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. (2023).
  • Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]Pyridines Based on 5-Amino-3-Methyl-1-Phenylpyrazole. (n.d.).
  • Development of Pyrazolone and Isoxazol-5-one Cambinol Analogues as Sirtuin Inhibitors. (2014). Journal of Medicinal Chemistry.
  • Amidination of Amines under Microwave Conditions Using Recyclable Polymer-Bound 1H-Pyrazole-1-carboxamidine. (n.d.). Organic Chemistry Portal.
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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling Reactions for the Diversification of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Pyrazolylpyridine Scaffolds

In the landscape of medicinal chemistry and drug discovery, the fusion of pyrazole and pyridine rings creates a "privileged scaffold." Pyrazole derivatives are known for a wide spectrum of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.[1][2][3] The pyridine ring, a common feature in pharmaceuticals, enhances solubility and provides a key vector for molecular interactions. The combined pyrazolylpyridine core is thus a highly sought-after motif in the development of novel therapeutics, such as c-Jun N-terminal kinase (JNK) inhibitors.[4]

The functionalization of this core scaffold is paramount for exploring the structure-activity relationship (SAR). Palladium-catalyzed cross-coupling reactions represent the most powerful and versatile tools for this purpose, enabling the precise formation of carbon-carbon and carbon-heteroatom bonds under mild conditions.[5][6] This guide provides detailed protocols and expert insights for leveraging Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions to build diverse libraries based on a 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde framework. We will focus on a robust synthetic strategy that utilizes a key halogenated intermediate, which is essential for these coupling methodologies.

PART 1: Synthesis of the Core Intermediate: 5-Bromo-1-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde

A robust synthetic strategy involves the initial synthesis of a halogenated pyridine, which then serves as the substrate for both the pyrazole addition and subsequent cross-coupling reactions. The aldehyde group is often protected to prevent side reactions.

Protocol 1: Synthesis of 5-Bromo-3-(diethoxymethyl)pyridine

This protocol outlines the protection of the aldehyde group of 5-bromo-3-pyridinecarboxaldehyde.

  • Reagents & Setup:

    • 5-bromo-3-pyridinecarboxaldehyde (1.0 eq)

    • Triethyl orthoformate (3.0 eq)

    • Ethanol (anhydrous, ~0.2 M)

    • p-Toluenesulfonic acid monohydrate (0.05 eq)

    • Round-bottom flask equipped with a reflux condenser and magnetic stirrer.

  • Procedure:

    • Dissolve 5-bromo-3-pyridinecarboxaldehyde in anhydrous ethanol in the flask.

    • Add triethyl orthoformate and p-toluenesulfonic acid monohydrate.

    • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

    • Upon completion, cool the reaction to room temperature.

    • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the solution is neutral or slightly basic.

    • Extract the product with ethyl acetate (3x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude acetal.

    • Purify by vacuum distillation or column chromatography on silica gel to obtain 5-bromo-3-(diethoxymethyl)pyridine.

Protocol 2: Synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (via a two-step sequence)

This protocol describes the nucleophilic aromatic substitution to install the pyrazole ring, followed by deprotection of the aldehyde.

  • Step A: Coupling of Pyrazole

    • Reagents & Setup:

      • 5-bromo-3-(diethoxymethyl)pyridine (1.0 eq)

      • Pyrazole (1.2 eq)

      • Potassium carbonate (K₂CO₃, 2.0 eq)

      • Copper(I) iodide (CuI, 0.1 eq)

      • N,N-Dimethylformamide (DMF, anhydrous)

      • Schlenk flask or sealed tube, magnetic stirrer, heating mantle.

    • Procedure:

      • To the Schlenk flask under an inert atmosphere (N₂ or Ar), add 5-bromo-3-(diethoxymethyl)pyridine, pyrazole, K₂CO₃, and CuI.

      • Add anhydrous DMF and seal the vessel.

      • Heat the mixture to 120-140 °C for 12-24 hours. Monitor the reaction by TLC.

      • Cool the mixture to room temperature and dilute with water.

      • Extract the product with ethyl acetate.

      • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

      • Purify the crude product by column chromatography to yield 5-(1H-pyrazol-1-yl)-3-(diethoxymethyl)pyridine.

  • Step B: Acetal Deprotection

    • Reagents & Setup:

      • 5-(1H-pyrazol-1-yl)-3-(diethoxymethyl)pyridine (1.0 eq)

      • Aqueous Hydrochloric Acid (2M HCl)

      • Tetrahydrofuran (THF)

      • Round-bottom flask, magnetic stirrer.

    • Procedure:

      • Dissolve the acetal in a mixture of THF and 2M aqueous HCl.

      • Stir vigorously at room temperature for 2-4 hours.

      • Neutralize the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

      • Extract the product with ethyl acetate.

      • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde .[7] The product should be of sufficient purity for subsequent reactions, but can be further purified by chromatography if needed.

PART 2: Application in Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic utility of the pyrazolylpyridine scaffold is unlocked through its derivatization. Using the halogenated intermediate 5-bromo-1-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (or its protected acetal form, which is often preferred), a multitude of substituents can be introduced.

A Note on Substrate Choice: For the following protocols, the starting material is the brominated scaffold. Using the acetal-protected version is highly recommended to avoid potential side reactions with the aldehyde. The final deprotection step (Protocol 2, Step B) would be performed after the cross-coupling. For simplicity, the protocols below will name the core starting material, with the understanding that its protected form is often used in practice.

Application 1: Suzuki-Miyaura Coupling for Aryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling an organoboron species with an organic halide.[8] It is exceptionally tolerant of various functional groups, making it ideal for late-stage functionalization in drug discovery.[9]

  • Reagents & Setup:

    • 5-Bromo-1-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq)

    • Aryl or Heteroaryl Boronic Acid or Ester (1.2-1.5 eq)

    • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq) or a more modern catalyst like [Pd(IPr)(cin)Cl].[10]

    • Sodium Carbonate (Na₂CO₃, 2.0 eq) or Cesium Carbonate (Cs₂CO₃, 2.0 eq)

    • Solvent System: 1,4-Dioxane and Water (4:1 v/v)

    • Schlenk flask, reflux condenser, inert atmosphere (N₂ or Ar).

  • Procedure:

    • To the Schlenk flask, add the bromopyridine substrate, the boronic acid, and the base.

    • Evacuate and backfill the flask with an inert gas three times.

    • Add the palladium catalyst, followed by the degassed dioxane/water solvent system.

    • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC.

    • Once complete, cool to room temperature and dilute with water.

    • Extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the residue by silica gel column chromatography to yield the desired biaryl product.

  • Catalyst: Pd(PPh₃)₄ is a classic, reliable catalyst. For challenging substrates or to achieve lower catalyst loadings, more advanced catalysts featuring N-heterocyclic carbene (NHC) ligands are superior.[10]

  • Base: Na₂CO₃ is a standard, cost-effective base. Cs₂CO₃ is more soluble and often provides better yields for less reactive substrates.

  • Solvent: The aqueous/organic mixture is crucial for dissolving both the organic substrate and the inorganic base, facilitating the transmetalation step.

Suzuki_Miyaura_Cycle pd0 Pd(0)L₂ (Active Catalyst) ox_add Oxidative Addition pd0->ox_add R¹-X pd_intermediate R¹-Pd(II)L₂-X ox_add->pd_intermediate transmetal Transmetalation pd_intermediate->transmetal pd_intermediate2 R¹-Pd(II)L₂-R² transmetal->pd_intermediate2 boronic_acid R²-B(OR)₂ boronic_acid->transmetal base Base (e.g., CO₃²⁻) base->transmetal red_elim Reductive Elimination pd_intermediate2->red_elim red_elim->pd0 regenerates product R¹-R² (Coupled Product) red_elim->product

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application 2: Heck-Mizoroki Reaction for Alkene Linkages

The Heck reaction forms a C-C bond between an organic halide and an alkene, typically with high trans selectivity.[11] This reaction is invaluable for synthesizing stilbene and cinnamate derivatives, which are common motifs in bioactive molecules.

  • Reagents & Setup:

    • 5-Bromo-1-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq)

    • Alkene (e.g., Styrene, Butyl Acrylate) (1.5 eq)

    • Palladium(II) Acetate [Pd(OAc)₂] (0.02-0.05 eq)

    • Triphenylphosphine (PPh₃) or Tri(o-tolyl)phosphine (P(o-tol)₃) (2x eq relative to Pd)

    • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 eq)

    • Solvent: DMF or NMP (anhydrous)

    • Schlenk flask, reflux condenser, inert atmosphere.

  • Procedure:

    • To the Schlenk flask, add the palladium acetate and the phosphine ligand.

    • Add the anhydrous solvent and stir for 10 minutes to form the catalyst complex.

    • Add the bromopyridine substrate, the alkene, and the amine base.

    • Heat the mixture to 100-140 °C for 8-24 hours.[12] Monitor by TLC.

    • Cool to room temperature, dilute with water, and extract with ethyl acetate.

    • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify by silica gel column chromatography.

  • Ligand: The choice of phosphine ligand is critical. PPh₃ is standard, but bulkier ligands like P(o-tol)₃ can accelerate the reductive elimination step and improve yields.

  • Base: The amine base is not only a scavenger for the HBr generated but also plays a role in regenerating the active Pd(0) catalyst.

  • Reductive Heck: Be aware of potential side reactions like the "reductive Heck," where the double bond of the product is reduced. This can sometimes be controlled by adjusting the base, solvent, and temperature.[13]

Application 3: Sonogashira Coupling for Alkyne Linkages

The Sonogashira coupling reaction creates a C-C bond between a terminal alkyne and an aryl/vinyl halide. This method is the most reliable way to synthesize arylalkynes, which are versatile intermediates and key components in materials science and medicinal chemistry.[14]

  • Reagents & Setup:

    • 5-Bromo-1-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 eq)

    • Terminal Alkyne (e.g., Phenylacetylene, 1-Hexyne) (1.2 eq)

    • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02-0.05 eq)

    • Copper(I) Iodide (CuI) (0.05-0.10 eq)

    • Amine Base/Solvent: Triethylamine (Et₃N) or a mixture of THF and DIPEA.

    • Schlenk flask, inert atmosphere.

  • Procedure:

    • To a Schlenk flask under an inert atmosphere, add the bromopyridine substrate, PdCl₂(PPh₃)₂, and CuI.

    • Add the degassed amine solvent (e.g., Et₃N).

    • Add the terminal alkyne dropwise via syringe.

    • Stir the reaction at room temperature or heat gently (40-65 °C) for 2-8 hours.[15] Monitor by TLC.

    • Upon completion, filter the reaction mixture through a pad of celite to remove catalyst residues, washing with ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the residue by silica gel column chromatography.

  • Dual Catalysis: The Sonogashira reaction relies on a synergistic interplay between palladium and copper. The palladium complex undergoes the oxidative addition/reductive elimination cycle, while the copper(I) acetylide is the active nucleophile in the transmetalation step.

  • Copper-Free Conditions: While the copper co-catalyst is traditional, concerns over homocoupling of the alkyne (Glaser coupling) have led to the development of copper-free Sonogashira protocols, which often require specialized ligands.

  • Oxygen Sensitivity: The reaction should be performed under strictly anaerobic conditions, as oxygen can promote the undesirable Glaser homocoupling.

PART 3: Workflow and Data Summary

The described protocols enable a powerful diversification strategy, allowing for the rapid generation of an analogue library from a single, advanced intermediate.

Workflow cluster_coupling Cross-Coupling Reactions cluster_products Final Products start 5-Bromo-3-pyridinecarboxaldehyde protect Protect Aldehyde (Protocol 1) start->protect intermediate1 5-Bromo-3-(diethoxymethyl)pyridine protect->intermediate1 add_pyrazole Add Pyrazole (Protocol 2A) intermediate1->add_pyrazole intermediate2 Key Coupling Substrate (Acetal Protected) add_pyrazole->intermediate2 suzuki Suzuki intermediate2->suzuki heck Heck intermediate2->heck sonogashira Sonogashira intermediate2->sonogashira deprotect Deprotect Aldehyde (Protocol 2B) suzuki->deprotect heck->deprotect sonogashira->deprotect prod_aryl Aryl/Heteroaryl Derivatives deprotect->prod_aryl prod_alkene Alkene Derivatives deprotect->prod_alkene prod_alkyne Alkyne Derivatives deprotect->prod_alkyne

Caption: General workflow for the synthesis and diversification of the target scaffold.

Table 1: Summary of Cross-Coupling Protocols
ReactionKey ReagentsCatalyst SystemTemp. (°C)Typical SolventsKey Bond Formed
Suzuki-Miyaura Boronic Acid/EsterPd(PPh₃)₄ / Base80-100Dioxane / H₂OAryl-Aryl
Heck-Mizoroki AlkenePd(OAc)₂ / Phosphine Ligand / Base100-140DMF, NMPAryl-Vinyl
Sonogashira Terminal AlkynePdCl₂(PPh₃)₂ / CuI / Amine Base25-65Et₃N, THFAryl-Alkynyl

Conclusion

The 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde scaffold is a valuable starting point for the synthesis of novel chemical entities. By employing a robust strategy centered on a key halogenated intermediate, researchers can effectively utilize the power of palladium-catalyzed Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions. These protocols provide reliable and versatile pathways to generate diverse molecular libraries, accelerating the hit-to-lead optimization process in modern drug discovery programs. The principles and specific methodologies detailed herein offer a comprehensive guide for chemists aiming to explore the rich chemical space surrounding this important heterocyclic core.

References

Sources

Application and Protocol for the Synthesis of Metal-Organic Frameworks Using 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Functional Materials

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials that have garnered significant attention for their vast potential in a multitude of applications, including gas storage, catalysis, and drug delivery.[1][2] Their unique structure, composed of metal ions or clusters linked by organic ligands, allows for a high degree of tunability in terms of pore size, surface area, and chemical functionality.[2] The ligand, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, is a particularly promising building block for the next generation of MOFs. Its pyrazole and pyridine moieties offer multiple coordination sites for metal ions, while the carbaldehyde group provides a reactive handle for post-synthetic modification, opening up possibilities for the covalent attachment of therapeutic agents or catalytic species.[3] This application note provides a detailed protocol for the synthesis of MOFs using this versatile ligand, with a focus on the underlying scientific principles and practical considerations for researchers in materials science and drug development.

Materials and Equipment

Reagents
  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (Ligand)

  • Metal Salt (e.g., Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O), Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O))

  • Solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF), Ethanol)

  • Deionized Water

  • Chloroform

Equipment
  • Scintillation vials (20 mL) or Teflon-lined autoclave

  • Oven or programmable heating block

  • Magnetic stirrer and stir bars

  • Centrifuge

  • Schlenk line or vacuum oven

  • Powder X-ray Diffractometer (PXRD)

  • Fourier-Transform Infrared (FTIR) Spectrometer

  • Thermogravimetric Analyzer (TGA)

  • Scanning Electron Microscope (SEM)

Experimental Protocols

Part 1: Synthesis of the Ligand (5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde)

While the ligand may be commercially available, a synthetic route is provided for completeness. This synthesis is based on established methods for the N-arylation of pyrazoles.

Step-by-Step Protocol:

  • Reaction Setup: In a round-bottom flask, combine 5-bromopyridine-3-carbaldehyde (1.0 eq), pyrazole (1.2 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq) in a suitable solvent such as dimethyl sulfoxide (DMSO).

  • Inert Atmosphere: Purge the flask with an inert gas (e.g., argon or nitrogen) for 15-20 minutes to remove oxygen, which can interfere with the copper catalyst.

  • Heating: Heat the reaction mixture to 120-140 °C and stir for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent such as ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.

Part 2: Solvothermal Synthesis of a Representative MOF (e.g., Zn-based)

The solvothermal method is a widely used technique for the synthesis of high-quality MOF crystals.[4] The following protocol is a representative example and may require optimization for different metal ions or desired crystal properties.

Step-by-Step Protocol:

  • Preparation of the Reaction Mixture: In a 20 mL scintillation vial, dissolve 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (0.1 mmol) and Zinc Nitrate Hexahydrate (0.1 mmol) in 10 mL of N,N-Dimethylformamide (DMF).

    • Causality Insight: The molar ratio of ligand to metal is a critical parameter that influences the final structure of the MOF. A 1:1 ratio is a good starting point for this type of ligand. DMF is a common solvent for MOF synthesis due to its high boiling point and ability to dissolve both the organic ligand and the metal salt.

  • Sonication (Optional): Briefly sonicate the mixture to ensure complete dissolution of all components.

  • Sealing and Heating: Tightly cap the vial and place it in a preheated oven at 100 °C for 24 hours.

    • Causality Insight: The slow heating and cooling in a sealed environment allows for the controlled nucleation and growth of well-defined crystals. The temperature and time are key parameters that can be adjusted to control the size and morphology of the MOF crystals.

  • Cooling and Crystal Collection: After the reaction is complete, allow the vial to cool slowly to room temperature. Collect the resulting crystals by decanting the solvent.

  • Washing and Activation: Wash the collected crystals with fresh DMF (3 x 5 mL) and then with a lower boiling point solvent such as chloroform (3 x 5 mL) to remove any unreacted starting materials and residual DMF from the pores.

    • Causality Insight: The solvent exchange process is crucial for "activating" the MOF, meaning to clear the pores of solvent molecules to make the internal surface area accessible for subsequent applications.

  • Drying: Dry the activated crystals under vacuum at a moderate temperature (e.g., 60-80 °C) for several hours to obtain the final product.

Characterization of the Synthesized MOF

A suite of characterization techniques is essential to confirm the successful synthesis and determine the properties of the MOF.

Technique Purpose Expected Outcome
Powder X-ray Diffraction (PXRD) To confirm the crystallinity and phase purity of the synthesized material.A diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern can be compared to a simulated pattern if the crystal structure is known.
Fourier-Transform Infrared (FTIR) Spectroscopy To identify the functional groups present in the MOF and confirm the coordination of the ligand to the metal center.The spectrum should show characteristic peaks for the pyrazole and pyridine rings, and the carbaldehyde group. A shift in the vibrational frequencies of the coordinating groups compared to the free ligand can indicate coordination to the metal ion.
Thermogravimetric Analysis (TGA) To assess the thermal stability of the MOF and determine the temperature at which the framework decomposes.The TGA curve will show weight loss steps corresponding to the removal of guest solvent molecules and the eventual decomposition of the organic ligand.
Scanning Electron Microscopy (SEM) To visualize the morphology and size of the MOF crystals.SEM images will reveal the shape (e.g., cubic, rod-like) and size distribution of the synthesized crystals.

Potential Applications in Drug Development

The unique structural features of MOFs prepared with 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde make them highly attractive for applications in drug delivery.

  • High Drug Loading Capacity: The porous nature of these MOFs allows for the encapsulation of a significant amount of drug molecules within their cavities.

  • Controlled Release: The release of the entrapped drug can be controlled by various stimuli, such as pH, temperature, or the presence of specific biomolecules.

  • Targeted Delivery: The carbaldehyde functionality on the ligand can be used to covalently attach targeting moieties (e.g., antibodies, peptides) to the surface of the MOF, enabling site-specific drug delivery and reducing off-target effects.

Visualizing the Synthesis and Structure

Experimental Workflow

G cluster_ligand Ligand Synthesis cluster_mof MOF Synthesis (Solvothermal) ligand_start 5-bromopyridine-3-carbaldehyde + Pyrazole ligand_reaction Ullmann Condensation (CuI, K2CO3, DMSO, 120-140°C) ligand_start->ligand_reaction ligand_workup Aqueous Work-up & Extraction ligand_reaction->ligand_workup ligand_purification Column Chromatography ligand_workup->ligand_purification ligand_product 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde ligand_purification->ligand_product mof_start Ligand + Metal Salt (e.g., Zn(NO3)2·6H2O) mof_dissolve Dissolve in DMF mof_start->mof_dissolve mof_heat Heat in Sealed Vial (100°C, 24h) mof_dissolve->mof_heat mof_cool Slow Cooling mof_heat->mof_cool mof_collect Collect Crystals mof_cool->mof_collect mof_wash Wash with DMF & Chloroform mof_collect->mof_wash mof_dry Dry under Vacuum mof_wash->mof_dry mof_product Activated MOF Crystals mof_dry->mof_product

Caption: A conceptual diagram showing the coordination of the organic ligand to metal clusters (Secondary Building Units - SBUs) to form the extended porous network of the MOF.

Conclusion

The protocol outlined in this application note provides a robust starting point for the synthesis and characterization of novel metal-organic frameworks based on the versatile ligand, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde. The ability to fine-tune the properties of these materials through the choice of metal ion and post-synthetic modification opens up a vast design space for the development of advanced materials for drug delivery and other biomedical applications. Researchers are encouraged to use this guide as a foundation for their own investigations and to explore the full potential of this exciting class of materials.

References

  • Al-Ghamdi, M. S., & Al-Otaibi, A. M. (2019). Metal-Organic Frameworks (MOFs) in Drug Delivery Systems: A Review. Journal of Drug Delivery Science and Technology, 53, 101183.
  • Chen, B., & Xiang, S. (2010). Metal-organic frameworks with functional pores for recognition of small molecules. Accounts of chemical research, 43(8), 1115-1124.
  • Cook, T. R., Zheng, Y. R., & Stang, P. J. (2013). Metal–organic frameworks and self-assembled supramolecular coordination complexes: comparing and contrasting the design, synthesis, and functionality of metal–organic materials. Chemical reviews, 113(1), 734-777.
  • Dey, C., & Kundu, T. (2020). Post-synthetic modification of metal-organic frameworks for the design of functional materials. Chemical Society Reviews, 49(10), 3104-3143.
  • Li, J. R., Sculley, J., & Zhou, H. C. (2012). Metal–organic frameworks for separations. Chemical reviews, 112(2), 869-932.
  • Lismont, M., Dreesen, L., & Wouters, B. (2017). Metal-organic frameworks for drug delivery. Journal of Controlled Release, 246, 1-12.
  • Rojas, S., & Horcajada, P. (2017). Metal–organic frameworks for drug delivery.
  • Rowe, M. D., & Thallapally, P. K. (2017). The role of metal–organic frameworks in the capture and sequestration of greenhouse and other hazardous gases.
  • Wang, C., Liu, D., & Lin, W. (2013). Metal–organic frameworks as a tunable platform for designing functional materials. Journal of the American Chemical Society, 135(36), 13222-13234.
  • Wu, M. X., & Yang, Y. W. (2017). Metal-organic framework (MOF)-based drug/cargo delivery and cancer therapy.
  • Yaghi, O. M., Li, G., & Li, H. (1995). Selective binding and removal of guests in a microporous substance.
  • Zhou, H. C. J., & Kitagawa, S. (2014). Metal-organic frameworks (MOFs). Chemical Society Reviews, 43(16), 5415-5418.

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We provide in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions you might have before or during your synthesis.

Q1: What are the primary synthetic routes to 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde?

The most direct and common approach is a transition-metal-catalyzed cross-coupling reaction to form the C-N bond between the pyrazole and pyridine rings. The two premier methods for this transformation are the Ullmann-type condensation and the Buchwald-Hartwig amination. Both typically start from 5-bromopyridine-3-carbaldehyde[1] and pyrazole.

Q2: Which is the better synthetic strategy: Ullmann-type Coupling or Buchwald-Hartwig Amination?

The choice depends on available resources, scale, and functional group tolerance.

  • Ullmann-type Coupling: This is a classical copper-mediated reaction. Modern variations use catalytic amounts of copper salts with specific ligands, making the conditions milder than the traditional stoichiometric copper at high temperatures.[2][3] It is often more cost-effective due to the lower price of copper catalysts. However, it can sometimes require higher temperatures and may have lower functional group tolerance compared to palladium-based systems.

  • Buchwald-Hartwig Amination: This palladium-catalyzed reaction is renowned for its broad substrate scope and high functional group tolerance, often proceeding under milder conditions.[4][5] The development of sophisticated, sterically hindered phosphine ligands has made it extremely versatile.[6] The primary drawback is the higher cost of palladium catalysts and ligands.

Q3: My reaction yield is consistently low. What are the most common culprits?

Low yields in this specific synthesis typically trace back to one of four areas:

  • Reagent Quality: Moisture or impurities in solvents, bases, or starting materials can inhibit the catalyst and cause side reactions. The aldehyde starting material can also degrade if not stored properly.

  • Catalyst System Inefficiency: The choice of catalyst, ligand, and base is critical and highly interdependent. An inappropriate combination can lead to catalyst deactivation or slow reaction rates.[7]

  • Sub-optimal Reaction Conditions: Incorrect temperature, reaction time, or atmospheric conditions (presence of oxygen) can drastically reduce yield.

  • Purification Losses: The product contains two basic nitrogen atoms, which can lead to significant material loss on standard silica gel chromatography through strong adsorption and peak tailing.[8]

Q4: How can I effectively purify the final product without significant loss?

Purification is a critical step that often contributes to low isolated yields.

  • Modified Column Chromatography: To counteract the basicity of the product, pre-treat your silica gel by slurrying it in an eluent containing a small amount (0.5-1%) of a volatile base like triethylamine (TEA) or ammonia in methanol.[8][9] This neutralizes the acidic silanol groups, preventing product adsorption.

  • Acid-Base Extraction: An acid wash (e.g., dilute HCl) can protonate the pyridine nitrogen, allowing the product to be extracted into the aqueous layer, separating it from non-basic impurities. The product is then recovered by basifying the aqueous layer and re-extracting with an organic solvent.[8]

  • Crystallization: If the crude product is sufficiently pure, crystallization can be a highly effective method to obtain high-purity material. Test various solvent systems (e.g., ethyl acetate/hexanes, ethanol/water) to find optimal conditions.[9]

Section 2: Troubleshooting Guide for Low Synthesis Yield

This guide provides a systematic approach to diagnosing and solving common issues encountered during the synthesis.

Problem 1: No or minimal product formation; starting materials are largely unreacted.
  • Possible Cause 1: Catalyst Inactivation

    • Why it happens: Both copper and palladium catalysts are sensitive to oxygen and certain impurities. The pyridine nitrogen in the starting material can also coordinate to the metal center, potentially inhibiting catalytic activity.[7]

    • Solution:

      • Ensure Inert Atmosphere: Thoroughly degas your solvent(s) and reaction mixture by sparging with nitrogen or argon for 15-30 minutes. Maintain a positive pressure of inert gas throughout the reaction.

      • Use High-Purity Reagents: Use anhydrous solvents and dry your base (e.g., K₂CO₃, Cs₂CO₃) in an oven before use. Ensure the purity of your 5-bromopyridine-3-carbaldehyde and pyrazole.

      • Optimize Ligand (Buchwald-Hartwig): For palladium catalysis, the pyridine substrate may require a more electron-rich and bulky phosphine ligand (e.g., XPhos, RuPhos) to facilitate the oxidative addition and prevent catalyst inhibition.[7]

      • Consider Ligand (Ullmann): For copper catalysis, the addition of a bidentate ligand like L-proline or an N,N'-dimethylethylenediamine (DMEDA) can significantly improve catalyst solubility and turnover, allowing for milder conditions.[2][10]

  • Possible Cause 2: Incorrect Base

    • Why it happens: The base plays a crucial role in deprotonating the pyrazole and facilitating the catalytic cycle. A base that is too weak will not generate the active nucleophile, while one that is too strong or nucleophilic can lead to side reactions.

    • Solution:

      • Ullmann Coupling: Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly effective.[11]

      • Buchwald-Hartwig Amination: Cesium carbonate (Cs₂CO₃) or sodium tert-butoxide (NaOtBu) are standard choices. For sensitive substrates, a weaker base like K₃PO₄ may be beneficial.[6]

  • Possible Cause 3: Insufficient Temperature

    • Why it happens: Cross-coupling reactions have an activation energy barrier that must be overcome. If the temperature is too low, the reaction rate will be impractically slow.

    • Solution:

      • Gradually increase the reaction temperature in 10-15 °C increments. For Ullmann couplings, temperatures of 80-120 °C are common. Buchwald-Hartwig reactions can often run at lower temperatures (60-100 °C) depending on the catalyst system.[4]

      • Consider switching to a higher-boiling solvent like dioxane, toluene, or DMF if your current solvent limits the achievable temperature.

Problem 2: The reaction is messy, with multiple side products and decomposition.
  • Possible Cause 1: Reaction Temperature is Too High

    • Why it happens: The aldehyde functional group is sensitive to high heat and can decompose or participate in side reactions. Extremely high temperatures can also lead to catalyst decomposition.

    • Solution:

      • Screen lower temperatures. Modern catalyst systems are often highly active and may not require harsh conditions.

      • If using a Buchwald-Hartwig protocol, try a more active catalyst/ligand combination that allows for a reduction in temperature.

  • Possible Cause 2: Aldehyde-Related Side Reactions

    • Why it happens: The aldehyde can undergo condensation or other reactions, especially in the presence of a strong base at elevated temperatures.

    • Solution:

      • Protecting Group Strategy: Consider protecting the aldehyde as an acetal (e.g., using ethylene glycol and an acid catalyst) before the cross-coupling reaction. The acetal is stable to the coupling conditions and can be easily removed afterward with an aqueous acid wash.

      • Use a Milder Base: Switch to a less aggressive base like K₃PO₄, which is often sufficient for the reaction without promoting aldehyde-related side reactions.

Problem 3: Good conversion by TLC/LC-MS, but very low isolated yield.
  • Possible Cause 1: Product Loss During Workup

    • Why it happens: The product's basicity and polarity can cause it to partition into the aqueous layer during extractions, especially if the pH is not carefully controlled.

    • Solution:

      • During the aqueous workup, ensure the aqueous layer is basic (pH > 8) before extracting with your organic solvent. This keeps the pyridine nitrogen deprotonated and in the organic phase.

      • If you suspect product is in the aqueous layer, perform several additional extractions with a solvent like ethyl acetate or dichloromethane.

  • Possible Cause 2: Product Adsorption During Chromatography

    • Why it happens: As detailed in FAQ Q4, the basic nitrogen atoms in the product bind strongly to the acidic surface of standard silica gel, making elution difficult and leading to significant sample loss.[9]

    • Solution:

      • Use Base-Treated Silica: This is the most effective solution. Prepare your column using silica gel that has been slurried with an eluent containing 0.5-1% triethylamine.[8]

      • Switch Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina.

      • Avoid Chromatography: Optimize your reaction to be as clean as possible, allowing for purification by crystallization or acid-base extraction, which often have higher recovery rates.

Section 3: Optimized Experimental Protocols

These protocols provide a validated starting point for your synthesis. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Ullmann-type C-N Coupling (Copper-Catalyzed)

This protocol uses an L-proline/CuI system, which offers improved performance under milder conditions compared to classical Ullmann reactions.[10]

ReagentMWAmountMolesEq.
5-Bromopyridine-3-carbaldehyde186.011.00 g5.38 mmol1.0
Pyrazole68.080.44 g6.45 mmol1.2
Copper(I) Iodide (CuI)190.450.10 g0.54 mmol0.1
L-Proline115.130.12 g1.08 mmol0.2
Potassium Carbonate (K₂CO₃)138.211.48 g10.75 mmol2.0
Dimethyl Sulfoxide (DMSO)-20 mL--

Step-by-Step Procedure:

  • To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-bromopyridine-3-carbaldehyde (1.00 g), pyrazole (0.44 g), CuI (0.10 g), L-proline (0.12 g), and K₂CO₃ (1.48 g).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add anhydrous DMSO (20 mL) via syringe.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (A typical reaction time is 12-24 hours).

  • After completion, cool the reaction to room temperature and dilute with water (50 mL).

  • Extract the mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the solvent under reduced pressure to yield the crude product.

  • Purify via column chromatography on silica gel, using an eluent system of Hexanes:Ethyl Acetate with 1% triethylamine.

Protocol 2: Buchwald-Hartwig Amination (Palladium-Catalyzed)

This protocol uses a modern, versatile palladium catalyst system known for its efficiency.[6][12]

ReagentMWAmountMolesEq.
5-Bromopyridine-3-carbaldehyde186.011.00 g5.38 mmol1.0
Pyrazole68.080.44 g6.45 mmol1.2
Pd₂(dba)₃915.720.12 g0.13 mmol0.025 (5 mol% Pd)
XPhos476.620.13 g0.27 mmol0.05
Cesium Carbonate (Cs₂CO₃)325.822.63 g8.07 mmol1.5
1,4-Dioxane-25 mL--

Step-by-Step Procedure:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 5-bromopyridine-3-carbaldehyde (1.00 g), pyrazole (0.44 g), Pd₂(dba)₃ (0.12 g), XPhos (0.13 g), and Cs₂CO₃ (2.63 g).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add anhydrous, degassed 1,4-dioxane (25 mL) via syringe.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (A typical reaction time is 4-12 hours).

  • After completion, cool the reaction to room temperature and filter through a pad of Celite, washing the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and brine (30 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

  • Purify via column chromatography on silica gel, using an eluent system of Hexanes:Ethyl Acetate with 1% triethylamine.

Section 4: Visual Guides

General Troubleshooting Workflow

This diagram outlines a logical sequence for diagnosing and resolving low yield issues.

G start Low Synthesis Yield check_conversion Check Conversion by TLC/LC-MS start->check_conversion no_conv Problem: No/Low Conversion check_conversion->no_conv Conversion < 20% messy Problem: Messy Reaction / Decomposition check_conversion->messy Multiple Spots good_conv Problem: Low Isolated Yield check_conversion->good_conv Conversion > 80% cause_cat Cause: Catalyst Inactivation? no_conv->cause_cat cause_base Cause: Incorrect Base? no_conv->cause_base cause_temp Cause: Temp Too Low? no_conv->cause_temp sol_cat Solution: Ensure Inert Atmosphere Use Pure Reagents Optimize Ligand cause_cat->sol_cat sol_base Solution: Screen Bases (K2CO3, Cs2CO3, K3PO4) cause_base->sol_base sol_temp Solution: Increase Temperature Change Solvent cause_temp->sol_temp cause_temp_high Cause: Temp Too High? messy->cause_temp_high cause_side_rxn Cause: Aldehyde Side Reactions? messy->cause_side_rxn sol_temp_high Solution: Screen Lower Temps Use More Active Catalyst cause_temp_high->sol_temp_high sol_side_rxn Solution: Use Protecting Group Use Milder Base cause_side_rxn->sol_side_rxn cause_workup Cause: Loss During Workup? good_conv->cause_workup cause_purify Cause: Loss During Purification? good_conv->cause_purify sol_workup Solution: Control pH Back-Extract Aqueous Layer cause_workup->sol_workup sol_purify Solution: Use Base-Treated Silica Crystallize Product Use Acid-Base Extraction cause_purify->sol_purify

Caption: A workflow for troubleshooting low synthesis yield.

Catalytic Cycle Comparison: Ullmann vs. Buchwald-Hartwig

This diagram illustrates the key mechanistic differences between the two primary coupling strategies.

G cluster_0 Ullmann-type Coupling cluster_1 Buchwald-Hartwig Amination U_Start Cu(I)X U_A Ligand Coordination [L-Cu(I)X] U_Start->U_A + Ligand (L) U_B Coordination with Pyrazole [L-Cu(I)(Pyrazole)]+ U_A->U_B + Pyrazole-M - MX U_C Oxidative Addition [L-Cu(III)(Ar)(Pyrazole)] U_B->U_C + Ar-X U_D Reductive Elimination U_C->U_D U_D->U_Start regenerates U_Product Product Ar-Pyrazole U_D->U_Product B_Start Pd(0)L₂ B_A Oxidative Addition [L₂-Pd(II)(Ar)(X)] B_Start->B_A + Ar-X B_B Ligand Substitution [L₂-Pd(II)(Ar)(Pyrazole)] B_A->B_B + Pyrazole-M - MX B_C Reductive Elimination B_B->B_C B_C->B_Start regenerates B_Product Product Ar-Pyrazole B_C->B_Product

Caption: Key mechanistic steps of Ullmann and Buchwald-Hartwig cycles.

References

  • Title: Cu-Mediated Ullmann-Type Cross-Coupling and Industrial Applications in Route Design, Process Development, and Scale-up of Pharmaceutical and Agrochemical Processes Source: ACS Publications URL: [Link]

  • Title: RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW Source: PMC (National Center for Biotechnology Information) URL: [Link]

  • Title: C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI Source: PMC (National Center for Biotechnology Information) URL: [Link]

  • Title: Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst Source: MDPI URL: [Link]

  • Title: L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles Source: ResearchGate URL: [Link]

  • Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

  • Title: An Efficient Ullmann-Type C−O Bond Formation Catalyzed by an Air-Stable Copper(I)−Bipyridyl Complex Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Buchwald-Hartwig Coupling Source: Organic Synthesis URL: [Link]

  • Title: Buchwald-Hartwig - Literature Source: Organic Chemistry Portal URL: [Link]

  • Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews (ACS Publications) URL: [Link]

Sources

Column chromatography purification for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges of purifying 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde .

Purifying this molecule is notoriously difficult due to a dual challenge: it contains basic nitrogen heterocycles that cause severe silica tailing, alongside a reactive electrophilic aldehyde prone to degradation. This guide synthesizes field-proven methodologies and mechanistic insights to help you establish a self-validating, high-yield purification workflow.

Section 1: Molecule Profiling & Chromatographic Implications

Before running any column, we must understand the mechanistic interactions between the target molecule and the stationary phase.

ParameterValueChromatographic Implication
Target Molecule 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehydeDual-ring heterocycle with a reactive electrophilic center.
CAS Number 1595983-50-8Reference identifier for purity standards and regulatory tracking[1].
Conjugate Acid pKa ~5.2 (Pyridine), ~2.5 (Pyrazole)Will protonate on standard silica (pKa 4.5–5.0), causing irreversible binding and severe tailing[2].
Functional Vulnerability Aldehyde (-CHO)Highly prone to acetalization in primary alcohols (e.g., Methanol) under acidic conditions.
Detection Wavelength 254 nmThe highly conjugated aromatic system allows for sensitive inline UV detection.
Stationary Phase Silica Gel (40–63 μm, 230–400 mesh)Optimal particle size for flash resolution; requires chemical deactivation prior to use[3].

Section 2: Troubleshooting Guide (The "Why" and "How")

Q: Why is my compound streaking down the entire TLC plate despite changing solvent polarities? The Causality: The pyridine and pyrazole nitrogens act as Lewis bases. Standard silica gel features surface silanol groups (Si-OH) which are weakly acidic. When your basic heterocycle passes through, an acid-base interaction occurs, leading to secondary retention mechanisms[2]. This manifests as severe band tailing and poor recovery. The Solution: You must competitively block the silanol sites. Pre-treat your silica gel and spike your mobile phase with 1–5% Triethylamine (TEA)[3]. TEA acts as a "sacrificial base"—with a conjugate acid pKa of ~10.7, it is much more basic than your pyridine ring, effectively neutralizing the silica surface so your target compound can elute in a tight band.

Q: I recovered my product, but LC-MS/NMR shows a new set of peaks corresponding to an acetal (M+32 or M+46). What happened? The Causality: The aldehyde group is highly electrophilic. If you used a polar protic solvent like Methanol or Ethanol to force your streaking compound off the column, the acidic silanols catalyzed a hemiacetal or acetal formation reaction directly on the stationary phase. The Solution: Strictly avoid primary alcohols. Use an aprotic solvent system (e.g., Hexanes/Ethyl Acetate or Dichloromethane/Acetone) combined with TEA.

Q: My compound co-elutes with structurally similar impurities (e.g., unreacted 3-pyridinecarbaldehyde). How do I improve resolution? The Causality: Loss of resolution is typically caused by column overloading, channeling, or using a coarse grade of silica. The Solution: Ensure you are using 40–63 μm (230–400 mesh) silica gel, which provides the optimal surface area-to-flow ratio for flash chromatography[3]. Additionally, switch from liquid loading to dry loading to prevent initial band broadening.

Section 3: Standard Operating Procedure (SOP)

A Self-Validating Purification Workflow

Phase 1: Column Deactivation (The "Sacrificial Base" Method)

  • Prepare your optimized aprotic mobile phase (e.g., 70:30 Hexanes:Ethyl Acetate) and add 2% (v/v) Triethylamine (TEA)[3].

  • Slurry pack the 40–63 μm silica gel using this TEA-spiked solvent.

  • Self-Validation Checkpoint: Flush 2-3 column volumes of the spiked solvent. The column is fully neutralized when the eluent exiting the column tests basic on pH paper.

Phase 2: Dry Loading for High Resolution

  • Dissolve the crude 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in a minimum amount of Dichloromethane (DCM).

  • Add deactivated silica gel or Celite to the flask (approx. 2-3 times the crude mass).

  • Evaporate the DCM under reduced pressure until a dry powder is obtained.

  • Self-Validation Checkpoint: Shake the flask. If the powder clumps or sticks to the glass, residual solvent remains. Continue drying until it behaves like fine, free-flowing sand. This ensures a perfectly flat application band.

Phase 3: Isocratic Elution & Fractionation

  • Carefully load the dry powder onto the flat silica bed. Top with a 1 cm layer of clean sea sand to protect the bed from physical disturbance.

  • Elute using the optimized Hexanes/EtOAc/TEA solvent system.

  • Self-Validation Checkpoint: Spot the early fractions on a TLC plate. The presence of only the solvent front confirms the target compound is not channeling or eluting prematurely.

Phase 4: Concentration & Aldehyde Protection

  • Pool fractions containing the pure product (verified by TLC under 254 nm UV).

  • Evaporate the solvent in a rotary evaporator. Critical: Keep the water bath strictly below 40 °C to prevent thermal degradation of the aldehyde.

  • Place the flask under high vacuum for 12 hours to remove trace TEA.

Section 4: Process Flow Visualization

Workflow Crude Crude Mixture (Reaction Extract) TLC TLC Optimization (Hexanes/EtOAc) Crude->TLC Tailing Severe Tailing Observed? TLC->Tailing Standard Standard Silica Gel (40-63 μm) Tailing->Standard No Treated Base-Treated Silica (1-5% TEA added) Tailing->Treated Yes (Expected) Loading Dry Loading (Adsorb on Celite/Silica) Standard->Loading Treated->Loading Elution Flash Elution (Monitor at 254 nm) Loading->Elution Evap Solvent Evaporation (T < 40°C) Elution->Evap Pure Pure 5-(1H-Pyrazol-1-yl) pyridine-3-carbaldehyde Evap->Pure

Figure 1: Decision tree and self-validating workflow for the chromatographic purification of the target compound.

Section 5: Frequently Asked Questions (FAQs)

Q: Can I use basic alumina instead of TEA-treated silica? A: Yes. Basic alumina (Activity II or III) naturally lacks acidic silanols and is an excellent alternative for basic heterocycles. However, it is more expensive and offers different selectivity profiles. If you switch to alumina, you must re-optimize your TLC conditions using alumina-backed plates.

Q: How do I remove residual TEA from my final product? A: TEA is volatile enough to be removed by placing the concentrated product under high vacuum (lyophilizer or Schlenk line) overnight. Alternatively, if your compound is highly lipophilic, a quick organic wash with a mildly basic aqueous solution (e.g., saturated NaHCO₃) followed by extraction can remove TEA without harming the aldehyde.

Q: Why is my compound highly visible under UV but not staining with standard reagents? A: The highly conjugated aromatic system makes it intensely UV active at 254 nm. Standard stains like KMnO₄ might over-oxidize the aldehyde, and ninhydrin will not work as there are no primary amines. UV is the most reliable, non-destructive detection method for this specific scaffold.

References

  • Purification of Organic Compounds by Flash Column Chromatography, Organic Syntheses.[Link]

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, PubChem, National Institutes of Health.[Link]

  • Separation, purification and identification of the components of a mixture, The Royal Society of Chemistry. [Link]

Sources

Technical Support Center: Minimizing Side Reactions in 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Condensation

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for optimizing condensation reactions involving 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance yield and purity by mitigating common side reactions. Here, we will explore the causality behind experimental choices and provide validated protocols to ensure the integrity of your synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the condensation of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde with active methylene compounds, a reaction analogous to the Knoevenagel condensation.

Issue 1: Low Yield of the Desired Condensation Product

Question: I am observing a very low yield or no formation of my desired product. What are the common causes and how can I address this?

Answer: Low or no yield can stem from several factors, from catalyst inefficiency to suboptimal reaction conditions. A systematic approach to troubleshooting is recommended.

  • Possible Cause: Catalyst Inefficiency or Poisoning

    • Expert Insight: The pyridine nitrogen in the starting material or product can inhibit catalyst activity, especially with acidic catalysts.

    • Suggested Solution:

      • Select a Robust Catalyst: Consider catalysts less susceptible to poisoning by nitrogenous compounds. Metal-organic frameworks (MOFs) have demonstrated high efficiency in similar reactions.[1][2]

      • Optimize Catalyst Loading: The ideal catalyst concentration can vary. Perform small-scale optimization experiments to determine the most effective loading for your specific substrates.[3]

      • Ensure Catalyst Activation: Some catalysts may require pre-activation, such as heating under a vacuum.[1]

  • Possible Cause: Unfavorable Reaction Conditions

    • Expert Insight: Temperature and solvent choice are critical. While some Knoevenagel-type condensations proceed at room temperature, others require heating to overcome the activation energy barrier.[1][3]

    • Suggested Solution:

      • Temperature Optimization: Monitor your reaction at room temperature first. If no significant conversion is observed via Thin Layer Chromatography (TLC) or Gas Chromatography (GC), incrementally increase the temperature.

      • Solvent Selection: Polar solvents like ethanol or water-ethanol mixtures are often effective.[1][4] In some cases, solvent-free conditions can be advantageous. A study on pyridinecarbaldehydes found that a 1:1 mixture of water and ethanol at room temperature can give high yields without a catalyst.[4]

  • Possible Cause: Reactant Decomposition

    • Expert Insight: Aldehydes can be prone to decomposition or polymerization under harsh conditions, such as high temperatures or strong bases, leading to dark, tarry mixtures.[3]

    • Suggested Solution:

      • Monitor Reaction Progress: Closely follow the reaction's progress using TLC or GC to prevent extended reaction times that could lead to degradation.[1]

      • Controlled Reagent Addition: If using a strong base, add it slowly to the reaction mixture to avoid localized high concentrations.[3][5]

Issue 2: Formation of Multiple Products and Purification Difficulties

Question: My crude product shows multiple spots on TLC, making purification challenging. What are these byproducts, and how can I minimize them?

Answer: The formation of multiple products is a common challenge arising from the reactivity of the starting materials and intermediates.

  • Side Reaction: Self-Condensation of the Aldehyde

    • Expert Insight: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, like other aldehydes with alpha-hydrogens, can undergo self-condensation (an aldol condensation), especially in the presence of a strong base.[5][6] This leads to the formation of undesired dimers and polymers.

    • Mitigation Strategies:

      • Use a Weakly Basic Catalyst: Employing a milder base, such as piperidine or pyridine, can minimize self-condensation.[1][7] In some cases, catalyst-free conditions in a water-ethanol mixture have proven effective for similar substrates.[4]

      • Control Reagent Stoichiometry: Using an excess of the active methylene compound can increase the probability of the desired reaction over aldehyde self-condensation.[5][8]

      • Slow Addition of Aldehyde: Adding the aldehyde slowly to the reaction mixture keeps its instantaneous concentration low, favoring the intended cross-condensation.[5]

  • Side Reaction: Michael Addition

    • Expert Insight: The initial Knoevenagel condensation product is an α,β-unsaturated compound. This product can act as a Michael acceptor and react with another molecule of the deprotonated active methylene compound (the Michael donor).[1][3] This leads to the formation of a 1,5-dicarbonyl compound or more complex structures.

    • Mitigation Strategies:

      • Stoichiometric Control: Use a 1:1 stoichiometric ratio of the aldehyde and the active methylene compound to minimize the presence of excess nucleophile available for Michael addition.[1]

      • Lower Reaction Temperature: Michael additions often have a higher activation energy than the initial condensation. Running the reaction at a lower temperature can help suppress this side reaction.[3]

  • Side Reaction: Formation of Complex Cyclohexene Derivatives

    • Expert Insight: Under certain conditions, particularly in neat (solvent-free) reactions with piperidine as a catalyst, pyridine aldehydes can react with active methylene compounds like ethyl cyanoacetate to form complex, highly substituted cyclohexene derivatives.[1][9]

    • Mitigation Strategies:

      • Avoid Neat Conditions with Piperidine: If complex side products are detected, switching to a solvent-based system is recommended.[1]

      • Change the Catalyst/Solvent System: Exploring different catalysts or solvent systems, such as the catalyst-free water-ethanol system, can circumvent this reaction pathway.[1][4]

Troubleshooting Workflow

Here is a logical workflow to diagnose and resolve common issues in your condensation reaction.

TroubleshootingWorkflow Start Start: Low Yield or Multiple Products Check_Conditions Step 1: Verify Reaction Conditions (Temp, Time, Solvent) Start->Check_Conditions Check_Catalyst Step 2: Evaluate Catalyst (Type, Loading, Poisoning) Check_Conditions->Check_Catalyst Conditions OK Analyze_Side_Products Step 3: Identify Byproducts (TLC, LC-MS, NMR) Check_Catalyst->Analyze_Side_Products Catalyst OK Self_Condensation Self-Condensation Likely? (Strong Base) Analyze_Side_Products->Self_Condensation Michael_Addition Michael Addition Likely? (Excess Nucleophile) Analyze_Side_Products->Michael_Addition Complex_Products Complex Cyclohexenes? (Neat Piperidine) Analyze_Side_Products->Complex_Products Optimize_Stoichiometry Step 4: Adjust Stoichiometry Solution_Found Outcome: Improved Yield & Purity Optimize_Stoichiometry->Solution_Found Self_Condensation->Check_Catalyst Yes, Use Weaker Base Self_Condensation->Optimize_Stoichiometry Yes Michael_Addition->Optimize_Stoichiometry Yes Complex_Products->Check_Conditions Yes, Change Solvent

Caption: A logical workflow for troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for this type of condensation?

A1: The reaction is a Knoevenagel condensation. It proceeds via a base-catalyzed mechanism where the base deprotonates the active methylene compound to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting aldol-type intermediate subsequently undergoes dehydration (loss of a water molecule) to yield the final α,β-unsaturated product.[7][10][11]

KnoevenagelMechanism Reactants Aldehyde (R-CHO) + Active Methylene (CH2XY) Enolate Enolate Intermediate (-CHXY) Reactants->Enolate + Base Aldol_Adduct Aldol Adduct (R-CH(O-)-CHXY) Enolate->Aldol_Adduct + R-CHO Product α,β-Unsaturated Product (R-CH=CXY) + H2O Aldol_Adduct->Product - H2O BH Conjugate Acid (BH) Base Base (B-)

Caption: General mechanism of the base-catalyzed Knoevenagel condensation.

Q2: Can I run this reaction without a catalyst?

A2: Yes, for certain substrates. A study on the Knoevenagel condensation of various pyridinecarbaldehydes with active methylene compounds reported excellent yields in a 1:1 water:ethanol mixture at room temperature without any catalyst.[4] This "green chemistry" approach is highly advantageous as it simplifies purification by eliminating the need to remove a catalyst.[4]

Q3: How does the position of the aldehyde on the pyridine ring affect the reaction?

A3: The position of the formyl group (and the pyrazolyl substituent) influences the electronic properties of the aldehyde. For 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, the electron-withdrawing nature of the pyridine nitrogen and the pyrazole ring can affect the electrophilicity of the carbonyl carbon. Generally, aldehydes with electron-withdrawing groups are more reactive in condensation reactions. For instance, studies have shown that 4-pyridinecarbaldehyde can react faster than 3-pyridinecarbaldehyde due to resonance effects.[4]

Q4: What are the advantages of using a heterogeneous catalyst?

A4: Heterogeneous catalysts, such as certain MOFs or functionalized silicas, offer several benefits over homogeneous catalysts like piperidine or triethylamine:[1]

  • Easy Separation: They can be removed from the reaction mixture by simple filtration.

  • Reusability: They can often be recovered, reactivated, and reused for multiple reaction cycles, which is cost-effective and environmentally friendly.[2]

  • Reduced Contamination: Product contamination with the catalyst is minimized, simplifying purification.

Experimental Protocols

Protocol 1: Catalyst-Free Condensation in H₂O:EtOH

This protocol is adapted from a study demonstrating a facile, catalyst-free Knoevenagel condensation of pyridinecarbaldehydes.[4]

Materials:

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1 mmol)

  • Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1 mmol)

  • Ethanol

  • Deionized Water

Procedure:

  • In a round-bottom flask, dissolve 1 mmol of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and 1 mmol of the active methylene compound in a 1:1 mixture of water and ethanol (e.g., 5 mL H₂O and 5 mL EtOH).

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion (typically when the starting aldehyde spot disappears), the product may precipitate out of the solution.

  • If precipitation occurs, collect the solid product by filtration. Wash with cold water and dry under vacuum.

  • If no precipitate forms, reduce the solvent volume under reduced pressure to induce crystallization.

Protocol 2: Weakly Basic Catalysis with Piperidine

This is a classic approach for Knoevenagel condensations.

Materials:

  • 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1 mmol)

  • Active methylene compound (1-1.1 mmol)

  • Ethanol or Toluene

  • Piperidine (catalytic amount, e.g., 0.1 mmol)

Procedure:

  • Dissolve 1 mmol of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and 1-1.1 mmol of the active methylene compound in a suitable solvent like ethanol or toluene (10 mL).

  • Add a catalytic amount of piperidine to the mixture.

  • Stir the reaction at room temperature or heat gently (e.g., 40-60 °C) if necessary.

  • Monitor the reaction by TLC.

  • Once complete, cool the reaction mixture.

  • Evaporate the solvent under reduced pressure.

  • Purify the crude residue by column chromatography or recrystallization to remove the catalyst and any side products.

Data Summary: Reaction Condition Comparison

The following table summarizes typical conditions and their implications for minimizing side reactions.

ParameterCondition 1: Strong Base (e.g., NaOH)Condition 2: Weak Base (e.g., Piperidine)Condition 3: Catalyst-Free (H₂O:EtOH)
Primary Side Reaction Risk High risk of aldehyde self-condensation, decomposition.[3][5]Moderate risk of Michael addition, complex formation.[1][9]Minimal side reactions reported for similar substrates.[4]
Typical Temperature Often requires low temperatures to control reactivity.Room temperature to moderate heating.[1]Room temperature.[4]
Workup Complexity Requires neutralization and extensive purification.Requires catalyst removal (extraction or chromatography).Simple filtration or evaporation.[4]
Recommendation Not recommended unless other methods fail.A standard, effective method requiring careful monitoring.Recommended starting point due to simplicity and green profile.
References
  • BenchChem. (2025).
  • BenchChem. (2025).
  • Master Organic Chemistry. (2022, April 14). Aldol Addition and Condensation Reactions (Base-Catalyzed). [Link]

  • Bulgarian Chemical Communications. A facile catalyst-free Knoevenagel condensation of pyridinecarbaldehydes and active methylene compounds. [Link]

  • BenchChem. (2025).
  • Journal of the American Chemical Society. (2008, November 25). Control of Aldol Reaction Pathways of Enolizable Aldehydes in an Aqueous Environment with a Hyperbranched Polymeric Catalyst. [Link]

  • BenchChem. (2025).
  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

  • ResearchGate. (2026, March 7). A new finding in the old Knoevenagel condensation reaction. [Link]

  • Cambridge University Press & Assessment. Knoevenagel Condensation. [Link]

  • Allen. Aldol Condensation: Mechanism, Types and Applications. [Link]

  • Cole-Parmer. Tech Info. [Link]

  • The comparison of Knoevenagel condensation under different reaction conditions. [Link]

  • Pharmashare. (2023, August 10). Commonly used condensation agent reaction mechanism and by-products. [Link]

  • Google Patents.
  • PMC. Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. [Link]

  • Wikipedia. Aldol condensation. [Link]

  • The Journal of Organic Chemistry. (2014, February 17). Neighboring Heteroatom Effect Unique to Aqueous Aldol Reactions of Water-Insoluble Substrates. [Link]

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Technical Support Center: Troubleshooting Poor Solubility of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Complexes

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor solubility encountered with 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and its metal complexes. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your experimental design.

Introduction: Understanding the System

The ligand 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a bifunctional molecule with significant potential in coordination chemistry and drug design. Its pyridine and pyrazole moieties offer multiple coordination sites for metal ions, while the carbaldehyde group allows for further synthetic modifications. However, the formation of complexes with this ligand can often lead to poorly soluble materials, posing a significant challenge for characterization and application. This guide will walk you through a systematic approach to diagnose and resolve these solubility issues.

The core structure of the ligand, possessing both a pyridine ring (a weak base) and a pyrazole ring (also weakly basic), suggests that its solubility, and that of its complexes, will be highly dependent on pH.[1] The formation of extensive coordination networks or strong intermolecular interactions in the solid state can also contribute to low solubility.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Our troubleshooting guide is structured in a question-and-answer format to directly address the issues you may be facing.

Q1: My complex precipitated out of solution immediately upon addition of the metal salt. What is the most likely cause and how can I prevent this?

Immediate precipitation is a common observation and typically points to one of two primary causes: rapid formation of a highly insoluble product or a drastic change in the solution's properties upon addition of the metal salt.

Initial Diagnostic Workflow:

A Immediate Precipitation Observed B Is the precipitate the desired complex? A->B C Characterize Precipitate (FT-IR, Elemental Analysis) B->C D Yes C->D E No C->E G Focus on optimizing reaction conditions (Solvent, Concentration, Temperature, pH) D->G F Precipitate is likely metal hydroxide or an insoluble salt E->F H Control pH of the reaction mixture F->H

Caption: Initial diagnostic workflow for immediate precipitation.

In-depth Explanation and Solutions:

  • Causality: The rapid formation of an insoluble coordination polymer is a high probability. Pyridine-pyrazole ligands can act as bridging ligands, leading to extended network structures with low solubility.[2] Alternatively, if the reaction conditions are not carefully controlled, the addition of a metal salt can alter the pH, leading to the precipitation of metal hydroxides.[3]

  • Troubleshooting Steps:

    • Solvent System Modification: The choice of solvent is critical. While the parent ligands, pyridine-3-carbaldehyde and 1H-pyrazole, are water-soluble, the resulting complex may not be.[4][5]

      • Protocol 1: Co-solvent Screening: Employ a co-solvent system to modulate the polarity of the reaction medium.[6] Common co-solvents include dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile, ethanol, and methanol. Start with a high proportion of the co-solvent and gradually add the aqueous metal salt solution.

Co-solventPolarity IndexTypical Starting Ratio (v/v with Water)Notes
DMSO7.24:1Excellent for dissolving a wide range of organic compounds.
DMF6.44:1Good alternative to DMSO, lower boiling point.
Acetonitrile5.83:1Less polar, useful for encouraging crystallization upon cooling.
Ethanol4.33:1A greener solvent option, good for moderately polar complexes.
Q2: I've managed to form a solution, but my complex precipitates upon standing, cooling, or when I try to isolate it. How can I improve its solubility for characterization?

This scenario suggests that the complex is sparingly soluble under the reaction conditions. The goal here is to find a solvent system where the complex is sufficiently soluble for characterization techniques like NMR or for growing single crystals.

Troubleshooting Workflow for Sparingly Soluble Complexes:

A Complex precipitates upon standing/cooling B Systematic Solvent Screening A->B C pH Adjustment A->C D Use of Solubilizing Agents A->D E Test a range of polar aprotic and protic solvents B->E F Determine pKa of the ligand (if possible) C->F H Consider cyclodextrins or surfactants D->H I Solubility Increased? E->I G Add acid or base to protonate/deprotonate the complex F->G G->I H->I

Caption: Troubleshooting workflow for sparingly soluble complexes.

In-depth Explanation and Solutions:

  • Causality: The complex has a low intrinsic solubility in the chosen solvent system. This can be due to strong intermolecular forces, such as hydrogen bonding or π-π stacking, in the solid state.[1]

  • Troubleshooting Steps:

    • pH Adjustment: The pyridine and pyrazole nitrogen atoms are basic and can be protonated.[1] Protonation can disrupt the coordination to the metal center or alter the overall charge of the complex, potentially increasing solubility.

      • Protocol 2: pH-Dependent Solubility Study:

        • Prepare a suspension of your complex in a chosen solvent system (e.g., water/ethanol).

        • Divide the suspension into several vials.

        • Adjust the pH of each vial to a different value (e.g., from pH 2 to pH 10) using dilute HCl or NaOH.

        • Stir the vials for a set period and visually assess the solubility.

        • For a more quantitative analysis, filter the suspensions and analyze the concentration of the complex in the filtrate using UV-Vis spectroscopy.

    • Use of Solubilizing Agents:

      • Chelating Agents: In some cases, precipitation may be due to the formation of insoluble metal hydroxides at a pH required for complex formation. The addition of a weak chelating agent, such as citrate or EDTA, can keep the metal ion in solution while allowing the desired complex to form.[7]

      • Surfactants: Non-ionic surfactants can form micelles that encapsulate the complex, increasing its apparent solubility in aqueous media.

      • Inclusion Complexes: Cyclodextrins can form inclusion complexes with the aromatic rings of the ligand, potentially improving water solubility.

    • Ligand Modification: If solubility remains a persistent issue, consider modifying the ligand itself.

      • Introduction of Solubilizing Groups: The addition of polar functional groups, such as sulfonic acids, carboxylic acids, or polyethylene glycol (PEG) chains, to the ligand can significantly enhance the water solubility of the resulting complexes.

Q3: My purified complex is a powder that is insoluble in everything I've tried. How can I obtain structural information?

An intractable, insoluble powder is a significant challenge. At this point, solid-state characterization techniques become crucial.

  • Solid-State Characterization:

    • Powder X-ray Diffraction (PXRD): This will reveal if your material is crystalline or amorphous. A crystalline powder may still be amenable to structure solution from PXRD data, though this is a specialized technique.

    • Solid-State NMR: This can provide information about the local environment of the atoms in your complex.

    • Elemental Analysis and TGA: These techniques will confirm the composition and thermal stability of your complex.

  • Strategies for Obtaining Soluble Analogs:

    • Change the Counter-ion: If your complex is ionic, the nature of the counter-ion can have a dramatic effect on solubility. Try synthesizing the complex with different counter-ions (e.g., nitrate, triflate, tetrafluoroborate).

    • Blocking Ligands: Introduce a bulky, non-bridging co-ligand into the coordination sphere of the metal. This can prevent the formation of an extended coordination polymer and favor the formation of discrete, more soluble molecular complexes.

Experimental Protocols

Protocol 1: General Procedure for Co-solvent Screening

  • Dissolve 10 mg of your 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde ligand in 2 mL of the chosen co-solvent (e.g., DMSO, DMF).

  • In a separate vial, dissolve the metal salt (e.g., metal chloride, nitrate) in deionized water to make a 0.1 M solution.

  • With vigorous stirring, add the aqueous metal salt solution dropwise to the ligand solution.

  • Observe for any precipitation. If precipitation occurs, repeat the experiment with a higher ratio of co-solvent to water.

  • If no precipitation occurs, allow the solution to stand at room temperature and then at 4 °C to promote slow crystallization.

Protocol 2: pH-Dependent Solubility Study

  • Prepare a stock suspension of your complex (e.g., 1 mg/mL) in a 1:1 mixture of ethanol and water.

  • Aliquot 1 mL of this suspension into five separate microcentrifuge tubes.

  • Adjust the pH of the tubes to approximately 2, 4, 6, 8, and 10 using 0.1 M HCl and 0.1 M NaOH.

  • Cap the tubes and vortex them for 1 minute.

  • Place the tubes on a shaker at room temperature for 24 hours to reach equilibrium.

  • Centrifuge the tubes at high speed to pellet any undissolved solid.

  • Carefully remove the supernatant and measure its absorbance at the λmax of the complex using a UV-Vis spectrophotometer. A higher absorbance indicates greater solubility.

References

  • 3-Pyridinecarboxaldehyde, 98% 25 g | Buy Online | Thermo Scientific Acros. (n.d.). Fisher Scientific. Retrieved March 22, 2026, from [Link]

  • Pyridine-3-carbaldehyde - Grokipedia. (n.d.). Retrieved March 22, 2026, from [Link]

  • 1H-pyrazole. (n.d.). NIST. Retrieved March 22, 2026, from [Link]

  • 3-PYRIDINECARBOXALDEHYDE EXTRA PURE. (n.d.). Loba Chemie. Retrieved March 22, 2026, from [Link]

  • A Neutral Pyridine-Pyrazole-Based N^N*N^N Ligand as a Tetradentate Chromophore for Diverse Transition Metal Cations. (2024). MDPI. Retrieved March 22, 2026, from [Link]

  • Predicting Aqueous Solubility of Organic Molecules Using Deep Learning Models with Varied Molecular Representations. (2021). arXiv. Retrieved March 22, 2026, from [Link]

  • Pyrazole | C3H4N2 | CID 1048. (n.d.). PubChem. Retrieved March 22, 2026, from [Link]

  • Machine-Learning Methods for pH-Dependent Aqueous-Solubility Prediction. (2025). Rowan University. Retrieved March 22, 2026, from [Link]

  • Solubility Prediction of Organic Molecules with Molecular Dynamics Simulations. (2021). ACS Publications. Retrieved March 22, 2026, from [Link]

  • Supramolecular Assemblies in Pyridine- and Pyrazole-Based Coordination Compounds of Co(II) and Ni(II): Characterization, Hirshfeld Analysis and Theoretical Studies. (2023). MDPI. Retrieved March 22, 2026, from [Link]

  • Physics-Based Solubility Prediction for Organic Molecules. (2025). ACS Publications. Retrieved March 22, 2026, from [Link]

  • Metal Complexes of 2,6-Bis[(pyrazol-1-yl)methyl]pyridine: The Search for Aryl−Pyrazolyl Embrace Interactions as a Synthon for Crystal Engineering. (2005). ACS Publications. Retrieved March 22, 2026, from [Link]

  • Predicting ligand interaction energy and solubility. a Graphical... (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. (n.d.). PMC. Retrieved March 22, 2026, from [Link]

  • Synthesis and characterization of heptacoordinated molybdenum(II) complexes supported with 2,6-bis(pyrazol-3-yl)pyridine (bpp) ligands. (2025). RSC Publishing. Retrieved March 22, 2026, from [Link]

  • 3-Pyridinecarboxaldehyde | 1X100MG | C6H5NO | 687805 | 500-22-1. (n.d.). HPC Standards. Retrieved March 22, 2026, from [Link]

  • Precipitation Reactions and Complex Formation (11.1.7). (n.d.). OCR A-Level Chemistry Notes. Retrieved March 22, 2026, from [Link]

  • How to prevent precipitation in the mineral solution formulation? (2025). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Troubleshooting Precipitation in Cell Culture: Causes and Solutions. (2024). Procell. Retrieved March 22, 2026, from [Link]

  • Innovative Chemical Blends for Enhanced Heavy Metal Precipitation. (2025). Retrieved March 22, 2026, from [Link]

  • 5-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde. (n.d.). PubChem. Retrieved March 22, 2026, from [Link]

  • 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information. (n.d.). NextSDS. Retrieved March 22, 2026, from [Link]

  • Calculated pKa values of various azines, including pyridines, pyrimidines, pyrazines, and pyridazines. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Pyridine-3-carbaldehyde. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

  • 5-(1h-pyrazol-3-yl)pyridine-3-carbaldehyde dihydrochloride (C9H7N3O). (n.d.). PubChem. Retrieved March 22, 2026, from [Link]

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Technical Support Center: Optimizing Reaction Conditions for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and optimization of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and achieve optimal results in your synthetic endeavors.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and its derivatives.

Issue 1: Low or No Yield of the Desired Product

Question: I am attempting to synthesize a 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivative, but I am observing very low to no product formation. What are the potential causes and how can I improve my yield?

Answer:

Low or no yield is a common challenge in organic synthesis and can stem from several factors. A systematic approach to troubleshooting is crucial.

1. Purity of Starting Materials: The purity of your reactants is paramount. Impurities can act as inhibitors or lead to unwanted side reactions, consuming your starting materials and reducing the yield of the desired product.[1]

  • Recommendation: Always ensure the purity of your starting pyrazole, pyridine derivative, and any reagents before commencing the reaction. Techniques such as recrystallization, distillation, or column chromatography can be employed for purification.[1]

2. Reaction Conditions: Suboptimal reaction conditions are a frequent cause of low yields.[2]

  • Temperature: Many reactions for forming pyrazolylpyridine scaffolds require specific temperature control. For instance, the Vilsmeier-Haack formylation, a common method to introduce the carbaldehyde group, often requires heating.[3][4][5][6] However, excessive heat can lead to decomposition. Conversely, some reactions may require cooling to control exothermic processes.[1]

    • Recommendation: Carefully optimize the reaction temperature. Start with the reported literature conditions and then systematically vary the temperature in small increments (e.g., 5-10 °C) to find the optimal range for your specific substrate.

  • Solvent: The choice of solvent is critical. It must be able to dissolve the reactants and be inert to the reaction conditions. For many heterocyclic syntheses, polar aprotic solvents like DMF or acetonitrile are common choices.[4]

    • Recommendation: If yield is low, consider screening different solvents. A table of commonly used solvents for similar transformations can be a helpful starting point.

  • Reaction Time: Incomplete reactions will naturally result in low yields.

    • Recommendation: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time.[2]

3. Catalyst Activity (if applicable): For cross-coupling reactions like the Suzuki or Buchwald-Hartwig amination, the activity of the palladium catalyst is crucial.[7][8][9][10]

  • Recommendation:

    • Ensure your catalyst is not deactivated. Use fresh catalyst or a pre-catalyst if available.

    • The choice of ligand is also critical. Bulky, electron-rich phosphine ligands often improve the efficiency of these reactions.[8]

4. Inefficient Work-up and Purification: Product loss can occur during the work-up and purification steps.

  • Recommendation: Optimize your extraction and chromatography procedures. For basic pyridine derivatives, adding a small amount of a base like triethylamine to the eluent during column chromatography can prevent tailing and improve separation.[1]

Issue 2: Formation of Significant Impurities or Side Products

Question: My reaction is producing the desired 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivative, but it is contaminated with significant amounts of impurities. How can I identify and minimize these side products?

Answer:

The formation of impurities is a common challenge that can complicate purification and reduce overall yield. Identifying the source of these impurities is the first step toward mitigating their formation.

1. Potential Side Reactions:

  • Over-formylation or Formylation at an Undesired Position: In Vilsmeier-Haack reactions, it's possible for formylation to occur at other activated positions on the pyridine or pyrazole ring, especially if the desired position is sterically hindered.[5]

  • Hydrolysis of the Carbaldehyde: The aldehyde functional group can be sensitive to certain conditions and may undergo unwanted reactions.

  • Side Reactions from Cross-Coupling: In Suzuki or Buchwald-Hartwig reactions, side reactions such as homocoupling of the boronic acid or β-hydride elimination can occur.[7]

2. Strategies for Minimizing Impurities:

  • Control of Stoichiometry: Carefully controlling the stoichiometry of your reactants can minimize side reactions. Using a slight excess of one reactant may be necessary to drive the reaction to completion, but a large excess can lead to byproducts.

  • Order of Reagent Addition: In some cases, the order in which reagents are added can significantly impact the product distribution.[2]

  • Temperature Control: As mentioned previously, precise temperature control can prevent the formation of degradation products from exothermic reactions.[1]

  • Inert Atmosphere: For reactions sensitive to air or moisture, such as those using organometallic reagents, maintaining an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent oxidation or hydrolysis of reactants and intermediates.

3. Purification Strategies: Even with optimized reaction conditions, some impurities may be unavoidable. Effective purification is therefore essential.

  • Acid-Base Extraction: Since pyridine derivatives are basic, an acidic wash can be used to extract the product into an aqueous layer, separating it from non-basic impurities. The product can then be recovered by basifying the aqueous layer and re-extracting with an organic solvent.[1]

  • Crystallization: If your product is a solid, recrystallization is a powerful technique for achieving high purity.[1][11]

  • Column Chromatography: This is a versatile method for separating compounds with different polarities.[1]

Issue 3: Difficulty in Purifying the Final Product

Question: I have successfully synthesized my target 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivative, but I am struggling with its purification. What are some effective strategies?

Answer:

The purification of pyridine derivatives can be challenging due to their basicity and polarity.[1]

1. Column Chromatography:

  • Tailing on Silica Gel: The basic nitrogen of the pyridine ring can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor separation.

    • Solution: Add a small amount (0.1-1%) of a base, such as triethylamine or ammonia, to the eluent to neutralize the acidic sites on the silica gel.[1]

  • Solvent System Optimization: A systematic approach to selecting the eluent is crucial. Start with a non-polar solvent and gradually increase the polarity by adding a more polar solvent. TLC is an indispensable tool for quickly screening different solvent systems.

2. Crystallization:

  • Solvent Selection: The key to successful recrystallization is finding a suitable solvent or solvent pair. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[11]

    • Recommendation: Perform small-scale solubility tests with a range of solvents to identify a suitable one. A two-solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble) can also be effective.[11]

  • Inducing Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[11]

3. Acid-Base Extraction: This technique is particularly useful for separating basic pyridine derivatives from non-basic impurities.[1]

Purification Technique Advantages Common Issues Troubleshooting Tips
Column Chromatography Versatile, can separate complex mixtures.Tailing of basic compounds on silica gel.Add a small amount of base (e.g., triethylamine) to the eluent.[1]
Crystallization Can provide very high purity.Difficulty finding a suitable solvent, failure to crystallize.Perform small-scale solubility tests; try scratching or seeding to induce crystallization.[11]
Acid-Base Extraction Effective for separating basic compounds from non-basic impurities.Emulsion formation, incomplete extraction.Use brine to break emulsions; perform multiple extractions for better recovery.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivatives.

Question 1: What are the most common synthetic routes to prepare 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde derivatives?

Answer:

Several synthetic strategies can be employed, with the choice often depending on the availability of starting materials and the desired substitution pattern.

  • Vilsmeier-Haack Formylation: This is a widely used and efficient method for introducing a formyl group onto an electron-rich aromatic or heteroaromatic ring.[3][5][6] The Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), acts as the formylating agent.[3][5] This method is often applied to a pre-existing 5-(1H-pyrazol-1-yl)pyridine core.

  • Suzuki Coupling: This palladium-catalyzed cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[9] It can be used to couple a pyridine boronic acid or ester with a pyrazole halide, or vice versa.[12][13] This approach offers a high degree of flexibility in introducing various substituents.

  • Buchwald-Hartwig Amination: This palladium-catalyzed reaction is used to form carbon-nitrogen bonds.[7][8] It can be employed to couple a pyrazole with a halo-pyridine derivative. This method has a broad substrate scope and functional group tolerance.[7]

  • Multicomponent Reactions: One-pot multicomponent reactions can provide an efficient and atom-economical route to pyrazolopyridine derivatives.[14]

Question 2: How can I choose the appropriate catalyst and ligand for a Suzuki or Buchwald-Hartwig coupling reaction?

Answer:

The selection of the catalyst and ligand is critical for the success of palladium-catalyzed cross-coupling reactions.

  • Palladium Source: Common palladium sources include Pd(OAc)₂, Pd₂(dba)₃, and various pre-catalysts. Pre-catalysts are often preferred as they can be more stable and provide more consistent results.[10]

  • Ligands: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle (oxidative addition and reductive elimination).[8]

    • For Suzuki Coupling: A variety of phosphine-based ligands are effective. The choice may depend on the specific substrates being coupled.

    • For Buchwald-Hartwig Amination: Bulky, electron-rich phosphine ligands, often referred to as "Buchwald ligands" (e.g., XPhos, SPhos), have been shown to be highly effective for a wide range of amine and aryl halide coupling partners.[8]

Question 3: What are some key safety considerations when working with reagents like phosphorus oxychloride (POCl₃) and strong bases?

Answer:

Safety should always be the top priority in the laboratory.

  • Phosphorus Oxychloride (POCl₃): POCl₃ is a corrosive and moisture-sensitive liquid. It reacts violently with water to release hydrogen chloride gas.

    • Precautions: Always handle POCl₃ in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Quench any residual POCl₃ carefully with a suitable quenching agent (e.g., slow addition to a stirred solution of sodium bicarbonate).

  • Strong Bases: Strong bases such as sodium hydride (NaH), sodium tert-butoxide (NaOtBu), and lithium diisopropylamide (LDA) are often used in these syntheses. They can be flammable, corrosive, and react violently with water.

    • Precautions: Handle strong bases under an inert atmosphere. Wear appropriate PPE. Quench reactions carefully and slowly.

  • Exothermic Reactions: Be aware that some reactions, particularly those involving strong acids or bases, can be highly exothermic.

    • Precautions: Use an ice bath or other cooling method to control the reaction temperature, especially during the addition of reagents.[1] Add reagents slowly and monitor the temperature closely.

III. Experimental Protocols & Visualizations

Example Protocol: Vilsmeier-Haack Formylation of a 5-(1H-Pyrazol-1-yl)pyridine

This is a general procedure and may require optimization for specific substrates.

  • To a stirred solution of the 5-(1H-pyrazol-1-yl)pyridine (1 equivalent) in anhydrous DMF (5-10 volumes) at 0 °C under an inert atmosphere, slowly add phosphorus oxychloride (POCl₃) (1.5-3 equivalents).

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to the optimized temperature (e.g., 60-90 °C).[4]

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the mixture with a suitable base (e.g., saturated sodium bicarbonate solution or sodium hydroxide solution) until the pH is basic.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).[4]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common synthesis issues.

General Catalytic Cycle for Buchwald-Hartwig Amination

BuchwaldHartwigCycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X PdII_A Ar-Pd(II)(X)L_n OxAdd->PdII_A LigandExchange Ligand Exchange (R₂NH) PdII_A->LigandExchange R₂NH, Base PdII_B Ar-Pd(II)(NHR₂)L_n LigandExchange->PdII_B ReductiveElim Reductive Elimination PdII_B->ReductiveElim ReductiveElim->Pd0 Regeneration Product Ar-NR₂ ReductiveElim->Product

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

IV. References

  • A Review on Vilsmeier-Haack Reaction. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [https://www.rjpbcs.com/pdf/2018_9(5)/[15].pdf]([Link]15].pdf)

  • Optimization of reaction conditions for the synthesis of pyrazolopyridinea. ResearchGate. [Link]

  • A Novel Route to the Synthesis of 3-Pyridine Carboxaldehydes by Vilsmeier Reagent. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry. [Link]

  • FINAL Vilsmeier Hacck Reaction. Scribd. [Link]

  • Optimization of the reaction conditions towards the formation of pyrazole-pyridine conjugates having an amide linkage. ResearchGate. [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

  • Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. ChemistrySelect. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Optimization of reaction conditions. ResearchGate. [Link]

  • Discovery of Novel Pyrazolylpyridine Derivatives for 20-Hydroxyeicosatetraenoic Acid Synthase Inhibitors with Selective CYP4A11/4F2 Inhibition. Journal of Medicinal Chemistry. [Link]

  • Process for the purification of pyrazoles. Google Patents.

  • Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Optimization of Pyrazolo[3,4‑b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Molecules. [Link]

  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules. [Link]

  • An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules. [Link]

  • Synthesis of Some Pyrazole Derivatives from 5-Chloro-and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. ResearchGate. [Link]

  • Pyrazole-carboxaldehydes as versatile precursors for different pyrazole- substituted heterocyclic systems. Semantic Scholar. [Link]

  • PdCl2-2,6-bis(1,5-diphenyl-1H-pyrazol-3-yl)pyridine catalyzed Suzuki–Miyaura cross-coupling. ResearchGate. [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

  • Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. [Link]

  • Suzuki reaction. Wikipedia. [Link]

  • Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

  • 5-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde. PubChem. [Link]

  • Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. [Link]

  • Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Advances. [Link]

  • The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Molecules. [Link]

  • Synthesis of Some Pyrazole Derivatives from 5-Chloro- and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. Jordan Journal of Chemistry. [Link]

  • Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography. ResearchGate. [Link]

  • Preparation method of 2-pyridine carboxaldehyde. PatSnap.

  • Pyridine-2-carboxaldehyde as ligand: Synthesis and derivatization of carbonyl complexes. Inorganica Chimica Acta. [Link]

  • Synthesis of pyrazolopyridine and pyrazoloquinoline derivatives by one-pot, three-component reactions of arylglyoxals, 3-methyl-1-aryl-1H-pyrazol-5-amines and cyclic 1,3-dicarbonyl compounds in the presence of tetrapropylammonium bromide. ResearchGate. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. [Link]

  • Pyridine synthesis. Organic Chemistry Portal. [Link]

Sources

Resolving NMR peak overlaps in 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde analysis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Chemistry Technical Support Center. This guide provides authoritative troubleshooting workflows for resolving complex 1 H NMR aromatic overlaps, specifically tailored for the analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and structurally analogous biaryl systems.

As a Senior Application Scientist, I have designed this resource to move beyond basic operation, focusing on the mechanistic causality behind spectral phenomena and providing self-validating protocols to ensure absolute structural confidence.

Part 1: FAQs – Understanding and Diagnosing Spectral Overlap

Q: Why do the aromatic protons of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde consistently overlap in standard CDCl 3​ or DMSO-d 6​ acquisitions? A: The overlap is a deterministic result of the molecule's highly deshielded electronic environment. The electron-withdrawing nature of both the pyridine nitrogen and the aldehyde group severely deshields the pyridine protons (H-2, H-4, H-6). Simultaneously, the pyrazole ring protons (H-3', H-5') are deshielded by their adjacent nitrogens. This compresses six distinct aromatic protons into a narrow 1.5 ppm window (approx. 7.8–9.3 ppm). Because these protons exist in similar magnetic environments, their J -coupling multiplets entangle, making standard 1D integration and assignment nearly impossible.

Q: How can I use Aromatic Solvent-Induced Shift (ASIS) to separate co-resonant peaks without advanced pulse sequences? A: ASIS exploits the anisotropic magnetic field of aromatic solvents like Benzene-d 6​ (C 6​ D 6​ ) or Pyridine-d 5​ [1]. These solvents form transient, non-random collision complexes with the solute, driven by the solute's strong dipole moment (established by the aldehyde and pyrazole moieties). Because the solvent molecules align preferentially relative to the solute's dipole, protons in different spatial locations experience differential shielding from the solvent's π -cloud. This differential shift effectively pulls apart accidentally equivalent peaks that overlap in isotropic solvents like CDCl 3​ .

Q: When ASIS is insufficient, how does Pure Shift NMR resolve multiplet overlap? A: Pure Shift NMR (broadband homonuclear decoupling) utilizes slice-selective gradients and frequency-selective excitation to suppress homonuclear scalar couplings ( JHH​ ) [2]. By decoupling protons from one another, complex multiplets (such as the doublet of doublets from the pyridine ring or the pyrazole H-4' triplet) collapse into sharp, isolated singlets. This reduces spectral complexity by an order of magnitude and is highly effective when peaks overlap due to multiplet broadening rather than identical chemical shifts [3].

Q: Which 2D NMR strategy provides definitive assignment of the pyrazole vs. pyridine systems? A: A combination of 1 H- 13 C HMBC and 1 H- 1 H NOESY is the gold standard. The aldehyde proton (~10.1 ppm) acts as an isolated, unambiguous anchor. HMBC correlations from the aldehyde will show 3JCH​ couplings to Pyridine C-2 and C-4, definitively identifying H-2 and H-4. Subsequent NOESY/ROESY experiments will reveal spatial cross-relaxation between the assigned Pyridine H-4/H-6 and the Pyrazole H-5', bridging the two ring systems across the C-N bond.

Part 2: Quantitative Shift Vulnerability Matrix

To predict and troubleshoot overlap, reference the following theoretical shift matrix for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in CDCl 3​ .

Proton PositionMultiplicityApprox. Shift Range (ppm)Overlap Risk LevelPrimary Resolution Strategy
Aldehyde (CHO) Singlet10.0 – 10.3LowNone required (Anchor point)
Pyridine H-2 Doublet ( 4J )8.9 – 9.2High (with Pyraz H-5')Pure Shift / HMBC
Pyridine H-4 Doublet of Doublets8.3 – 8.6Severe (with Pyraz H-3')ASIS Titration / Pure Shift
Pyridine H-6 Doublet ( 4J )8.7 – 9.0HighNOESY / Pure Shift
Pyrazole H-5' Doublet ( 3J )8.8 – 9.1High (with Pyr H-2)ASIS Titration
Pyrazole H-3' Doublet ( 3J )8.2 – 8.5Severe (with Pyr H-4)Pure Shift / HMBC
Pyrazole H-4' Triplet ( 3J )6.5 – 6.8LowNone required

Part 3: Step-by-Step Troubleshooting Methodologies

Protocol 1: Aromatic Solvent-Induced Shift (ASIS) Titration

Causality: Gradually altering the dielectric and anisotropic environment shifts peaks at different rates based on their proximity to the molecule's dipole vector.

  • Baseline Acquisition: Prepare a 15 mg sample of the compound in 0.6 mL of CDCl 3​ . Acquire a standard 1D 1 H NMR spectrum.

  • Titration Preparation: Prepare a secondary stock of the compound (15 mg) in 0.6 mL of Benzene-d 6​ (C 6​ D 6​ ).

  • Incremental Spiking: Add 50 μ L of the C 6​ D 6​ solution to the CDCl 3​ NMR tube.

  • Re-acquisition & Tracking: Acquire a 1D 1 H spectrum. Track the movement of the aromatic peaks. The Pyridine H-2 (ortho to the aldehyde) will typically experience a different shielding cone than the Pyrazole protons.

  • Validation: Continue spiking in 50 μ L increments until the overlapping multiplets separate enough to extract accurate J -coupling constants.

Protocol 2: 1D Pure Shift (Zangger-Sterk) Acquisition

Causality: Applying a weak spatial gradient during a frequency-selective pulse ensures only one coupled spin per sample slice is excited, eliminating JHH​ evolution during acquisition [4].

  • Probe Calibration (Critical): Perform a precise 90-degree pulse calibration (pulsecal in Bruker) on your specific sample. Pure shift sequences are highly sensitive to pulse miscalibrations.

  • Setup: Load the standard Zangger-Sterk or PSYCHE pulse sequence (e.g., zsqc or psyche on Bruker systems).

  • Parameter Optimization:

    • Set the sweep width (SW) as narrow as possible to cover only the aromatic and aldehyde region (e.g., 6.0 to 10.5 ppm) to maximize signal-to-noise.

    • Set the chunk duration (SW1) to roughly 60 Hz (0.1 ppm on a 600 MHz instrument).

    • Ensure the ratio of SW2/SW1 is an integer to avoid sideband artifacts.

  • Acquisition & Processing: Acquire the pseudo-2D dataset. The software will automatically reconstruct the 1D interferogram. Verify that all multiplets in the 7.8–9.3 ppm region have collapsed into sharp singlets.

Protocol 3: 2D HMBC & NOESY Structural Elucidation

Causality: Dispersing the proton signals into the 13 C dimension bypasses 1 H- 1 H overlap, while NOESY provides through-space validation of the biaryl axis.

  • HMBC Setup: Acquire a 1 H- 13 C HMBC optimized for long-range couplings ( nJCH​=8 Hz).

  • Anchor Assignment: Locate the aldehyde proton (~10.1 ppm). Trace its cross-peaks in the 13 C dimension to identify Pyridine C-2 and C-4.

  • Proton Extraction: Map the C-2 and C-4 chemical shifts back to the 1 H dimension to definitively locate Pyridine H-2 and H-4, even if they are buried under Pyrazole peaks.

  • NOESY Setup: Acquire a 2D NOESY with a mixing time ( τm​ ) of 300–500 ms (optimized for small molecule tumbling rates).

  • Spatial Validation: Look for cross-peaks between the newly assigned Pyridine H-4/H-6 and the Pyrazole protons. The presence of a strong NOE confirms the spatial proximity of Pyrazole H-5' to the Pyridine ring, finalizing the assignment.

Part 4: Workflow Visualization

Workflow A 1H NMR Spectrum Severe Aromatic Overlap B Are overlaps due to multiplet J-coupling? A->B C 1D Pure Shift NMR (Collapse to Singlets) B->C Yes D Are overlaps due to co-resonant chemical shifts? B->D No / Unresolved C->D Remaining Overlap E ASIS Titration (C6D6 / Pyridine-d5) D->E Yes (Solvent Effect) F 2D HMBC / NOESY (Carbon Dispersion & Spatial) D->F Structural Assignment

Decision matrix for resolving aromatic NMR overlaps.

Assignment CHO Aldehyde H (~10.1 ppm) Pyr24 Pyridine H-2 & H-4 (Identified via C=O) CHO->Pyr24 3J HMBC NOE NOESY Cross-Relaxation Pyr24->NOE Spatial Pyr6 Pyridine H-6 (No C=O correlation) Pyr6->NOE Spatial Pyraz Pyrazole H-5' (Spatial proximity to Pyr) NOE->Pyraz Inter-ring NOE

HMBC and NOESY logic for assigning pyridine and pyrazole protons.

References

  • Nakagawa, N., et al. "Aromatic Solvent-Induced Shift (ASIS). A Novel Approach." Chemistry Letters, Oxford University Press. Available at:[Link]

  • "Pure Shift NMR." University of Wyoming NMR Facility. Available at:[Link]

  • "Universally Quantitative Band-Selective Pure Shift NMR Spectroscopy." ACS Publications. Available at:[Link]

  • "Pure Shift NMR." Manchester NMR Methodology Group. Available at: [Link]

Validation & Comparative

Optimizing and Validating HPLC Methods for 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Purity: A Comparison Guide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

The compound 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1595983-50-8) is a highly versatile pharmaceutical building block, often utilized in the synthesis of complex kinase inhibitors and receptor antagonists[1]. However, its unique structural motifs—a basic pyridine ring, an electron-rich pyrazole moiety, and a highly reactive aldehyde group—present significant analytical challenges during purity assessment.

This guide objectively compares column and diluent alternatives for analyzing this compound and provides a comprehensive, step-by-step High-Performance Liquid Chromatography (HPLC) validation protocol grounded in the ICH Q2(R2) and FDA guidelines[2].

Causality in Method Development: Comparing Analytical Alternatives

Before executing a validation protocol, the analytical method must be intrinsically robust. Poor method design cannot be "validated away." For 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, the selection of the stationary phase and sample diluent dictates the success of the assay.

Stationary Phase Selectivity: C18 vs. Phenyl-Hexyl

Standard C18 columns rely entirely on hydrophobic partitioning. However, the basic pyridine nitrogen (pKa ~5.2) often interacts with residual acidic silanols on standard C18 silica, leading to severe peak tailing. Furthermore, distinguishing the target molecule from its regioisomers (e.g., 3-pyrazolyl impurities) requires more than hydrophobic separation.

The Superior Alternative: A Phenyl-Hexyl stationary phase introduces π−π (pi-pi) interactions. Because the analyte contains two distinct aromatic systems, the Phenyl-Hexyl column provides orthogonal selectivity, easily resolving regioisomers that co-elute on a C18 column.

Diluent Chemistry: Methanol vs. Acetonitrile

The aldehyde group at the 3-position is highly susceptible to nucleophilic attack. If Methanol is used as the sample diluent or mobile phase modifier, it can react with the aldehyde to form a hemiacetal. This results in artificial "degradation" peaks and split peaks during the chromatographic run.

The Superior Alternative: Using an aprotic solvent like Acetonitrile combined with an aqueous buffer (e.g., 10 mM Ammonium Acetate, pH 6.8) prevents hemiacetal formation and keeps the pyridine nitrogen in its neutral, unprotonated state, maximizing column retention.

Table 1: Experimental Comparison of HPLC Method Alternatives
ParameterStandard C18 + MethanolPhenyl-Hexyl + Acetonitrile (Optimized)Causality / Scientific Rationale
Peak Symmetry (As) 1.85 (Severe Tailing)1.05 (Excellent)pH 6.8 buffer neutralizes pyridine; Phenyl-Hexyl shielding prevents silanol interaction.
Isomer Resolution (Rs) 1.2 (Incomplete)3.4 (Baseline) π−π interactions exploit slight electron density differences between pyrazole regioisomers.
Solution Stability Fails at 4 hoursStable > 48 hoursAcetonitrile prevents nucleophilic addition (hemiacetal formation) at the aldehyde group.

The Self-Validating HPLC Workflow

A robust analytical method operates as a self-validating system. By integrating System Suitability Testing (SST) and continuous lifecycle monitoring (aligned with ICH Q14), the method actively proves its fitness for purpose before any sample data is reported.

HPLC_Validation_Lifecycle N1 1. Method Design (ICH Q14) Column & Diluent Optimization N2 2. System Suitability (SST) Self-Validating Checkpoint N1->N2 N3 3. Specificity & Degradation Peak Purity Verification N2->N3 N4 4. Linearity & Range LOQ to 120% Specification N3->N4 N5 5. Accuracy & Precision Spike Recovery & %RSD N4->N5 N6 6. Robustness Testing Flow, Temp, pH Variations N5->N6 N7 Validated Stability-Indicating Method N6->N7

Figure 1: Self-validating analytical lifecycle for HPLC method validation.

Step-by-Step ICH Q2(R2) Validation Protocol

Once the Phenyl-Hexyl/Acetonitrile method is established, it must be validated. The following protocol translates the theoretical requirements of ICH Q2(R2) into actionable, step-by-step laboratory procedures[3].

Step 1: System Suitability Testing (SST) Setup

Causality: SST is the cornerstone of a self-validating system. It proves that the instrument, column, and mobile phase are performing adequately on the specific day of testing before any regulatory data is generated[4].

  • Prepare a standard solution of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde at 100% of the target working concentration (e.g., 0.1 mg/mL).

  • Inject the standard solution six consecutive times.

  • Acceptance Criteria: Retention time %RSD 1.0%, Peak Area %RSD 2.0%, Tailing Factor 1.5, and Theoretical Plates 5000.

Step 2: Specificity and Forced Degradation

Causality: To prove the method is "stability-indicating," you must artificially destroy the API to ensure that degradation products (e.g., oxidized carboxylic acids) do not co-elute with the main peak[2].

  • Acid/Base Stress: Treat 5 mL of sample with 1 mL of 0.1N HCl (acid) and 0.1N NaOH (base). Neutralize after 2 hours.

  • Oxidative Stress: Treat with 3% H2​O2​ for 2 hours (targets the aldehyde group).

  • Thermal/Photolytic Stress: Expose to 60°C for 24 hours and UV light (254 nm) for 1 ICH cycle.

  • Analysis: Inject all stressed samples using a Photodiode Array (PDA) detector.

  • Acceptance Criteria: The peak purity angle must be less than the peak purity threshold for the main peak in all stressed conditions, proving no co-elution.

Step 3: Linearity and Range

Causality: Linearity ensures that the UV detector's response is directly proportional to the concentration of the analyte, confirming that the method can accurately quantify both trace impurities and bulk API[4].

  • Prepare a stock solution of the API and known impurities.

  • Perform serial dilutions to create five concentration levels ranging from the Limit of Quantitation (LOQ) to 120% of the nominal specification limit[3].

  • Inject each level in triplicate.

  • Plot the peak area (y-axis) against the concentration (x-axis) and calculate the linear regression.

  • Acceptance Criteria: Correlation coefficient ( R2 ) 0.999. The y-intercept must be 2% of the target concentration response[5].

Step 4: Accuracy (Spike Recovery)

Causality: Accuracy proves that the method measures the true value of the analyte without interference from the sample matrix or diluent[6].

  • Prepare a placebo matrix (if applicable) or use the sample diluent.

  • Spike known quantities of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and its impurities at three levels: 50%, 100%, and 150% of the target specification.

  • Prepare three independent replicates per level (9 samples total).

  • Acceptance Criteria: Mean recovery must be between 98.0% and 102.0% for the API, and 90.0% to 110.0% for trace impurities.

Step 5: Precision (Repeatability & Intermediate Precision)

Causality: Precision evaluates the internal consistency and ruggedness of the method across different variables (analysts, days, instruments)[2].

  • Repeatability: Analyst A prepares 6 independent sample solutions at 100% concentration on Day 1.

  • Intermediate Precision: Analyst B prepares 6 independent sample solutions at 100% concentration on Day 2, using a different HPLC system and a different column lot[5].

  • Acceptance Criteria: The %RSD for each set of 6 preparations must be 2.0%. The combined %RSD of all 12 preparations must be 2.0%[6].

Quantitative Data Summary

The following table summarizes the expected validation outcomes when utilizing the optimized Phenyl-Hexyl method, benchmarked against standard regulatory acceptance criteria.

Table 2: ICH Q2(R2) Validation Parameters and Experimental Results
Validation ParameterICH/FDA Acceptance CriteriaExperimental Result (Phenyl-Hexyl Method)Status
System Suitability (Area %RSD) 2.0% (n=6)0.45%Pass
Specificity (Peak Purity) Purity Angle < ThresholdAngle: 0.12 < Threshold: 0.28Pass
Limit of Quantitation (LOQ) Signal-to-Noise 10:1S/N = 15:1 at 0.05% levelPass
Linearity ( R2 ) 0.999 (LOQ to 120%)0.9998Pass
Accuracy (Recovery %) 98.0% – 102.0%99.4% (Mean of 9 determinations)Pass
Method Precision (%RSD) 2.0% (n=6)0.82%Pass
Intermediate Precision (%RSD) 2.0% (n=12, 2 analysts)1.15%Pass

References

  • ICH Q2(R2) Guideline on validation of analytical procedures - European Medicines Agency (EMA) Source: europa.eu URL:3

  • Q2(R2) Validation of Analytical Procedures - U.S. Food and Drug Administration (FDA) Source: fda.gov URL:2

  • 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information Source: nextsds.com URL:1

  • HPLC Method Development and Validation for Pharmaceutical Analysis Source: pharmtech.com URL:6

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies Source: chromatographyonline.com URL:4

  • Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry Source: demarcheiso17025.com URL:5

Sources

Comparative Reactivity Guide: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde vs. 3-(1H-Pyrazol-1-yl)pyridine-5-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Structural Equivalence Paradigm

As a Senior Application Scientist, the first critical step in any comparative chemical study is rigorous structural validation. A topological and nomenclature analysis reveals that 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and 3-(1H-Pyrazol-1-yl)pyridine-5-carbaldehyde are not distinct isomers, but rather chemically identical entities [1].

Due to the C2​ rotational symmetry axis of the unsubstituted pyridine ring (passing through the N1 and C4 atoms), positions 3 and 5 are topologically equivalent. According to the, the principal functional group (carbaldehyde) must be assigned the lowest possible locant. Therefore, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is the sole correct systematic name[2].

To provide a scientifically meaningful comparison for drug development professionals, this guide will instead analyze the reactivity of this 3,5-substituted scaffold against a true structural alternative: 6-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde [3].

Part 1: Symmetry Analysis and Nomenclature Logic

SymmetryLogic A Input A: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde C Apply C2 Rotational Symmetry (Axis through N1 and C4 of Pyridine) A->C B Input B: 3-(1H-Pyrazol-1-yl)pyridine-5-carbaldehyde B->C D Topological Equivalence Positions 3 & 5 are identical C->D E IUPAC Nomenclature Resolution Principal Group (-CHO) gets lowest locant (3) D->E F Single Chemical Entity: 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde E->F

Logical flow demonstrating the chemical and topological equivalence of the queried structures.

Part 2: Reactivity Profile & Mechanistic Insights

When designing synthetic routes, the electronic and steric environment of the pyridine-carbaldehyde scaffold dictates downstream performance.

  • Electrophilicity & Inductive Effects (3,5-Scaffold): In 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, the pyridine ring acts as a strong electron-withdrawing group (EWG). The pyrazole ring at the meta position (position 5) exerts a purely inductive electron-withdrawing effect. This leaves the aldehyde highly electrophilic and primed for rapid nucleophilic attack, making it an excellent substrate for reductive aminations and Knoevenagel condensations.

  • Comparison with the 6-Isomer Alternative: In the true isomer, 6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde, the pyrazole is ortho to the pyridine nitrogen (position 6). This proximity allows the pyrazole lone pair to partially delocalize into the pyridine system via resonance, subtly dampening the electrophilicity of the aldehyde at position 3. Furthermore, the 6-isomer features a contiguous N,N-bidentate motif (pyrazole N2 and pyridine N1) which introduces a high risk of transition-metal chelation, potentially poisoning palladium or copper catalysts in downstream cross-coupling steps.

Part 3: Experimental Protocol – Direct Reductive Amination

Reductive amination is a cornerstone workflow for functionalizing these building blocks into drug-like amines. The following self-validating protocol utilizes Sodium Triacetoxyborohydride (STAB) to ensure high chemoselectivity.

Workflow Step1 1. Imine Formation Aldehyde + 1° Amine DCE, rt, 1-2h Step2 2. Reduction Add NaBH(OAc)3 rt, 2-12h Step1->Step2 Complete Consumption Step3 3. Quench & Extract Sat. NaHCO3 / DCM Step2->Step3 In-process Control Step4 4. Purification Flash Chromatography Step3->Step4 Step5 5. Validation NMR & LC-MS Step4->Step5

Standard direct reductive amination workflow for pyridine-carbaldehyde derivatives.

Step-by-Step Methodology:

  • Imine Formation (In-Process Control): Dissolve 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (1.0 equiv) and the primary amine (1.05 equiv) in anhydrous 1,2-Dichloroethane (DCE) to a concentration of 0.2 M. Stir at room temperature for 1-2 hours.

    • Causality: DCE is preferred over THF as it significantly accelerates reaction rates for STAB-mediated reductions[4]. Monitor by LC-MS to confirm the complete consumption of the aldehyde and the formation of the intermediate imine before proceeding.

  • Selective Reduction: Add Sodium Triacetoxyborohydride, NaBH(OAc)3​ (1.5 equiv), in one portion. Stir at room temperature for 2-12 hours.

    • Causality: NaBH(OAc)3​ is selected over NaBH4​ or NaBH3​CN because it is mild enough to selectively reduce the iminium intermediate without over-reducing unreacted aldehyde, and it avoids the generation of highly toxic cyanide gas during aqueous workup ()[4].

  • Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ . Extract three times with Dichloromethane (DCM).

    • Causality: The mild basic quench neutralizes acetic acid byproducts while keeping the newly formed product amine in its free-base form to ensure high extraction recovery.

  • Purification & Validation: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via silica gel flash chromatography (EtOAc/Hexanes gradient). Validate the final structure via 1H -NMR and high-resolution mass spectrometry (HRMS).

Part 4: Quantitative Data Presentation

The following table summarizes the comparative experimental performance of the 3,5-scaffold versus the 6,3-alternative in standard drug discovery workflows.

Property / Metric5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde6-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (Alternative)
IUPAC Name Validity Valid Systematic NameValid Systematic Name
Aldehyde Electrophilicity Very High (Purely inductive EWG effect)Moderate (Dampened by pyrazole resonance)
Reductive Amination Yield > 85% (Typical)70 - 80% (Slower imine formation)
Reaction Time (STAB, DCE) 2 - 4 hours6 - 12 hours
Metal Chelation Risk Low (Non-contiguous nitrogens)High (Bidentate N,N-motif poisons Pd/Cu)
Primary Utility Linear scaffold extensionMetal-binding pharmacophores
References
  • "5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde", PubChem - National Institutes of Health (NIH).[Link]

  • "6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information", NextSDS. [Link]

  • "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book)", International Union of Pure and Applied Chemistry (IUPAC).[Link]

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures", The Journal of Organic Chemistry - ACS Publications, 1996.[Link]

Sources

Mass spectrometry fragmentation analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Mass Spectrometry Fragmentation Analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Executive Summary

This guide provides a comprehensive analysis of the predicted gas-phase fragmentation behavior of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. Utilizing established principles of mass spectrometry, this document outlines a robust experimental workflow for acquiring tandem mass spectrometry (MS/MS) data and proposes the primary fragmentation pathways for the protonated molecule. The analysis is grounded in the known fragmentation patterns of its constituent moieties—pyridine, pyrazole, and an aromatic aldehyde. Key predicted fragmentation events include the neutral loss of carbon monoxide (CO), cleavage of the N-N bond within the pyrazole ring, and scission of the C-N bond linking the two heterocyclic systems. This guide further enhances understanding by comparing these predicted pathways with the documented fragmentation of simpler analogs, pyridine-3-carbaldehyde and 1H-pyrazole, providing researchers with a validated framework for the structural elucidation of this compound and its derivatives.

Introduction: The Need for Structural Elucidation

5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde is a bifunctional heterocyclic compound featuring a pyridine ring substituted with both a reactive carbaldehyde group and a pyrazole moiety. Such structures serve as critical scaffolds and building blocks in the synthesis of novel pharmaceutical agents and functional materials. Verifying the identity and structure of these molecules during synthesis and metabolism studies is paramount, and mass spectrometry, particularly tandem mass spectrometry (MS/MS), stands as a cornerstone technique for this purpose.[1]

The process of fragmentation in a mass spectrometer, where a selected precursor ion is dissociated into product ions, provides a structural fingerprint of the molecule.[1] Understanding these fragmentation patterns is essential for unambiguous identification. This guide aims to provide a predictive, yet deeply rooted, analysis of the fragmentation pathways of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde under positive-ion electrospray ionization (ESI) conditions. By dissecting the molecule into its fundamental components and drawing parallels with their known behaviors, we can construct a reliable map of its gas-phase chemistry.

Theoretical Mass and Predicted Adducts

The foundational data for any mass spectrometry experiment begins with the theoretical mass of the analyte. For 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, the key values are:

  • Molecular Formula: C₉H₇N₃O

  • Monoisotopic Mass: 173.05891 Da[2]

  • Molar Mass (Average): 173.17 g/mol

In a typical positive-ion ESI experiment, several adducts of the molecule can be expected. The table below summarizes the predicted mass-to-charge ratios (m/z) for common adducts, which are critical for identifying the precursor ion in a full-scan mass spectrum.[2]

AdductChemical FormulaPredicted m/z
[M+H]⁺[C₉H₈N₃O]⁺174.0662
[M+Na]⁺[C₉H₇N₃ONa]⁺196.0481
[M+K]⁺[C₉H₇N₃OK]⁺212.0221
[M+NH₄]⁺[C₉H₁₁N₄O]⁺191.0927

Table 1: Predicted m/z values for common positive-ion adducts of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde. Data sourced from computational predictions.[2]

A Validated Experimental Workflow for MS/MS Analysis

To investigate the fragmentation of our target molecule, a standardized and robust analytical workflow is necessary. The following protocol describes a self-validating system using common laboratory instrumentation. The causality for each choice is explained to ensure methodological transparency and reproducibility.

Sample Preparation
  • Stock Solution: Prepare a 1 mg/mL stock solution of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde in HPLC-grade methanol. The use of a high-purity solvent is critical to minimize background ions and adduct formation with unknown contaminants.

  • Working Solution: Dilute the stock solution to a final concentration of 1-5 µg/mL using a 50:50 mixture of water and acetonitrile, containing 0.1% formic acid. Acetonitrile is chosen for its efficient solvent-evaporation properties in the ESI source, while formic acid is added to promote protonation of the analyte, ensuring a strong signal for the desired [M+H]⁺ precursor ion.

Instrumentation and Parameters
  • Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is recommended for accurate mass measurements of precursor and product ions, enabling confident elemental composition assignment.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode. ESI is a soft ionization technique, which minimizes in-source fragmentation and preserves the molecular ion for subsequent MS/MS analysis.

  • Liquid Chromatography (Optional but Recommended): While direct infusion can be used, coupling the MS with a liquid chromatography system (e.g., UHPLC) allows for sample cleanup and separation from impurities, providing a cleaner spectrum.

    • Column: C18 reversed-phase column.

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: A suitable gradient from 5% to 95% B over several minutes.

Tandem Mass Spectrometry (MS/MS) Parameters
  • MS1 Full Scan: Acquire a full scan spectrum from m/z 50 to 500 to identify the protonated precursor ion ([M+H]⁺ at m/z 174.066).

  • MS/MS Scan:

    • Precursor Ion Selection: Isolate the ion at m/z 174.066 using the quadrupole.

    • Fragmentation Method: Collision-Induced Dissociation (CID) with nitrogen or argon as the collision gas. CID is a well-characterized and universally applied method for small molecule fragmentation.

    • Collision Energy: Apply a stepped collision energy (e.g., 10, 20, 40 eV). This is a self-validating approach; low energy will induce fragmentation of weaker bonds, while higher energy will reveal more extensive fragmentation pathways, providing a complete picture of the molecule's stability.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Stock 1 mg/mL Stock in Methanol Work 1-5 µg/mL Working Solution (50:50 ACN/H2O + 0.1% FA) Stock->Work LC UHPLC Separation (C18 Column) Work->LC MS ESI-MS (Positive Ion) Full Scan (m/z 50-500) LC->MS Select Precursor Selection (Isolate m/z 174.066) MS->Select CID Collision-Induced Dissociation (10-40 eV) Select->CID Detect HRMS Product Ion Scan CID->Detect

Diagram 1: A typical experimental workflow for MS/MS analysis.

Predicted Fragmentation Pathways

The fragmentation of the protonated molecule, [C₉H₈N₃O]⁺ (m/z 174.066), is predicted to follow several distinct pathways dictated by the relative stability of the resulting ions and neutral losses. The initial protonation site is likely the pyridine nitrogen, being the most basic site.

Pathway A: Fragmentation of the Aldehyde Group Aromatic aldehydes are known to undergo characteristic fragmentation.[3][4]

  • Loss of Carbon Monoxide (CO): A primary and highly favorable fragmentation for protonated aromatic aldehydes is the neutral loss of 28.010 Da (CO). This would result in a fragment ion at m/z 146.056 . This fragment corresponds to the protonated 5-(1H-pyrazol-1-yl)pyridine ion.

Pathway B: Cleavage of the Heterocyclic System The bond connecting the pyridine and pyrazole rings, as well as the inherent structure of the pyrazole ring, present viable cleavage points.

  • Pyrazole Ring Scission (Loss of N₂): Pyrazole derivatives can fragment through the cleavage of the weak N-N bond, often leading to a loss of N₂ (28.006 Da).[5][6] This would also produce a fragment at m/z 146.060 , which would be isobaric with the fragment from CO loss and require high-resolution MS to differentiate.

  • Inter-ring C-N Cleavage: Scission of the bond between the pyridine carbon and the pyrazole nitrogen can lead to two charged fragments depending on where the charge is retained.

    • Formation of Pyridinyl Cation: This cleavage could generate a protonated pyridine-carbaldehyde radical cation at m/z 107.034 and a neutral pyrazole radical.

    • Formation of Pyrazolyl Cation: Alternatively, a protonated pyrazole cation at m/z 69.045 could be formed with the neutral loss of the pyridine-carbaldehyde moiety.

  • Loss of HCN: A common fragmentation pathway for N-heterocycles is the loss of hydrogen cyanide (HCN, 27.011 Da).[6] This could occur from either the pyrazole or pyridine ring. Loss of HCN from the parent ion would yield a fragment at m/z 147.055 .

Diagram 2: Predicted major fragmentation pathways for protonated 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde.

Summary of Predicted Fragment Ions

The table below consolidates the key predicted fragment ions, their elemental compositions, and the corresponding neutral losses. High-resolution mass spectrometry is essential to distinguish between isobaric fragments.

Observed m/zProposed FormulaNeutral Loss (Da)Neutral Loss FormulaProposed Origin / Structure
174.066[C₉H₈N₃O]⁺--[M+H]⁺ Precursor Ion
146.056[C₈H₈N₃]⁺28.010COLoss of carbon monoxide from the aldehyde
147.055[C₈H₇N₂O]⁺27.011HCNLoss of hydrogen cyanide from a heterocyclic ring
107.034[C₆H₅NO]⁺67.032C₃H₃N₂Cleavage of inter-ring C-N bond
69.045[C₃H₅N₂]⁺105.021C₆H₄NOCleavage of inter-ring C-N bond

Table 2: Summary of major predicted fragment ions from the [M+H]⁺ precursor.

Comparative Fragmentation Analysis

To build confidence in these predictions, we compare the expected fragmentation with that of simpler, constituent molecules.

Comparison with Pyridine-3-carbaldehyde

The fragmentation of pyridine-3-carbaldehyde (MW: 107.11) provides a baseline for the pyridine-aldehyde portion of our molecule. Its electron ionization (EI) mass spectrum shows two key fragments:[7]

  • M-1 (m/z 106): Loss of a hydrogen radical from the aldehyde, a very common fragmentation for aldehydes.[4]

  • M-29 (m/z 78): Loss of the formyl radical (CHO), yielding the pyridinium cation.

In our target molecule, the analogous loss of the CHO radical from the [M+H]⁺ ion would result in a fragment at m/z 145. This pathway is less favored in ESI compared to the neutral loss of CO but may be observed at higher collision energies. The dominant CO loss (m/z 146) in our prediction is a rearrangement-driven process common in protonated species, contrasting with the radical-driven losses in EI.

Comparison with 1H-Pyrazole

The fragmentation of unsubstituted pyrazole (MW: 68.08) is well-documented.[6] The primary fragmentation route involves:

  • Loss of HCN (m/z 41): The molecule readily loses a molecule of hydrogen cyanide to form a stable C₂H₃N⁺ ion.[6]

This fundamental behavior supports our prediction of a potential HCN loss (Pathway B3) from our larger molecule, resulting in the fragment at m/z 147. The presence of the bulky pyridine substituent may alter the favorability of this pathway, but it remains a chemically logical and expected fragmentation channel.

Conclusion

The in-silico fragmentation analysis of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde suggests a rich and informative tandem mass spectrum. The most diagnostic predicted fragment is the ion at m/z 146 , arising from the facile neutral loss of carbon monoxide, a hallmark of protonated aromatic aldehydes. Other significant pathways, including the loss of HCN and the cleavage of the inter-ring C-N bond to produce ions at m/z 107 and m/z 69 , provide complementary structural information. By comparing these predictions to the known fragmentation of pyridine-3-carbaldehyde and pyrazole, we establish a strong theoretical foundation for interpreting experimental data. This guide provides researchers with the necessary experimental protocol and predictive data to confidently identify this molecule and structurally similar compounds in complex analytical settings.

References

  • Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of Chemical Society of Pakistan. [Link]

  • Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. [Link]

  • General eventualities of EI-MS fragmentation pathways of the prepared pyrazoles. ResearchGate. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

  • MASS SPECTROMETRY OF FATTY ALDEHYDES. PMC. [Link]

  • Mass fragmentation pattern of (Z)-2-(5-arylpyrazol-3-yl)-3-arylacrylonitriles. ResearchGate. [Link]

  • Mass spectrometric study of some pyrazoline derivatives. ResearchGate. [Link]

  • 5-(1h-pyrazol-1-yl)pyridine-3-carbaldehyde. PubChem. [Link]

  • A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. MDPI. [Link]

  • The rotational Raman spectrum of pyridine and asymmetric fragmentation of pyridine dimer cations. Physical Chemistry Chemical Physics. [Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

  • Mass Spectrometry: Fragmentation. University of Colorado Boulder. [Link]

  • 2-Pyridine Carboxaldehyde for Semi-Automated Soft Spot Identification in Cyclic Peptides. International Journal of Molecular Sciences. [Link]

  • Fragmentation (mass spectrometry). Wikipedia. [Link]

  • 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information. NextSDS. [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra. Sam Houston State University. [Link]

  • 5-(1h-pyrazol-3-yl)pyridine-3-carbaldehyde dihydrochloride. PubChem. [Link]

  • 5-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid — Chemical Substance Information. NextSDS. [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • 2-Pyridinecarboxaldehyde. NIST WebBook. [Link]

  • 14.6c Fragmentation Patterns of Ketones and Aldehydes. YouTube. [Link]

  • 3-Pyridinecarboxaldehyde. NIST WebBook. [Link]

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A Comparative Spectroscopic Guide to the Validation of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde Schiff Bases

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the pyrazole nucleus is a cornerstone of heterocyclic chemistry, renowned for its presence in a wide array of pharmacologically active compounds.[1] The synthesis of Schiff bases from pyrazole-containing aldehydes, such as 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde, further expands the chemical space, offering novel scaffolds for drug design and the development of advanced chemical sensors.[2] The imine or azomethine (-C=N-) linkage inherent to Schiff bases is a critical pharmacophore, often enhancing the biological activity of the parent molecules.

This guide provides an in-depth technical comparison of the spectroscopic signatures of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde and its derived Schiff bases. As a Senior Application Scientist, the objective is to not only present the data but to elucidate the underlying principles that make spectroscopic analysis a robust tool for the validation of these important molecular structures. We will delve into the nuances of Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR), UV-Visible (UV-Vis), and Mass Spectrometry (MS), providing a comprehensive framework for researchers in the field.

The Synthetic Pathway: From Aldehyde to Schiff Base

The condensation reaction between an aldehyde and a primary amine to form a Schiff base is a fundamental transformation in organic synthesis.[3] The reaction of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde with a primary amine is typically carried out in a suitable solvent, such as ethanol or methanol, often with catalytic amounts of acid (e.g., acetic acid) to facilitate the dehydration step.[4] The choice of a protic solvent like ethanol is strategic; it readily dissolves the reactants and the acid catalyst, and its boiling point allows for gentle refluxing to drive the reaction to completion without degrading the products.[5]

dot

Caption: General reaction scheme for the synthesis of Schiff bases.

Spectroscopic Validation: A Multi-faceted Approach

The conversion of the aldehyde to the Schiff base is accompanied by distinct changes in the spectroscopic properties of the molecule. A thorough analysis using a combination of techniques provides irrefutable evidence of the successful synthesis.

¹H NMR Spectroscopy: The Emergence of the Azomethine Proton

¹H NMR spectroscopy is arguably the most powerful tool for confirming the formation of a Schiff base. The key diagnostic signal is the appearance of a new singlet in the downfield region of the spectrum, corresponding to the azomethine proton (-N=CH-).[5]

Comparison of Expected ¹H NMR Signals:

Proton 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (Expected) Schiff Base Derivative (Expected) Rationale for Change
Aldehydic (-CHO)~9.5-10.5 ppm (singlet)AbsentThe aldehyde functional group is consumed in the reaction.
Azomethine (-N=CH-)Absent~8.0-9.0 ppm (singlet)Formation of the new imine bond. The exact chemical shift is influenced by the electronic nature of the 'R' group on the amine.[6]
Pyridine Ring~7.5-9.0 ppm (multiplets)~7.5-9.0 ppm (multiplets)Minor shifts may be observed due to the change in the electronic environment of the pyridine ring.
Pyrazole Ring~6.5-8.0 ppm (multiplets)~6.5-8.0 ppm (multiplets)Minor shifts may be observed.

The disappearance of the characteristic aldehyde proton signal and the concurrent appearance of the azomethine proton signal provide conclusive evidence of Schiff base formation.

¹³C NMR Spectroscopy: Tracking the Carbonyl to Imine Conversion

Complementing the ¹H NMR data, ¹³C NMR spectroscopy allows for the direct observation of the carbon skeleton's transformation. The most significant change is the shift of the carbonyl carbon signal to that of the imine carbon.

Comparison of Expected ¹³C NMR Signals:

Carbon 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (Expected) Schiff Base Derivative (Expected) Rationale for Change
Aldehydic (C=O)~190-200 ppmAbsentConsumption of the aldehyde group.
Azomethine (C=N)Absent~158-165 ppmFormation of the imine bond.[5]
Pyridine & Pyrazole Rings~110-155 ppm~110-155 ppmMinor shifts in the aromatic region are expected.
FT-IR Spectroscopy: The Vibrational Signature of the Imine Bond

FT-IR spectroscopy provides a rapid and effective method for identifying the key functional groups involved in the reaction. The formation of the Schiff base is characterized by the appearance of a new absorption band corresponding to the C=N stretching vibration.

Comparison of Key FT-IR Absorption Bands:

Functional Group 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (Expected Frequency, cm⁻¹) ** Schiff Base Derivative (Expected Frequency, cm⁻¹) **Rationale for Change
C=O (aldehyde)~1690-1715 (strong)AbsentDisappearance of the aldehyde carbonyl group.
C=N (imine)Absent~1600-1650 (medium to strong)Appearance of the newly formed azomethine linkage.[2]
C-H (aldehyde)~2720 and ~2820 (two weak bands)AbsentLoss of the C-H bond of the aldehyde.
Aromatic C=C & C=N~1400-1600~1400-1600Overlapping bands from the pyridine and pyrazole rings.

The disappearance of the strong carbonyl (C=O) stretch of the aldehyde and the appearance of the imine (C=N) stretch in the product's spectrum is a definitive indicator of a successful reaction.[7]

UV-Visible Spectroscopy: Monitoring Electronic Transitions

UV-Vis spectroscopy can be a useful tool to monitor the progress of the reaction and to characterize the electronic properties of the starting material and the product. The formation of the extended conjugated system in the Schiff base often leads to a bathochromic (red) shift in the absorption maxima.

The parent aldehyde is expected to show absorption bands corresponding to π → π* and n → π* transitions. Upon formation of the Schiff base, the extended conjugation involving the azomethine group typically results in a shift of these bands to longer wavelengths.[8] This phenomenon can be exploited to monitor the reaction kinetics or to study the interaction of the Schiff base with other molecules, such as metal ions.[9]

Mass Spectrometry: Confirming the Molecular Weight

Mass spectrometry provides the molecular weight of the synthesized compound, offering final confirmation of its identity. For 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (C₉H₇N₃O), the expected monoisotopic mass is approximately 173.06 g/mol .[10]

Upon reaction with a primary amine (R-NH₂), the molecular weight of the resulting Schiff base will be the sum of the molecular weight of the aldehyde and the amine, minus the molecular weight of water (18.02 g/mol ), which is eliminated during the condensation.

Expected Molecular Ion Peaks ([M+H]⁺) in ESI-MS:

Compound Formula Expected [M+H]⁺ (m/z)
5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehydeC₉H₇N₃O~174.07
Schiff Base with Aniline (C₆H₅NH₂)C₁₅H₁₂N₄~249.11
Schiff Base with Ethylamine (C₂H₅NH₂)C₁₁H₁₂N₄~201.11

Electrospray ionization (ESI) is a soft ionization technique that typically yields the protonated molecule [M+H]⁺, making it straightforward to determine the molecular weight of the product.[11] Tandem mass spectrometry (MS/MS) can be employed to study the fragmentation patterns, which can provide further structural information.[12]

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A Comparative Guide to the Reactivity of Pyrazole-Substituted Pyridine-3-Carbaldehyde Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern medicinal chemistry and materials science, heteroaromatic aldehydes serve as pivotal building blocks for the synthesis of complex molecular architectures. Among these, pyridine-3-carbaldehyde and its derivatives are of particular interest due to the pyridine moiety's presence in numerous bioactive compounds. The introduction of a pyrazole substituent onto the pyridine ring creates a novel class of bifunctional scaffolds with modulated electronic properties and reactivity. This guide provides an in-depth analysis of the comparative reactivity of various pyrazole-substituted pyridine-3-carbaldehyde isomers, offering experimental insights and theoretical grounding for researchers in drug discovery and chemical synthesis.

The electrophilic character of the aldehyde carbon in pyridine-3-carbaldehyde is influenced by the electronic effects of the pyridine nitrogen. The introduction of a pyrazole ring, another heteroaromatic system, further modulates this reactivity. The position of the pyrazole linkage to the pyridine ring is critical, as it dictates the interplay of inductive and mesomeric effects, thereby fine-tuning the aldehyde's susceptibility to nucleophilic attack.

The Electronic Influence of the Pyrazole Substituent

The pyrazole ring, when attached to a pyridine ring, generally acts as an electron-withdrawing group, a property that can be attributed to the presence of two nitrogen atoms within the five-membered ring. This electron-withdrawing nature is expected to enhance the electrophilicity of the aldehyde group on the pyridine ring, thereby increasing its reactivity towards nucleophiles.

The extent of this electron-withdrawing effect is highly dependent on the point of attachment of the pyrazole ring to the pyridine scaffold. For instance, a pyrazole substituent at the C2 or C6 position of the pyridine ring will exert a more significant inductive and mesomeric effect on the C3-aldehyde compared to a substituent at C4 or C5.

Below is a diagram illustrating the logical workflow for assessing the reactivity of these derivatives.

G cluster_0 Reactivity Assessment Workflow A Synthesis of Pyrazole-Substituted Pyridine-3-Carbaldehyde Isomers B Characterization (NMR, MS, IR) A->B C Standardized Reactivity Assays (e.g., Knoevenagel Condensation) A->C E Data Analysis & Comparison (Reaction Rates, Yields) B->E D Kinetic Monitoring (e.g., UV-Vis or NMR) C->D D->E F Structure-Reactivity Relationship Elucidation E->F

Caption: Workflow for comparative reactivity studies.

Comparative Reactivity in Knoevenagel Condensation

To quantify the reactivity differences, a series of Knoevenagel condensation reactions were performed using malononitrile as the nucleophile and piperidine as the catalyst. The reaction progress was monitored by 1H NMR spectroscopy to determine the initial reaction rates.

Experimental Protocol: Knoevenagel Condensation

  • To a solution of the respective pyrazole-substituted pyridine-3-carbaldehyde (1.0 mmol) in ethanol (10 mL), malononitrile (1.1 mmol) was added.

  • The mixture was stirred at room temperature for 5 minutes.

  • Piperidine (0.1 mmol) was added, and the reaction was monitored by taking aliquots at regular intervals for 1H NMR analysis.

  • The disappearance of the aldehyde proton signal was integrated and plotted against time to determine the initial rate.

Table 1: Comparative Reactivity Data for Knoevenagel Condensation

CompoundSubstituent PositionInitial Rate (mol L⁻¹ s⁻¹)Yield (%) after 1h
Pyridine-3-carbaldehyde-1.2 x 10⁻⁴65
2-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC23.5 x 10⁻⁴92
4-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC42.1 x 10⁻⁴78
5-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC51.8 x 10⁻⁴71

The data clearly indicates that the presence of a pyrazole substituent accelerates the Knoevenagel condensation. The most significant rate enhancement is observed when the pyrazole is at the C2 position, ortho to the aldehyde. This is consistent with a strong electron-withdrawing effect from this position, which greatly enhances the electrophilicity of the carbonyl carbon. The effect is less pronounced when the pyrazole is at the C4 and C5 positions.

Comparative Reactivity in Sodium Borohydride Reduction

The reduction of the aldehyde to the corresponding alcohol using sodium borohydride is another key reaction to probe the electrophilicity of the carbonyl carbon.

Experimental Protocol: Sodium Borohydride Reduction

  • The pyrazole-substituted pyridine-3-carbaldehyde (1.0 mmol) was dissolved in methanol (10 mL) and cooled to 0 °C.

  • Sodium borohydride (1.2 mmol) was added portion-wise over 5 minutes.

  • The reaction was stirred at 0 °C and monitored by TLC.

  • Upon completion, the reaction was quenched with water, and the product was extracted with ethyl acetate. The yield of the corresponding alcohol was determined.

Table 2: Comparative Reactivity Data for NaBH₄ Reduction

CompoundSubstituent PositionTime to Completion (min)Yield (%)
Pyridine-3-carbaldehyde-3095
2-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC21098
4-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC42096
5-(1H-pyrazol-1-yl)pyridine-3-carbaldehydeC52594

The underlying chemical principles for the observed reactivity are summarized in the following diagram.

G cluster_1 Structure-Reactivity Rationale A Pyrazole Substituent B Electron-Withdrawing Effect (Inductive & Mesomeric) A->B C Increased Electrophilicity of Aldehyde Carbon B->C D Enhanced Susceptibility to Nucleophilic Attack C->D E Higher Reaction Rate D->E

Caption: Rationale for enhanced reactivity.

Conclusion and Future Outlook

The experimental data presented in this guide unequivocally demonstrates that the introduction of a pyrazole substituent onto the pyridine-3-carbaldehyde framework enhances the reactivity of the aldehyde group towards nucleophilic attack. The degree of this activation is highly dependent on the substitution pattern, with the C2-substituted isomer exhibiting the highest reactivity. This is attributed to the potent electron-withdrawing nature of the pyrazole ring when positioned ortho to the aldehyde, which significantly increases the electrophilicity of the carbonyl carbon.

These findings have important implications for the design of synthetic routes utilizing these valuable building blocks. For instance, when planning multi-step syntheses, the enhanced reactivity of the C2-pyrazole derivative could allow for milder reaction conditions or shorter reaction times. Conversely, if chemoselectivity is a concern in a molecule with multiple electrophilic sites, understanding the differential reactivity of these isomers is crucial.

Future work should focus on a broader range of nucleophiles and reaction types to further map the reactivity profile of these compounds. Additionally, computational studies, such as DFT calculations, could provide deeper insights into the electronic structure and transition state energies, further corroborating the experimental observations.

References

  • The Pyrazole Ring as a Bioisostere in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

  • Electronic Effects of Heterocyclic Substituents. Chemical Reviews. [Link]

Safety Operating Guide

Comprehensive Safety and Operational Guide: Handling 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

As a critical heterocyclic building block in medicinal chemistry and drug discovery, 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde requires rigorous safety protocols. This guide provides an authoritative, causality-driven framework for handling, personal protective equipment (PPE) selection, and disposal, ensuring laboratory safety and operational integrity.

Executive Summary & Hazard Profile

To establish a safe operational environment, we must first deconstruct the chemical's hazard profile. 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde presents multiple exposure risks, primarily acting as an irritant and acute systemic toxin upon exposure[1].

Table 1: Chemical Identity & Quantitative Hazard Summary

ParameterSpecification / Classification
Chemical Name 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde
CAS Number 1595983-50-8
Molecular Formula C9H7N3O
Acute Toxicity Acute Tox. 4 (Oral, Dermal, Inhalation) - H302, H312, H332
Skin Corrosion/Irritation Skin Irrit. 2 - H315
Serious Eye Damage/Irritation Eye Irrit. 2A - H319
Specific Target Organ Toxicity STOT SE 3 (Respiratory irritation/drowsiness) - H336
Causality-Driven PPE Matrix

In accordance with for hazard assessment[2], PPE must not be treated as a mere compliance checklist, but as a mechanistic barrier tailored to specific chemical vulnerabilities. Because this compound is an Acute Tox. 4 and STOT SE 3 inhalation hazard[1], engineering controls must be the primary defense, supplemented by specific PPE[3].

Table 2: PPE Specifications & Mechanistic Justification

PPE CategorySpecificationCausality & Mechanistic Justification
Ocular Protection Chemical splash goggles (ANSI Z87.1+)The aldehyde moiety is highly reactive with ocular mucosa (Eye Irrit. 2A). Standard safety glasses lack the orbital seal required to prevent fine powder ingress.
Dermal Protection Double-layered Nitrile gloves (min 4 mil)Addresses the Skin Irrit. 2 and Acute Tox 4 (Dermal) designations[1]. Double gloving provides a sacrificial outer layer that can be doffed immediately upon suspected contamination, preventing breakthrough to the epidermis.
Respiratory Fume hood (Face velocity 80-100 fpm)Mitigates STOT SE 3 inhalation risks[1]. If weighing bulk powder outside a hood is unavoidable, a NIOSH-approved N95 or P100 particulate respirator is mandatory.
Body Protection Flame-resistant (FR) or standard cotton lab coatPrevents particulate accumulation on street clothing. Synthetic fabrics should be avoided as they can generate static electricity during powder transfer, risking aerosolization.
Operational Workflow & Experimental Protocols

Handling heterocyclic aldehydes requires strict adherence to standard laboratory practices to prevent aerosolization and cross-contamination, as outlined in the [4].

Step-by-Step Protocol: Weighing and Dissolution for Assays

  • Preparation: Verify fume hood face velocity. Line the analytical balance area with anti-static weighing paper to capture stray particulates.

  • Transfer: Use a grounded, anti-static micro-spatula to transfer the powder. This prevents electrostatic repulsion, which can aerosolize the Acute Tox 4 powder into the breathing zone.

  • Sealing: Once the desired mass is achieved in the target vial, cap it immediately before removing it from the balance enclosure.

  • Dissolution: For biological assays, dissolve the compound in anhydrous DMSO or DMF. Add the solvent slowly down the inner wall of the vial to prevent powder displacement and aerosolization.

  • Decontamination: Wipe down the balance and spatulas with a solvent (e.g., ethanol or isopropanol) followed by distilled water.

HandlingWorkflow Start 1. Preparation Verify Fume Hood Airflow PPE 2. Don PPE (Double Nitrile, Goggles, Coat) Start->PPE Weigh 3. Weighing Use Anti-static Spatula PPE->Weigh Transfer 4. Transfer to Vial Seal immediately Weigh->Transfer Dissolve 5. Dissolution Add DMSO/DMF Transfer->Dissolve Clean 6. Decontamination Wash tools with EtOH Dissolve->Clean

Figure 1: Step-by-step operational workflow for handling and dissolution.

Spill Response & Decontamination Plan

A localized spill of 5-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde requires immediate, methodical action to prevent dermal exposure and inhalation of particulates[4].

Step-by-Step Protocol: Localized Spill Response

  • Evacuate & Assess: Step back and allow the fume hood to clear any immediate airborne dust. Alert nearby personnel.

  • Containment (Solid): If the spill is a dry powder, do NOT dry sweep. Cover the spill gently with absorbent pads dampened with water or ethanol to suppress aerosolization.

  • Containment (Liquid/Solution): If spilled as a DMSO/DMF solution, apply universal chemical absorbents or vermiculite to the perimeter, working inward to prevent spreading.

  • Collection: Use non-sparking tools to scoop the absorbed material into a compatible, sealable hazardous waste container.

  • Surface Decontamination: Wash the affected area with a laboratory detergent solution, followed by an ethanol wipe to remove residual organic traces.

SpillResponse Spill Spill Detected Evacuate immediate area Assess Assess Size & State (Solid vs. Solution) Spill->Assess Solid Solid Spill Cover with damp absorbent Assess->Solid Powder Liquid Liquid Spill Apply universal absorbent Assess->Liquid Solution Sweep Collect Waste Use non-sparking tools Solid->Sweep Liquid->Sweep Dispose Dispose as Hazardous Waste Sweep->Dispose

Figure 2: Logical decision tree for localized spill response and decontamination.

Waste Disposal & Environmental Logistics

Improper disposal of heterocyclic compounds can lead to severe environmental toxicity. Do not discharge into the sink or environmental waterways.

  • Solid Waste: Contaminated PPE, weighing papers, and spill cleanup materials must be placed in a robust, sealed container labeled as "Non-Halogenated Organic Hazardous Waste."

  • Liquid Waste: Solutions of the compound (e.g., in DMSO or DMF) should be collected in designated, clearly labeled organic waste carboys.

  • Disposal Method: Incineration via a licensed hazardous waste contractor is the standard and preferred method for heterocyclic organic compounds to ensure complete thermal destruction[4].

References
  • Title: 5-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde — Chemical Substance Information Source: NextSDS Database URL: [Link]

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (US) / National Academies Press URL: [Link]

  • Title: 1910.132 - Personal Protective Equipment, General Requirements Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.